N-nitroso-hydroxychloroquine

Core Science & Biosynthesis

N-Nitroso-Hydroxychloroquine: A Technical Guide to Synthesis and Characterization

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-nitroso-hydroxychloroquine is a nitrosamine (B1359907) impurity of hydroxychloroquine (B89500), an antimalarial drug also used in the treatment of autoimmune diseases.[1] The presence of nitrosamine impurities in pharmaceutical products is a significant concern due to their potential carcinogenic properties.[2][3] This technical guide provides an in-depth overview of the synthesis and characterization of N-nitroso-hydroxychloroquine, intended for researchers, scientists, and drug development professionals.

N-nitrosamines are formed by the reaction of secondary or tertiary amines with a nitrosating agent, such as nitrite (B80452), under acidic conditions.[4][5] In the case of hydroxychloroquine, the secondary amine in its side chain can react with nitrosating agents to form N-nitroso-hydroxychloroquine.[1] Regulatory bodies worldwide have set stringent limits for nitrosamine impurities in drug products, necessitating reliable methods for their synthesis as reference standards and their characterization for accurate detection and quantification.[6]

Synthesis of N-Nitroso-Hydroxychloroquine

General Experimental Protocol

Materials:

• Hydroxychloroquine sulfate (B86663)

• Sodium nitrite (NaNO₂)

• Hydrochloric acid (HCl) or other suitable acid

• Dichloromethane (CH₂Cl₂) or other suitable organic solvent

• Saturated sodium bicarbonate solution (NaHCO₃)

• Anhydrous sodium sulfate (Na₂SO₄)

• Deionized water

Procedure:

• Dissolution: Dissolve a known quantity of hydroxychloroquine sulfate in deionized water.

• Acidification: Cool the solution in an ice bath and slowly add a dilute solution of hydrochloric acid to achieve an acidic pH (typically pH 1-3).

• Nitrosation: While maintaining the low temperature, add a solution of sodium nitrite in deionized water dropwise to the hydroxychloroquine solution with constant stirring. The reaction mixture is typically stirred for a period of 1 to 4 hours at a low temperature (0-5 °C).

• Neutralization: After the reaction is complete, carefully neutralize the mixture by the slow addition of a saturated sodium bicarbonate solution until the pH is approximately 7-8.

• Extraction: Extract the aqueous layer multiple times with an organic solvent such as dichloromethane.

• Drying and Evaporation: Combine the organic extracts and dry over anhydrous sodium sulfate. Filter the drying agent and evaporate the solvent under reduced pressure to obtain the crude N-nitroso-hydroxychloroquine product.

• Purification: The crude product can be further purified using techniques such as column chromatography on silica (B1680970) gel or preparative high-performance liquid chromatography (HPLC).

Figure 1: General workflow for the synthesis of N-nitroso-hydroxychloroquine.

Characterization of N-Nitroso-Hydroxychloroquine

Accurate characterization of N-nitroso-hydroxychloroquine is essential for its use as a reference standard in analytical methods. The following techniques are commonly employed for the structural elucidation and purity assessment of nitrosamine impurities.

Physicochemical Properties

Property	Value	Source
Chemical Formula	C₁₈H₂₅ClN₄O₂	[7]
Molecular Weight	364.87 g/mol	[8]
IUPAC Name	N-(7-chloroquinolin-4-yl)-N-(5-(ethyl(2-hydroxyethyl)amino)pentan-2-yl)nitrous amide	[9]
Appearance	Not publicly available, likely an oil or solid	-
Solubility	Soluble in methanol	[8]

Spectroscopic and Chromatographic Data

While specific spectral data for N-nitroso-hydroxychloroquine is not widely published, the following provides an overview of the expected analytical results based on its structure and data from similar compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons of the quinoline (B57606) ring, the aliphatic protons of the pentyl chain, and the ethyl and hydroxyethyl (B10761427) groups. The formation of the N-nitroso group will cause a downfield shift of the protons on the carbon atoms adjacent to the nitrosated nitrogen. The presence of rotamers due to the restricted rotation around the N-N bond may lead to the appearance of two sets of signals for some protons.[10]

• ¹³C NMR: The carbon NMR spectrum will similarly display distinct signals for all carbon atoms in the molecule. The carbons attached to the nitrosated nitrogen are expected to show a significant shift compared to the parent hydroxychloroquine molecule.

Mass Spectrometry (MS):

• High-Resolution Mass Spectrometry (HRMS): HRMS is used to determine the accurate mass of the molecular ion, confirming the elemental composition.[11]

• Tandem Mass Spectrometry (MS/MS): MS/MS analysis provides fragmentation patterns that are crucial for structural elucidation. Common fragmentation pathways for N-nitrosamines include the loss of the nitroso group (•NO, 30 Da) and α-cleavage of the amine side chains.[12]

High-Performance Liquid Chromatography (HPLC):

• HPLC coupled with a UV detector is a standard method for the separation and quantification of N-nitroso-hydroxychloroquine.[3] The method would typically involve a C18 reversed-phase column with a gradient elution using a mixture of an aqueous buffer and an organic solvent like acetonitrile (B52724) or methanol. The retention time of N-nitroso-hydroxychloroquine will differ from that of the parent drug.

Figure 2: Workflow for the characterization of N-nitroso-hydroxychloroquine.

Toxicological Profile and Biological Activity

There is a lack of specific toxicological data for N-nitroso-hydroxychloroquine in the public domain.[12] However, the toxicology of N-nitroso compounds, in general, is well-documented.

Genotoxicity and Carcinogenicity:

N-nitrosamines are classified as probable human carcinogens.[2][13] Their genotoxicity is a major concern, as they can form DNA adducts that may lead to mutations and cancer.[14] While the genotoxicity of hydroxychloroquine itself has been a subject of study, the introduction of the nitroso group is expected to confer significant genotoxic potential to the molecule.[15]

Signaling Pathways:

The parent compound, hydroxychloroquine, is known to modulate several signaling pathways, including:

• Toll-like Receptor (TLR) Signaling: Hydroxychloroquine can inhibit TLRs, particularly TLR7 and TLR9, which are involved in the recognition of nucleic acids and the subsequent inflammatory response.

• Autophagy: It can interfere with the process of autophagy by increasing the pH of lysosomes.

• Oxidative Stress: Hydroxychloroquine has been shown to affect oxidative and nitrosative stress pathways.

It is currently unknown how the nitrosation of hydroxychloroquine affects its interaction with these or other signaling pathways. The addition of the nitroso group may alter the molecule's biological activity, potentially leading to different or more pronounced toxicological effects compared to the parent drug.

Figure 3: Simplified diagram of signaling pathways affected by hydroxychloroquine.

Conclusion

N-nitroso-hydroxychloroquine is a critical impurity to monitor in hydroxychloroquine drug products due to the well-established carcinogenic potential of nitrosamines. This technical guide provides a framework for its synthesis and characterization based on available scientific literature and general chemical principles. The development of certified reference standards and robust analytical methods is paramount for ensuring the safety and quality of hydroxychloroquine-containing medicines. Further research is needed to fully elucidate the specific toxicological profile and biological activity of N-nitroso-hydroxychloroquine.

References

• 1. NMR Assignments of Six Asymmetrical N-Nitrosamine Isomers Determined in an Active Pharmaceutical Ingredient by DFT Calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Nitrosamines crisis in pharmaceuticals − Insights on toxicological implications, root causes and risk assessment: A systematic review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. rsisinternational.org [rsisinternational.org]
• 4. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. resolvemass.ca [resolvemass.ca]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Mutagenicity and genotoxicity evaluation of 15 nitrosamine drug substance-related impurities in human TK6 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. allmpus.com [allmpus.com]
• 9. veeprho.com [veeprho.com]
• 10. Structure of Nitrosamine Drug Impurities and Implications for Chemical Analysis [acanthusresearch.com]
• 11. fda.gov [fda.gov]
• 12. cleanchemlab.com [cleanchemlab.com]
• 13. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 14. nuv.ac.in [nuv.ac.in]
• 15. researchgate.net [researchgate.net]

An In-Depth Technical Guide to N-Nitroso-Hydroxychloroquine: Chemical and Physical Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-nitroso-hydroxychloroquine is a nitrosamine (B1359907) impurity that can potentially form from the secondary amine moiety of hydroxychloroquine (B89500), a widely used medication for the treatment of malaria and autoimmune diseases. The presence of nitrosamine impurities in pharmaceutical products is a significant concern due to their classification as probable human carcinogens. This technical guide provides a comprehensive overview of the known chemical and physical properties of N-nitroso-hydroxychloroquine, along with detailed methodologies for its synthesis and analysis, to support risk assessment and control strategies in drug development and manufacturing.

Chemical and Physical Properties

Identification and Structure

Property	Value	Source
Chemical Name	N-(7-Chloroquinolin-4-yl)-N-(5-(ethyl(2-hydroxyethyl)amino)pentan-2-yl)nitrous amide	[1]
Molecular Formula	C₁₈H₂₅ClN₄O₂	[2]
Molecular Weight	364.87 g/mol	[3]
Canonical SMILES	CCN(CCO)CCCC(C)N(N=O)C1=C2C=CC(Cl)=CC2=NC=C1	[3]
InChI Key	InChI=1S/C18H25ClN4O2/c1-3-22(11-12-24)10-4-5-14(2)23(21-25)18-8-9-20-17-13-15(19)6-7-16(17)18/h6-9,13-14,24H,3-5,10-12H2,1-2H3	[2]
CAS Number	Not Assigned	[4]

Physicochemical Data

Quantitative experimental data for many physical properties of N-nitroso-hydroxychloroquine are not publicly available. The information below is a combination of data from supplier technical documents and computationally predicted values.

Property	Value/Information	Source/Note
Appearance	Expected to be a solid	General property of similar compounds
Melting Point	No data available
Boiling Point	No data available
Solubility	Soluble in Methanol (B129727) (MeOH)	[5]
pKa (predicted)	Basic: 8.5 ± 0.3 (most basic)	Predicted using computational models
LogP (predicted)	3.5	[2]
Storage Conditions	2-8 °C, in a well-closed container	[6][7]
Purity (as a reference standard)	>90%	[7]

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the specific synthesis and analysis of N-nitroso-hydroxychloroquine are scarce. However, established general procedures for the formation and detection of N-nitrosamines can be adapted.

Synthesis of N-nitroso-hydroxychloroquine (General Procedure)

The synthesis of N-nitroso-hydroxychloroquine involves the nitrosation of the secondary amine group in the hydroxychloroquine side chain. This can be achieved under acidic conditions using a nitrosating agent.

Materials:

• Hydroxychloroquine

• Sodium nitrite (B80452) (NaNO₂)

• Hydrochloric acid (HCl)

• Dichloromethane (or other suitable organic solvent)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Standard laboratory glassware and equipment

Procedure:

• Dissolve hydroxychloroquine in a suitable organic solvent such as dichloromethane.

• Cool the solution in an ice bath to 0-5 °C.

• Slowly add an aqueous solution of sodium nitrite.

• Acidify the mixture by the dropwise addition of dilute hydrochloric acid while maintaining the temperature at 0-5 °C.

• Stir the reaction mixture at this temperature for a specified period (e.g., 1-2 hours), monitoring the reaction progress by a suitable technique like TLC or LC-MS.

• Upon completion, carefully quench the reaction by adding a saturated solution of sodium bicarbonate until the effervescence ceases.

• Separate the organic layer, and wash it with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude N-nitroso-hydroxychloroquine.

• Purify the crude product using column chromatography on silica (B1680970) gel.

A milder, alternative method involves using tert-butyl nitrite (TBN) under solvent-free or organic solvent conditions, which can be advantageous for substrates with acid-labile functional groups.[8]

Analytical Method for Quantification (LC-MS/MS)

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the preferred method for the sensitive and selective quantification of nitrosamine impurities in pharmaceutical products.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Tandem Mass Spectrometer (e.g., Triple Quadrupole) with an electrospray ionization (ESI) source

Chromatographic Conditions (Example):

• Column: A suitable C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient Elution: A gradient program starting with a high percentage of mobile phase A and gradually increasing the percentage of mobile phase B to elute the analyte.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

Mass Spectrometric Conditions (Example):

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions for N-nitroso-hydroxychloroquine and a suitable internal standard. The exact m/z values would need to be determined by direct infusion of a reference standard.

• Source Parameters: Optimize parameters such as capillary voltage, source temperature, and gas flows to achieve maximum sensitivity.

Sample Preparation:

• Accurately weigh and dissolve the drug substance or product in a suitable diluent (e.g., methanol or a mixture of mobile phases).

• Filter the sample through a 0.22 µm filter before injection.

Mandatory Visualizations

Formation of N-Nitroso-Hydroxychloroquine

The formation of N-nitroso-hydroxychloroquine from its parent drug, hydroxychloroquine, typically occurs in the presence of a nitrosating agent under acidic conditions. The secondary amine in the hydroxychloroquine side chain acts as a nucleophile, attacking the nitrosating species.

Caption: Formation of N-Nitroso-Hydroxychloroquine from Hydroxychloroquine.

General Bioactivation Pathway of N-Nitrosamines

While a specific signaling pathway for N-nitroso-hydroxychloroquine has not been elucidated, the general mechanism of action for carcinogenic N-nitrosamines involves metabolic activation to reactive intermediates that can damage DNA. This process is primarily mediated by cytochrome P450 (CYP) enzymes in the liver.

References

• 1. N-Nitroso Hydroxychloroquine | CAS No- NA [chemicea.com]
• 2. N-nitroso-hydroxychloroquine | C18H25ClN4O2 | CID 169444621 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. veeprho.com [veeprho.com]
• 4. N-Nitroso Hydroxychloroquine | CAS No- NA | Simson Pharma Limited [simsonpharma.com]
• 5. allmpus.com [allmpus.com]
• 6. clearsynth.com [clearsynth.com]
• 7. cleanchemlab.com [cleanchemlab.com]
• 8. An efficient synthesis of N-nitrosamines under solvent, metal and acid free conditions using tert-butyl nitrite - Green Chemistry (RSC Publishing) [pubs.rsc.org]

The Formation of N-nitroso-hydroxychloroquine: A Technical Deep Dive for Researchers

For drug development professionals, researchers, and scientists, understanding the formation of impurities is critical for ensuring drug safety and quality. N-nitroso-hydroxychloroquine, a potential genotoxic impurity, can form from the active pharmaceutical ingredient (API) hydroxychloroquine (B89500). This technical guide provides an in-depth analysis of the formation mechanism of N-nitroso-hydroxychloroquine, supported by available scientific data and detailed experimental considerations.

Executive Summary

N-nitroso-hydroxychloroquine is a nitrosamine (B1359907) impurity that can arise from the nitrosation of the secondary amine moiety within the hydroxychloroquine molecule. The formation of this impurity is a significant concern in the pharmaceutical industry due to the classification of many nitrosamines as probable human carcinogens. This document outlines the chemical mechanism of N-nitroso-hydroxychloroquine formation, the key factors influencing this reaction, and general experimental approaches for its synthesis and detection, based on established principles of nitrosamine chemistry.

The Chemical Mechanism of N-nitroso-hydroxychloroquine Formation

The fundamental mechanism for the formation of N-nitroso-hydroxychloroquine involves the reaction of the secondary amine in the hydroxychloroquine side chain with a nitrosating agent.[1][2] This reaction is a classic example of N-nitrosation of a secondary amine.

The secondary amine in hydroxychloroquine, specifically the nitrogen atom bonded to the ethyl and the pentyl groups, is the site of nitrosation. The overall reaction can be summarized as follows:

Hydroxychloroquine + Nitrosating Agent → N-nitroso-hydroxychloroquine

The most common nitrosating agent in the context of pharmaceutical manufacturing and storage is nitrous acid (HNO₂).[3] Nitrous acid is typically formed in situ from a source of nitrite (B80452) ions (NO₂⁻) under acidic conditions.[2]

The key steps of the mechanism are:

• Formation of the Nitrosating Agent: In an acidic environment, nitrite ions are protonated to form nitrous acid (HNO₂). Further protonation and loss of water can lead to the formation of the highly reactive nitrosonium ion (NO⁺), or dinitrogen trioxide (N₂O₃), which act as the electrophilic nitrosating species.[2]

• Nucleophilic Attack: The lone pair of electrons on the secondary nitrogen atom of the hydroxychloroquine side chain acts as a nucleophile, attacking the electrophilic nitrogen of the nitrosating agent (e.g., NO⁺).

• Deprotonation: Following the nucleophilic attack, a proton is lost from the nitrogen atom, resulting in the formation of the stable N-nitroso-hydroxychloroquine.

Figure 1: Simplified reaction pathway for the formation of N-nitroso-hydroxychloroquine.

Factors Influencing N-nitroso-hydroxychloroquine Formation

Several factors can significantly influence the rate and extent of N-nitroso-hydroxychloroquine formation. A thorough understanding of these factors is crucial for developing effective control strategies.

Presence of a Nitrosatable Amine

Hydroxychloroquine itself contains a secondary amine, making it susceptible to nitrosation.[4] The presence of other secondary or tertiary amine impurities in the drug substance or formulation can also lead to the formation of other nitrosamine impurities.

Presence of a Nitrosating Agent

The primary source of nitrosating agents is often trace amounts of nitrites present in raw materials, excipients, or even water used in the manufacturing process.[5] Nitrates can also serve as a precursor to nitrites through reduction.

Reaction Conditions

• pH: The formation of N-nitrosamines from secondary amines and nitrite is highly pH-dependent. The reaction rate is typically maximal under weakly acidic conditions (around pH 3-4).[6] At very low pH, the amine is protonated, reducing its nucleophilicity, while at neutral or basic pH, the concentration of the active nitrosating agent (nitrous acid) is very low.

• Temperature: Like most chemical reactions, the rate of nitrosation generally increases with temperature. Therefore, elevated temperatures during manufacturing or storage can accelerate the formation of N-nitroso-hydroxychloroquine.

• Catalysts and Inhibitors: Certain species can catalyze or inhibit the nitrosation reaction. For instance, anions like thiocyanate (B1210189) can act as catalysts.[6] Conversely, antioxidants such as ascorbic acid (Vitamin C) and alpha-tocopherol (B171835) (Vitamin E) can act as inhibitors by scavenging nitrosating agents.

Quantitative Data on N-nitrosamine Formation

The table below summarizes general observations on the influence of various factors on the rate of N-nitrosamine formation, which are expected to be applicable to hydroxychloroquine.

Parameter	Condition	Effect on Nitrosamine Formation Rate	Reference
pH	Acidic (Optimal ~pH 3-4)	Increases	[6]
Neutral to Basic	Decreases	[6]
Temperature	Increased	Increases	[5]
Decreased	Decreases	[5]
Nitrite Concentration	Increased	Increases (up to a certain limit)	[7][8]
Amine Basicity	Higher pKa	Generally decreases rate	[9]
Catalysts (e.g., Thiocyanate)	Present	Increases	[6]
Inhibitors (e.g., Ascorbic Acid)	Present	Decreases	[5]

Experimental Protocols

Detailed experimental protocols for the synthesis of N-nitroso-hydroxychloroquine are not explicitly published in peer-reviewed literature, as this is often proprietary information within pharmaceutical companies. However, a general procedure for the synthesis of an N-nitrosamine analytical standard can be inferred from standard organic chemistry procedures and forced degradation study guidelines.[10][11]

General Protocol for Forced Nitrosation of Hydroxychloroquine

This protocol is intended for the controlled generation of N-nitroso-hydroxychloroquine for use as an analytical reference standard. This experiment should only be conducted in a well-ventilated fume hood by trained personnel, as nitrosamines are potentially carcinogenic.

Materials:

• Hydroxychloroquine sulfate (B86663)

• Sodium nitrite (NaNO₂)

• Dilute hydrochloric acid (e.g., 0.1 M HCl)

• Deionized water

• Suitable organic solvent for extraction (e.g., dichloromethane)

• Sodium bicarbonate solution (saturated)

• Anhydrous sodium sulfate

• Round-bottom flask

• Magnetic stirrer and stir bar

• pH meter

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolve a known amount of hydroxychloroquine sulfate in deionized water in a round-bottom flask.

• Cool the solution in an ice bath.

• Slowly add dilute hydrochloric acid to adjust the pH to approximately 3-4, while stirring.

• In a separate container, prepare a solution of sodium nitrite in deionized water.

• Add the sodium nitrite solution dropwise to the stirred, cooled hydroxychloroquine solution. A molar excess of nitrite is typically used to drive the reaction.

• Allow the reaction to stir at a controlled temperature (e.g., room temperature or slightly elevated) for a specified period (e.g., 1-4 hours). Monitor the reaction progress by a suitable analytical technique like HPLC-UV if possible.

• After the reaction is complete, quench any remaining nitrosating agent by adding a scavenger like ascorbic acid or sulfamic acid.

• Neutralize the reaction mixture by the slow addition of a saturated sodium bicarbonate solution.

• Extract the aqueous solution with an organic solvent (e.g., dichloromethane) multiple times.

• Combine the organic extracts and dry over anhydrous sodium sulfate.

• Filter the drying agent and concentrate the organic solution under reduced pressure using a rotary evaporator to obtain the crude N-nitroso-hydroxychloroquine.

• The crude product should be purified by an appropriate chromatographic technique (e.g., column chromatography or preparative HPLC).

• The identity and purity of the synthesized N-nitroso-hydroxychloroquine should be confirmed by analytical techniques such as LC-MS, ¹H-NMR, and ¹³C-NMR.

Figure 2: General experimental workflow for the synthesis of N-nitroso-hydroxychloroquine.

Analytical Detection and Quantification

The detection and quantification of trace levels of N-nitroso-hydroxychloroquine in drug substances and products typically require highly sensitive and selective analytical methods. Liquid chromatography-mass spectrometry (LC-MS), particularly with a tandem mass spectrometer (MS/MS) or a high-resolution mass spectrometer (HRMS), is the technique of choice.[12][13]

General LC-MS Method Parameters:

• Chromatography: Reversed-phase HPLC or UHPLC with a C18 column.

• Mobile Phase: A gradient of water and an organic solvent (e.g., acetonitrile (B52724) or methanol), often with a modifier like formic acid to improve ionization.

• Ionization Source: Electrospray ionization (ESI) in positive ion mode is typically used.

• Mass Spectrometry:

  • MS/MS: Multiple Reaction Monitoring (MRM) for high sensitivity and selectivity, monitoring a specific precursor ion to product ion transition for N-nitroso-hydroxychloroquine.

  • HRMS: Accurate mass measurement to confirm the elemental composition of the detected impurity.

Conclusion and Mitigation Strategies

The formation of N-nitroso-hydroxychloroquine is a potential risk associated with the manufacturing and storage of hydroxychloroquine-containing drug products. The reaction is governed by the principles of secondary amine nitrosation and is influenced by the presence of nitrite impurities, acidic pH, and elevated temperature.

Mitigation strategies should focus on:

• Risk Assessment: A thorough risk assessment of the manufacturing process to identify and control potential sources of nitrites in raw materials and excipients.

• Process Control:

  • Careful control of pH to avoid the optimal range for nitrosation.

  • Use of low-temperature processing steps where feasible.

• Formulation Strategies: The inclusion of nitrosating agent scavengers, such as ascorbic acid, in the drug product formulation can inhibit the formation of N-nitroso-hydroxychloroquine.

• Analytical Monitoring: Implementation of sensitive and validated analytical methods (e.g., LC-MS) to monitor for the presence of N-nitroso-hydroxychloroquine in the API and finished product.

By understanding the formation mechanism and implementing appropriate control strategies, pharmaceutical manufacturers can effectively manage the risk of N-nitroso-hydroxychloroquine impurities and ensure the safety and quality of their products.

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. An update on the current status and prospects of nitrosation pathways and possible root causes of nitrosamine formation in various pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 4. veeprho.com [veeprho.com]
• 5. pharmaexcipients.com [pharmaexcipients.com]
• 6. (Q)SAR Approaches to Predict the Extent of Nitrosation in Pharmaceutical Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Formation of N-Nitrosamines by Reaction of Secondary Dialkylamines with Trace Levels of Nitrite in Aqueous Solution: An Automated Experimental and Kinetic Modeling Study Using Di-n-butylamine - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]
• 9. Formation of nitrosamines in alkaline conditions: a kinetic study of the nitrosation of linear and cyclic secondary amines by nitroalkanes - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 10. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 11. biomedres.us [biomedres.us]
• 12. documents.thermofisher.com [documents.thermofisher.com]
• 13. Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter [sigmaaldrich.com]

Degradation Pathways of N-Nitroso-Hydroxychloroquine Under Stress Conditions: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the potential degradation pathways of N-nitroso-hydroxychloroquine (NHCQ), a nitrosamine (B1359907) impurity of hydroxychloroquine (B89500) (HCQ), under various stress conditions. Due to the limited direct experimental data on NHCQ degradation, this guide extrapolates likely degradation pathways based on forced degradation studies of the parent drug, hydroxychloroquine, and the known chemical reactivity of N-nitroso compounds. This document outlines potential degradation products and proposes reaction mechanisms under acidic, basic, oxidative, photolytic, and thermal stress. Detailed experimental protocols for conducting forced degradation studies and analytical methodologies for the identification and quantification of degradants are also provided. All quantitative data from cited studies on hydroxychloroquine are summarized, and key pathways and workflows are visualized using Graphviz diagrams.

Introduction

N-nitroso-hydroxychloroquine (NHCQ) is a potential genotoxic impurity that can form in drug products containing hydroxychloroquine (HCQ), a widely used medication for the treatment of malaria and autoimmune diseases.[1][2] The presence of N-nitrosamine impurities in pharmaceutical products is a significant concern for regulatory agencies and manufacturers due to their potential carcinogenic effects.[3] Understanding the stability of NHCQ and its degradation pathways under various stress conditions is crucial for risk assessment, control strategy development, and ensuring patient safety.

This guide aims to bridge this knowledge gap by proposing the likely degradation pathways of NHCQ based on the established degradation profile of HCQ and the chemical principles of N-nitrosamine degradation.

Proposed Degradation Pathways of N-Nitroso-Hydroxychloroquine

The degradation of NHCQ is anticipated to involve two primary modes of reaction: transformations involving the N-nitroso group and degradation of the parent hydroxychloroquine molecule.

Reactions Involving the N-Nitroso Group

The N-nitroso group is known to be susceptible to cleavage under certain conditions.

• Denitrosation: Under acidic conditions or upon exposure to UV light, the N-NO bond can cleave, leading to the formation of hydroxychloroquine and a nitrosonium ion (NO+). This is a common degradation pathway for N-nitrosamines.

Degradation of the Parent Moiety

The degradation of the hydroxychloroquine portion of the NHCQ molecule is expected to follow pathways similar to those observed for HCQ itself. These include hydrolysis, oxidation, and photodegradation.

Forced degradation studies on HCQ have shown it to be relatively stable to hydrolysis under acidic and neutral conditions. However, degradation is observed under strong basic conditions at elevated temperatures.[12] The primary hydrolytic degradation products of HCQ include N-de-ethylated HCQ.[9] Therefore, under basic stress, NHCQ could potentially undergo hydrolysis to form the corresponding N-nitroso-N-de-ethylated derivative.

Hydroxychloroquine is susceptible to oxidation.[12] The tertiary amine group in the side chain and the quinoline (B57606) ring are potential sites of oxidation. For NHCQ, oxidative stress is expected to lead to the formation of N-oxides and hydroxylated products on the quinoline ring. A material safety data sheet for NHCQ indicates its incompatibility with strong oxidizing agents.[16]

Photodegradation is a significant degradation pathway for hydroxychloroquine, especially in alkaline solutions.[8][9] Identified photolytic degradation products of HCQ include:

• N-de-ethylated HCQ[9]

• N-dehydroxyethyl-7-dechloro-7-hydroxy HCQ[9]

• Dechlorinated HCQ[9]

• N-dealkylated HCQ[9]

• HCQ N-oxide[9]

It is plausible that NHCQ would undergo similar photolytic degradation, leading to a variety of N-nitroso-derivatized degradation products. The hydroxylation of the quinoline ring is a dominant pathway in the photodegradation of HCQ.[8]

While HCQ is generally stable to dry heat, degradation can occur at very high temperatures.[9] The MSDS for NHCQ suggests that hazardous decomposition products, including toxic fumes, may be emitted under fire conditions.[16] Thermal degradation pathways could involve cleavage of the side chain.

Quantitative Data from Forced Degradation Studies of Hydroxychloroquine

The following tables summarize the quantitative data from forced degradation studies performed on hydroxychloroquine, which can serve as a reference for designing and interpreting studies on N-nitroso-hydroxychloroquine.

Stress Condition	Reagent/Condition	Temperature	Duration	Degradation (%)	Degradation Products Identified	Reference
Acidic Hydrolysis	6.0 M HCl	60°C	72 hours	Stable	-	[12]
Basic Hydrolysis	1.0 M NaOH	60°C	70 hours	Stable	-	[12]
Basic Hydrolysis	6.0 M NaOH	70°C	2.5 hours	~15%	N-de-ethylated HCQ (trace)	[9][12]
Oxidation	Sodium hypochlorite	Not specified	Not specified	Very sensitive	Not specified	[12]
Photodegradation	UV light (254 nm)	38°C ± 2°C	40 hours	~15%	N-dehydroxyethyl-7-dechloro-7-hydroxy HCQ, Dechlorinated HCQ, N-dealkylated HCQ, HCQ N-oxide, N-de-ethylated HCQ	[9][12]
Photodegradation	Simulated solar radiation (pH 9)	Not specified	5.5 min (half-life)	50%	Hydroxylated products	[8]
Photodegradation	Simulated solar radiation (pH 4)	Not specified	23.1 hours (half-life)	50%	Hydroxylated products	[8]

Experimental Protocols for Forced Degradation Studies

The following are detailed methodologies for conducting forced degradation studies on N-nitroso-hydroxychloroquine, adapted from established protocols for hydroxychloroquine.[9][12]

General Sample Preparation

Prepare a stock solution of N-nitroso-hydroxychloroquine in a suitable solvent (e.g., methanol (B129727) or a mixture of acetonitrile (B52724) and water) at a concentration of approximately 1 mg/mL.

Acidic Hydrolysis

• Protocol: To 1 mL of the stock solution, add 1 mL of 1 M HCl. Heat the mixture at 80°C for 24 hours. After cooling, neutralize the solution with 1 M NaOH and dilute to a final concentration of approximately 100 µg/mL with the mobile phase.

• Analysis: Analyze the stressed sample by a stability-indicating HPLC or LC-MS method.

Basic Hydrolysis

• Protocol: To 1 mL of the stock solution, add 1 mL of 1 M NaOH. Heat the mixture at 80°C for 24 hours. After cooling, neutralize the solution with 1 M HCl and dilute to a final concentration of approximately 100 µg/mL with the mobile phase.

• Analysis: Analyze the stressed sample by a stability-indicating HPLC or LC-MS method.

Oxidative Degradation

• Protocol: To 1 mL of the stock solution, add 1 mL of 30% hydrogen peroxide. Keep the solution at room temperature for 24 hours. Dilute the sample to a final concentration of approximately 100 µg/mL with the mobile phase.

• Analysis: Analyze the stressed sample by a stability-indicating HPLC or LC-MS method.

Photolytic Degradation

• Protocol: Expose the stock solution in a quartz cuvette to UV light (254 nm) in a photostability chamber for 48 hours. Prepare a control sample wrapped in aluminum foil and keep it under the same conditions. Dilute the samples to a final concentration of approximately 100 µg/mL with the mobile phase.

• Analysis: Analyze the stressed and control samples by a stability-indicating HPLC or LC-MS method.

Thermal Degradation

• Protocol: Keep the solid N-nitroso-hydroxychloroquine powder in a hot air oven at 105°C for 48 hours. After cooling, dissolve the powder in a suitable solvent and dilute to a final concentration of approximately 100 µg/mL with the mobile phase.

• Analysis: Analyze the stressed sample by a stability-indicating HPLC or LC-MS method.

Analytical Methodologies

A stability-indicating analytical method is crucial for separating and quantifying the parent drug from its degradation products.

High-Performance Liquid Chromatography (HPLC)

• Column: A C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is commonly used.

• Mobile Phase: A gradient elution with a mixture of a phosphate (B84403) buffer (pH adjusted to 2.5-3.5) and acetonitrile is typically employed.

• Detection: UV detection at a wavelength of around 254 nm or 343 nm.

• Method Validation: The method should be validated according to ICH guidelines to ensure specificity, linearity, accuracy, precision, and robustness.

Liquid Chromatography-Mass Spectrometry (LC-MS)

• Purpose: LC-MS is essential for the identification and structural elucidation of unknown degradation products.[17][18]

• Ionization: Electrospray ionization (ESI) in the positive ion mode is generally suitable for this class of compounds.

• Mass Analyzer: A high-resolution mass spectrometer (HRMS) such as a time-of-flight (TOF) or Orbitrap analyzer is recommended for accurate mass measurements to determine the elemental composition of degradants.

• Tandem Mass Spectrometry (MS/MS): Fragmentation analysis (MS/MS) is used to obtain structural information about the degradation products.

Visualizations

Proposed Degradation Pathways of N-Nitroso-Hydroxychloroquine

Caption: Proposed degradation pathways of N-nitroso-hydroxychloroquine.

Experimental Workflow for Forced Degradation Studies

Caption: Workflow for forced degradation studies of N-nitroso-hydroxychloroquine.

Conclusion

This technical guide provides a framework for understanding and investigating the degradation pathways of N-nitroso-hydroxychloroquine under stress conditions. While direct experimental data on NHCQ is limited, the information presented, based on the well-studied degradation of hydroxychloroquine and the known chemistry of N-nitrosamines, offers a solid foundation for researchers, scientists, and drug development professionals. The proposed pathways, experimental protocols, and analytical methodologies outlined herein will be instrumental in designing and executing robust forced degradation studies. Such studies are imperative for ensuring the quality, safety, and efficacy of hydroxychloroquine-containing drug products by controlling the levels of this potential genotoxic impurity. Further experimental work is highly encouraged to validate these proposed pathways and to fully characterize the degradation products of N-nitroso-hydroxychloroquine.

References

• 1. researchgate.net [researchgate.net]
• 2. N-Nitroso Hydroxychloroquine | CAS No- NA [chemicea.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. rjptonline.org [rjptonline.org]
• 5. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. gsconlinepress.com [gsconlinepress.com]
• 7. researchgate.net [researchgate.net]
• 8. The role of photodegradation in the environmental fate of hydroxychloroquine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Characterization of four new photodegradation products of hydroxychloroquine through LC-PDA, ESI-MSn and LC-MS-TOF studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Degradation of hydroxychloroquine by electrochemical advanced oxidation processes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. scielo.br [scielo.br]
• 12. dason.medicine.duke.edu [dason.medicine.duke.edu]
• 13. researchgate.net [researchgate.net]
• 14. bibliotekanauki.pl [bibliotekanauki.pl]
• 15. mdpi.com [mdpi.com]
• 16. cleanchemlab.com [cleanchemlab.com]
• 17. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Identification and characterization of process related impurities in chloroquine and hydroxychloroquine by LC/IT/MS, LC/TOF/MS and NMR - PubMed [pubmed.ncbi.nlm.nih.gov]

In Vitro Toxicological Profile of N-Nitroso-Hydroxychloroquine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: There is currently a lack of publicly available in vitro toxicological data for N-nitroso-hydroxychloroquine. This guide provides a predictive toxicological profile based on the known effects of N-nitroso compounds and the parent molecule, hydroxychloroquine. The experimental protocols detailed herein are standard methodologies that would be employed to generate a comprehensive in vitro toxicological profile for this compound.

Executive Summary

N-nitroso-hydroxychloroquine is a potential impurity or metabolite of hydroxychloroquine, a widely used medication. Given the well-documented mutagenic and carcinogenic properties of many N-nitroso compounds, understanding the potential toxicological profile of N-nitroso-hydroxychloroquine is of significant interest for drug safety and development. This document outlines a predictive in vitro toxicological profile and provides detailed experimental protocols for its assessment. The predicted profile suggests a potential for genotoxicity and cytotoxicity, warranting thorough in vitro evaluation.

Predicted Toxicological Profile

Based on the toxicological class of N-nitroso compounds, N-nitroso-hydroxychloroquine is predicted to exhibit the following in vitro toxicological characteristics:

Toxicological Endpoint	Predicted Outcome for N-nitroso-hydroxychloroquine	Rationale
Mutagenicity	Positive	N-nitroso compounds are a well-established class of mutagens, often requiring metabolic activation to exert their effects.[1][2]
Genotoxicity	Positive	Expected to induce DNA damage, micronuclei formation, and chromosomal aberrations, consistent with the activity of other N-nitroso compounds.
Cytotoxicity	Concentration-dependent cytotoxicity	Hydroxychloroquine itself exhibits cytotoxicity at higher concentrations.[3][4] The addition of the N-nitroso group may modulate this activity.
Hepatotoxicity	Potential for hepatotoxicity	The liver is a primary site of metabolism for many xenobiotics, including N-nitroso compounds, which can lead to the formation of reactive metabolites and subsequent liver cell damage.
Cardiotoxicity	Potential for cardiotoxicity	Hydroxychloroquine is known to have cardiotoxic effects.[5] The toxicological impact of the N-nitroso moiety on cardiomyocytes requires investigation.

In Vitro Toxicity of Hydroxychloroquine

Hydroxychloroquine (HCQ) has been studied for its in vitro toxicological effects:

Assay	Cell Line(s)	Endpoint(s)	Key Findings
Cytotoxicity	Human peripheral blood, various cell lines	Cell lysis, decreased cell viability, reduced mitotic index	HCQ induces concentration-dependent cytotoxicity.[3]
Genotoxicity	Human peripheral blood, mouse embryonic fibroblasts	Chromosomal aberrations (breaks, dicentrics), DNA fragmentation, oxidative DNA damage	HCQ has been shown to be genotoxic in vitro.[3][6]
Cardiotoxicity	Induced pluripotent stem cell-derived cardiomyocytes (iPSC-CMs)	Increased QT interval, arrhythmias, mitochondrial dysfunction, cytochrome c release	HCQ can induce functional and structural cardiotoxicity.[7]

Detailed Experimental Protocols

The following are detailed protocols for key in vitro toxicology assays that would be essential for characterizing the toxicological profile of N-nitroso-hydroxychloroquine.

Bacterial Reverse Mutation Assay (Ames Test)

This assay is used to assess the mutagenic potential of a substance.[1][2][8]

Experimental Workflow:

Ames Test Workflow

Protocol:

• Bacterial Strains: Utilize histidine-requiring strains of Salmonella typhimurium (e.g., TA98, TA100, TA1535, TA1537) and a tryptophan-requiring strain of Escherichia coli (e.g., WP2 uvrA).

• Metabolic Activation: Conduct the assay with and without a liver homogenate fraction (S9) from Aroclor-1254 induced rats or hamsters to simulate metabolic activation. For N-nitroso compounds, a higher concentration of S9 (e.g., 10-30%) is often recommended.[9]

• Exposure: In the plate incorporation method, the test compound, bacterial culture, and S9 mix (if applicable) are combined in molten top agar (B569324) and poured onto minimal glucose agar plates. In the pre-incubation method, the mixture is incubated for a short period (e.g., 20-30 minutes) before being mixed with top agar and plated.

• Incubation: Incubate the plates at 37°C for 48-72 hours.

• Scoring: Count the number of revertant colonies (colonies that have regained the ability to synthesize the required amino acid).

• Data Analysis: A substance is considered mutagenic if it induces a concentration-related increase in the number of revertant colonies compared to the negative control.

In Vitro Micronucleus Assay

This assay detects genotoxic damage that results in the formation of micronuclei in the cytoplasm of interphase cells.[2][10]

Experimental Workflow:

Micronucleus Assay Workflow

Protocol:

• Cell Culture: Use a suitable mammalian cell line, such as Chinese Hamster Ovary (CHO) cells, human lymphoblastoid TK6 cells, or primary human lymphocytes.

• Treatment: Expose the cells to at least three concentrations of N-nitroso-hydroxychloroquine, with and without S9 metabolic activation, for a short (3-6 hours) or long (e.g., 24 hours) duration.

• Cytokinesis Block: Add cytochalasin B to the culture medium to inhibit cytokinesis, resulting in binucleated cells.

• Harvesting and Staining: Harvest the cells, fix them, and stain with a DNA-specific stain such as Giemsa or a fluorescent dye like DAPI.

• Scoring: Analyze at least 2000 binucleated cells per concentration for the presence of micronuclei.

• Data Analysis: A significant, concentration-dependent increase in the frequency of micronucleated cells indicates genotoxicity.

In Vitro Chromosomal Aberration Assay

This assay identifies agents that cause structural chromosomal aberrations in cultured mammalian cells.[11][12]

Protocol:

• Cell Culture: Culture CHO cells or human peripheral blood lymphocytes.

• Treatment: Treat the cells with various concentrations of N-nitroso-hydroxychloroquine, with and without S9 metabolic activation.

• Metaphase Arrest: Add a metaphase-arresting agent (e.g., colcemid) to the cultures.

• Harvesting and Slide Preparation: Harvest the cells, treat with a hypotonic solution, fix, and drop onto microscope slides.

• Staining: Stain the slides with Giemsa.

• Analysis: Analyze at least 200 metaphase spreads per concentration for chromosomal aberrations, such as chromatid and chromosome gaps, breaks, and exchanges.

• Data Analysis: A statistically significant, concentration-dependent increase in the percentage of cells with chromosomal aberrations is considered a positive result.

Cytotoxicity Assays

These assays measure the ability of a compound to cause cell death or inhibit cell proliferation.

This colorimetric assay measures cell metabolic activity as an indicator of cell viability.[13][14]

Protocol:

• Cell Seeding: Seed cells in a 96-well plate and allow them to attach overnight.

• Treatment: Expose the cells to a range of concentrations of N-nitroso-hydroxychloroquine for a specified period (e.g., 24, 48, 72 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Viable cells with active mitochondria will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO, isopropanol) to dissolve the formazan crystals.

• Measurement: Measure the absorbance of the solution at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control.

This assay assesses cell viability by measuring the uptake of the neutral red dye into the lysosomes of viable cells.[13][15]

Protocol:

• Cell Seeding and Treatment: Follow the same procedure as the MTT assay.

• Neutral Red Incubation: After treatment, incubate the cells with a medium containing neutral red for approximately 2-3 hours.

• Washing and Destaining: Wash the cells to remove excess dye and then add a destain solution (e.g., a mixture of acetic acid and ethanol) to extract the dye from the lysosomes.

• Measurement: Measure the absorbance of the extracted dye at a specific wavelength (e.g., 540 nm).

• Data Analysis: Determine cell viability as a percentage of the control.

In Vitro Hepatotoxicity Assay

This assay evaluates the potential of a compound to cause liver cell damage.

Protocol using HepaRG™ Cells: [16][17]

• Cell Culture and Differentiation: Culture HepaRG™ cells, which are human bipotent liver progenitor cells, and differentiate them into hepatocyte-like and cholangiocyte-like cells.

• Treatment: Expose the differentiated HepaRG™ cells to various concentrations of N-nitroso-hydroxychloroquine for different time points.

• Endpoint Analysis: Assess hepatotoxicity by measuring various endpoints, including:

  • Cytotoxicity: Using assays like MTT or Neutral Red.

  • Enzyme Leakage: Measuring the release of liver enzymes such as alanine (B10760859) aminotransferase (ALT) and aspartate aminotransferase (AST) into the culture medium.

  • Metabolic Function: Assessing albumin and urea (B33335) synthesis.

  • Gene Expression: Analyzing the expression of key liver-specific genes.

In Vitro Cardiotoxicity Assay

This assay assesses the potential of a compound to cause damage to heart muscle cells.[18][19]

Protocol using iPSC-derived Cardiomyocytes:

• Cell Culture: Culture human induced pluripotent stem cell-derived cardiomyocytes (iPSC-CMs) until they form a spontaneously beating syncytium.

• Treatment: Expose the iPSC-CMs to a range of concentrations of N-nitroso-hydroxychloroquine.

• Functional Assessment:

  • Electrophysiology: Use multi-electrode arrays (MEAs) to measure field potential duration (an in vitro surrogate for the QT interval), beat rate, and arrhythmias.

  • Calcium Transients: Use calcium-sensitive dyes to measure changes in intracellular calcium cycling.

• Structural Assessment:

  • High-Content Imaging: Use automated microscopy to assess changes in cell morphology, viability, and mitochondrial integrity.

  • Biomarker Release: Measure the release of cardiac troponins into the culture medium.

Signaling Pathways

DNA Damage Response Pathway

N-nitroso compounds are known to induce DNA damage, which activates the DNA damage response (DDR) pathway.[4][20][21]

DNA Damage Response

Autophagy and Lysosomal Dysfunction Pathways

Hydroxychloroquine is known to interfere with lysosomal function and autophagy.[1][22][23]

Autophagy/Lysosomal Pathway

Conclusion

While direct in vitro toxicological data for N-nitroso-hydroxychloroquine is not currently available, a predictive assessment based on its chemical class and parent compound suggests a high likelihood of genotoxicity and potential for cytotoxicity, hepatotoxicity, and cardiotoxicity. The experimental protocols and workflows provided in this guide offer a comprehensive framework for the in vitro toxicological evaluation of N-nitroso-hydroxychloroquine. Such studies are crucial for a thorough risk assessment and to ensure the safety of pharmaceutical products.

References

• 1. Autophagy Signaling | Cell Signaling Technology [cellsignal.com]
• 2. Frontiers | In vitro micronucleus assay: Method for assessment of nanomaterials using cytochalasin B [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. The Autophagy Lysosomal Pathway and Neurodegeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 6. DNA Damage Response - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. iphasebiosci.com [iphasebiosci.com]
• 9. Optimizing the detection of N-nitrosamine mutagenicity in the Ames test - PMC [pmc.ncbi.nlm.nih.gov]
• 10. In vitro micronucleus assay: Method for assessment of nanomaterials using cytochalasin B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Chromosome Aberration Test in vitro - Eurofins Deutschland [eurofins.de]
• 12. criver.com [criver.com]
• 13. Assessment of Cytotoxicity Profiles of Different Phytochemicals: Comparison of Neutral Red and MTT Assays in Different Cells in Different Time Periods - PMC [pmc.ncbi.nlm.nih.gov]
• 14. dergipark.org.tr [dergipark.org.tr]
• 15. Cytotoxicity testing using neutral red and MTT assays on a three-dimensional human skin substrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Optimisation of the HepaRG cell line model for drug toxicity studies using two different cultivation conditions: advantages and limitations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. moleculardevices.com [moleculardevices.com]
• 19. Chronic Cardiotoxicity Assays Using Human Induced Pluripotent Stem Cell-Derived Cardiomyocytes (hiPSC-CMs) - PMC [pmc.ncbi.nlm.nih.gov]
• 20. DNA damage response signaling: A common link between cancer and cardiovascular diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 21. DNA Damage Response | Cell Signaling Technology [cellsignal.com]
• 22. droracle.ai [droracle.ai]
• 23. sdpomf.com [sdpomf.com]

Spectroscopic Analysis of N-Nitroso-Hydroxychloroquine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic analysis of N-nitroso-hydroxychloroquine (N-nitroso-HCQ), a potential nitrosamine (B1359907) impurity of the drug substance hydroxychloroquine (B89500). The formation of N-nitrosamine impurities in pharmaceutical products is a significant concern for regulatory bodies like the FDA and EMA due to their potential carcinogenic properties.[1][2][3] This document outlines the key spectroscopic techniques—Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)—used for the structural elucidation and characterization of N-nitroso-HCQ.

Introduction to N-Nitroso-Hydroxychloroquine

N-nitroso-hydroxychloroquine is a drug substance-related impurity (NDSRI) that can form from the nitrosation of the secondary amine moiety in the hydroxychloroquine molecule.[4] Its presence in the final drug product must be carefully monitored and controlled to ensure patient safety. Accurate analytical characterization is therefore essential for its detection, quantification, and the validation of control strategies.

Chemical Structure:

• IUPAC Name: N-(7-chloroquinolin-4-yl)-N-[5-[ethyl(2-hydroxyethyl)amino]pentan-2-yl]nitrous amide[4][5][6][7]

• Molecular Formula: C₁₈H₂₅ClN₄O₂[5][6][7]

• Molecular Weight: 364.9 g/mol [6][7]

Spectroscopic Data

While specific, experimentally-derived high-resolution spectra for N-nitroso-hydroxychloroquine are not widely published in peer-reviewed literature, characteristic data can be inferred from the analysis of similar N-nitroso compounds and the parent molecule, hydroxychloroquine. The following tables summarize the expected quantitative data from NMR, IR, and MS analyses.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are powerful tools for the structural confirmation of N-nitroso-hydroxychloroquine. The presence of the N-nitroso group induces significant chemical shift changes in the neighboring protons and carbons compared to the parent hydroxychloroquine molecule. Due to the rotational barrier around the N-N bond, N-nitrosamines can exist as E/Z isomers, which may lead to the observation of duplicate signals for adjacent nuclei in the NMR spectra.

Table 1: Predicted ¹H NMR Spectroscopic Data for N-Nitroso-Hydroxychloroquine

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
8.5 - 8.7	d	1H	Aromatic-H (Quinoline)
7.8 - 8.0	d	1H	Aromatic-H (Quinoline)
7.3 - 7.5	m	2H	Aromatic-H (Quinoline)
6.6 - 6.8	d	1H	Aromatic-H (Quinoline)
4.0 - 4.2	t	2H	-CH₂-OH
3.5 - 3.8	m	1H	-CH(CH₃)-
2.8 - 3.2	m	4H	-N(CH₂CH₃)(CH₂CH₂OH)
1.6 - 1.9	m	4H	-CH₂-CH₂-CH₂-
1.3 - 1.5	d	3H	-CH(CH₃)-
1.0 - 1.2	t	3H	-CH₂CH₃

Table 2: Predicted ¹³C NMR Spectroscopic Data for N-Nitroso-Hydroxychloroquine

Chemical Shift (δ, ppm)	Assignment
150 - 160	Aromatic-C (Quinoline, C-Cl)
140 - 150	Aromatic-C (Quinoline)
120 - 135	Aromatic-C (Quinoline)
110 - 120	Aromatic-C (Quinoline)
60 - 65	-CH₂-OH
50 - 60	-N-CH₂-
45 - 55	-CH(CH₃)-
20 - 40	Aliphatic -CH₂-
15 - 25	-CH(CH₃)-
10 - 15	-CH₂CH₃

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. For N-nitroso-hydroxychloroquine, the key vibrational bands of interest are those associated with the N-N=O group, in addition to the characteristic absorptions of the parent molecule.

Table 3: Predicted IR Absorption Bands for N-Nitroso-Hydroxychloroquine

Wavenumber (cm⁻¹)	Intensity	Assignment
3200 - 3500	Broad	O-H stretch
2850 - 3000	Medium	C-H stretch (aliphatic)
1550 - 1620	Strong	C=C and C=N stretch (aromatic)
1430 - 1480	Strong	N=O stretch (nitrosamine)
1000 - 1150	Medium-Strong	N-N stretch (nitrosamine)
1000 - 1250	Strong	C-O stretch
750 - 850	Strong	C-Cl stretch

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its identification. For N-nitroso compounds, a characteristic fragmentation is the loss of the nitroso group (-NO), corresponding to a mass loss of 30 Da.[8] High-resolution mass spectrometry (HRMS) is often employed for the accurate mass determination of the molecular ion and its fragments.

Table 4: Predicted Mass Spectrometry Data for N-Nitroso-Hydroxychloroquine

m/z	Interpretation
364.1666	[M]⁺, Molecular ion (for C₁₈H₂₅³⁵ClN₄O₂)
366.1637	[M+2]⁺, Isotopic peak for ³⁷Cl
334.1615	[M-NO]⁺, Loss of the nitroso group
Various	Fragmentation of the aliphatic side chain and quinoline (B57606) ring

Experimental Protocols

The following sections outline generalized experimental protocols for the spectroscopic analysis of N-nitroso-hydroxychloroquine. These should be adapted and validated for specific instrumentation and analytical requirements.

NMR Spectroscopy

• Sample Preparation: Dissolve an accurately weighed amount of N-nitroso-hydroxychloroquine reference standard in a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃, or D₂O with a pH buffer) to a final concentration of 5-10 mg/mL. Transfer the solution to a 5 mm NMR tube.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a broadband probe.

• ¹H NMR Acquisition:

  • Pulse Program: Standard single-pulse experiment (e.g., 'zg30').

  • Spectral Width: 12-16 ppm.

  • Acquisition Time: 2-4 seconds.

  • Relaxation Delay: 1-5 seconds.

  • Number of Scans: 16-64, depending on sample concentration.

  • Temperature: 298 K.

• ¹³C NMR Acquisition:

  • Pulse Program: Proton-decoupled single-pulse experiment (e.g., 'zgpg30').

  • Spectral Width: 200-240 ppm.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: 1024 or higher, depending on sample concentration.

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction. Reference the spectra to the residual solvent peak or an internal standard (e.g., TMS).

IR Spectroscopy

• Sample Preparation: For a solid sample, use the Attenuated Total Reflectance (ATR) technique by placing a small amount of the powder directly on the ATR crystal. Alternatively, prepare a KBr pellet by mixing a small amount of the sample with dry KBr powder and pressing it into a thin disk.

• Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition:

  • Spectral Range: 4000 - 400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of Scans: 16-32.

• Data Processing: Perform a background subtraction using a spectrum of the empty ATR crystal or a pure KBr pellet.

Mass Spectrometry (LC-MS/MS)

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is a highly sensitive and selective method for the detection and quantification of nitrosamine impurities.[1][9]

• Sample Preparation: Prepare a stock solution of the N-nitroso-hydroxychloroquine reference standard in a suitable solvent (e.g., methanol (B129727) or acetonitrile). Prepare a series of calibration standards by diluting the stock solution. For analysis of a drug product, an appropriate extraction method must be developed and validated.

• Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a tandem mass spectrometer (e.g., a triple quadrupole or a high-resolution mass spectrometer like a Q-TOF or Orbitrap).

• Chromatographic Conditions:

  • Column: A suitable reversed-phase column (e.g., C18, 100 x 2.1 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile or methanol with 0.1% formic acid.

  • Gradient: A suitable gradient to separate N-nitroso-hydroxychloroquine from the parent drug and other impurities.

  • Flow Rate: 0.2 - 0.5 mL/min.

  • Column Temperature: 30-40 °C.

  • Injection Volume: 1-10 µL.

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Scan Mode: Multiple Reaction Monitoring (MRM) for quantification or full scan/product ion scan for characterization.

  • MRM Transitions (for quantification):

    • Precursor Ion (Q1): 365.2 m/z

    • Product Ion (Q3): e.g., 335.2 m/z (corresponding to [M-NO]⁺) and other specific fragments.

  • Source Parameters: Optimize gas temperatures, gas flows, and voltages for maximum sensitivity.

Workflows and Logical Relationships

The following diagrams illustrate the logical workflows for the formation and analysis of N-nitroso-hydroxychloroquine.

Caption: Formation of N-Nitroso-Hydroxychloroquine.

Caption: Analytical Workflow for N-Nitroso-HCQ.

Conclusion

The spectroscopic analysis of N-nitroso-hydroxychloroquine is a critical component of ensuring the safety and quality of hydroxychloroquine drug products. This guide provides a foundational understanding of the application of NMR, IR, and MS for the characterization of this potential impurity. While specific experimental data is often proprietary, the principles and expected spectroscopic characteristics outlined herein, in conjunction with the provided general protocols and workflows, serve as a valuable resource for researchers and analytical scientists in the pharmaceutical industry. The development of robust and validated analytical methods based on these techniques is paramount for the effective control of nitrosamine impurities.

References

• 1. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. propharmagroup.com [propharmagroup.com]
• 4. veeprho.com [veeprho.com]
• 5. alentris.org [alentris.org]
• 6. N-nitroso-hydroxychloroquine | C18H25ClN4O2 | CID 169444621 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. N-nitroso-hydroxychloroquine | C18H25ClN4O2 | CID 169444621 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. osti.gov [osti.gov]
• 9. fda.gov [fda.gov]

The Emergence of N-nitroso-hydroxychloroquine: A Technical Guide to its Discovery and Identification in Pharmaceutical Products

Introduction

The presence of N-nitrosamine impurities in pharmaceutical products has become a significant concern for regulatory bodies and manufacturers worldwide due to their classification as probable human carcinogens.[1][2] These impurities can form during the synthesis of the active pharmaceutical ingredient (API), in the finished drug product, or during storage.[3] One such nitrosamine (B1359907) that has garnered attention is N-nitroso-hydroxychloroquine (N-NO-HCQ), a nitrosamine drug substance-related impurity (NDSRI) of hydroxychloroquine (B89500).[4] Hydroxychloroquine is a widely used medication for the treatment of malaria and various autoimmune diseases. This technical guide provides an in-depth overview of the discovery, formation, and analytical identification of N-NO-HCQ in drug products, intended for researchers, scientists, and drug development professionals.

Formation of N-nitroso-hydroxychloroquine

N-nitrosamines are typically formed from the reaction of a secondary or tertiary amine with a nitrosating agent, such as nitrous acid (HNO₂), which can be generated from nitrites (e.g., sodium nitrite) under acidic conditions.[2] In the case of N-NO-HCQ, the secondary amine present in the side chain of the hydroxychloroquine molecule is susceptible to nitrosation.

The general mechanism involves the protonation of the nitrite (B80452) ion to form nitrous acid, which can then react with the secondary amine of hydroxychloroquine to form the N-nitroso derivative.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pharmaexcipients.com [pharmaexcipients.com]
• 4. veeprho.com [veeprho.com]

The Kinetics of N-Nitroso-Hydroxychloroquine Formation in Aqueous Solution: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth analysis of the kinetics governing the formation of N-nitroso-hydroxychloroquine (NOHC), a potential nitrosamine (B1359907) impurity in hydroxychloroquine (B89500) (HCQ) drug products. In the absence of specific empirical kinetic data for NOHC, this document extrapolates from the well-established principles of N-nitrosamine formation from secondary amines in aqueous solutions. It outlines the core chemical mechanisms, the influence of critical parameters such as pH, temperature, and reactant concentrations, and provides detailed hypothetical experimental protocols for studying these kinetics. This guide is intended to serve as a foundational resource for researchers, quality control specialists, and drug development professionals to understand, predict, and control the formation of NOHC.

Introduction

N-nitrosamines are a class of compounds recognized as probable human carcinogens. Their presence in pharmaceutical products is a significant concern for regulatory agencies and manufacturers.[1] N-nitroso-hydroxychloroquine is a nitrosamine impurity that can form from the reaction of the secondary amine moiety in the hydroxychloroquine side chain with a nitrosating agent, such as nitrite (B80452), under favorable conditions.[2] Understanding the kinetics of this reaction is paramount for developing effective risk mitigation strategies during drug manufacturing, formulation, and storage.

This guide will delve into the fundamental principles of N-nitrosamine formation and apply them to the specific case of hydroxychloroquine.

The Chemistry of N-Nitroso-Hydroxychloroquine Formation

The formation of N-nitroso-hydroxychloroquine occurs via the nitrosation of the secondary amine group present in the HCQ molecule.[2] This reaction is typically facilitated by nitrosating agents derived from nitrite salts in acidic aqueous environments.[1]

The overall reaction can be summarized as:

Hydroxychloroquine (secondary amine) + Nitrosating Agent → N-Nitroso-hydroxychloroquine + Byproduct

The primary nitrosating agent in acidic aqueous solutions is dinitrogen trioxide (N₂O₃), which forms from nitrous acid (HNO₂). The nitrous acid itself is in equilibrium with nitrite ions (NO₂⁻) and protons (H⁺).[3] The key electrophile that reacts with the unprotonated secondary amine is the nitrosonium ion (NO⁺) or a carrier of it.[4][5]

Reaction Pathway

The formation of N-nitroso-hydroxychloroquine can be visualized as a multi-step process. The following diagram illustrates the key chemical transformations involved.

Figure 1: Reaction pathway for the formation of N-nitroso-hydroxychloroquine.

Kinetics of Formation

The rate of N-nitroso-hydroxychloroquine formation is dependent on several factors, including the concentrations of the reactants, pH, and temperature.

Rate Law

Based on the established mechanism for the nitrosation of secondary amines, the rate of formation of N-nitroso-hydroxychloroquine can be described by the following general rate law:

Rate = k[HCQ]free[Nitrite]²

Where:

• k is the overall rate constant.

• [HCQ]free is the concentration of the unprotonated form of the secondary amine of hydroxychloroquine.

• [Nitrite] is the total concentration of the nitrosating agent precursor.

The reaction is typically second order with respect to the nitrite concentration and first order with respect to the unprotonated secondary amine.[6]

Influence of pH

The pH of the aqueous solution is a critical factor influencing the rate of nitrosation.[7] It affects the equilibrium between nitrite and the active nitrosating agent, as well as the protonation state of the secondary amine in hydroxychloroquine.

• Low pH (acidic conditions): An acidic environment favors the formation of the active nitrosating agent (N₂O₃).[2][3] However, at very low pH, the concentration of the reactive unprotonated secondary amine of hydroxychloroquine decreases due to protonation.[1] Hydroxychloroquine has pKa values of <4.0, 8.3, and 9.7 for its three basic functional groups.[8][9] The secondary amine has a pKa of 8.27.[10]

• Optimal pH: The maximum rate of nitrosation is typically observed in a moderately acidic pH range (around pH 3-4), where there is a sufficient concentration of both the active nitrosating agent and the unprotonated secondary amine.[11]

• Neutral to High pH: At neutral and higher pH values, the concentration of the active nitrosating agent diminishes, leading to a significant decrease in the rate of nitrosation.[12]

The following table summarizes the expected impact of pH on the kinetic parameters, based on general principles of nitrosamine formation.

pH	[HCQ]free (Relative)	[N₂O₃] (Relative)	Overall Rate (Relative)
2.0	Low	High	Moderate
3.4	Moderate	High	High
5.0	High	Moderate	Moderate
7.0	High	Low	Low
9.0	High	Very Low	Very Low
Table 1: Hypothetical Influence of pH on the Rate of N-Nitroso-Hydroxychloroquine Formation.

Influence of Temperature

The rate of N-nitroso-hydroxychloroquine formation is expected to increase with temperature, following the Arrhenius equation. Elevated temperatures can accelerate the reaction between nitrites and the secondary amine in hydroxychloroquine.[2][13] Storage of pharmaceutical products at higher temperatures could therefore increase the risk of nitrosamine formation.[14]

The table below illustrates a hypothetical temperature dependence of the rate constant.

Temperature (°C)	Rate Constant (k) (M⁻²s⁻¹) (Hypothetical)
25	1.0 x 10⁻³
40	3.5 x 10⁻³
60	1.2 x 10⁻²
Table 2: Hypothetical Temperature Dependence of the Rate Constant for N-Nitroso-Hydroxychloroquine Formation.

Influence of Reactant Concentrations

The rate of formation is directly proportional to the concentration of the unprotonated hydroxychloroquine and the square of the nitrite concentration. Therefore, controlling the levels of nitrite contamination in raw materials and during the manufacturing process is a critical step in mitigating the formation of N-nitroso-hydroxychloroquine.[12]

Experimental Protocols

This section outlines a detailed methodology for the experimental investigation of the kinetics of N-nitroso-hydroxychloroquine formation.

Materials and Reagents

• Hydroxychloroquine Sulfate (B86663) (USP reference standard)

• N-Nitroso-hydroxychloroquine (certified reference material)

• Sodium Nitrite (analytical grade)

• Hydrochloric Acid (for pH adjustment)

• Sodium Hydroxide (for pH adjustment)

• Ammonium (B1175870) Sulfamate (quenching agent)

• Methanol (HPLC grade)

• Acetonitrile (B52724) (HPLC grade)

• Formic Acid (LC-MS grade)

• Deionized water (18.2 MΩ·cm)

Experimental Workflow

The following diagram outlines the workflow for a typical kinetic experiment.

Figure 2: Experimental workflow for kinetic studies.

Detailed Procedure

• Reaction Setup:

  • Prepare a stock solution of hydroxychloroquine sulfate in deionized water.

  • Prepare a stock solution of sodium nitrite in deionized water.

  • In a temperature-controlled reaction vessel, add a buffered solution of known pH.

  • Add the hydroxychloroquine stock solution to achieve the desired initial concentration.

  • Allow the solution to equilibrate to the target temperature.

• Initiation and Sampling:

  • Initiate the reaction by adding the sodium nitrite stock solution.

  • Start a timer immediately upon addition.

  • Withdraw aliquots of the reaction mixture at predetermined time intervals.

• Quenching and Sample Preparation:

  • Immediately quench the reaction in each aliquot by adding a solution of ammonium sulfamate. This removes residual nitrite.

  • Dilute the quenched samples with the mobile phase to a concentration suitable for analysis.

• Quantification of N-Nitroso-hydroxychloroquine:

  • Analyze the samples using a validated LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) method.[15][16]

  • Use a calibration curve prepared with the certified N-nitroso-hydroxychloroquine reference standard to quantify its concentration in each sample.

Analytical Method

A high-sensitivity method such as LC-MS/MS is required for the trace-level quantification of N-nitrosamines.[17][18]

• Chromatography: Reversed-phase HPLC with a C18 column.

• Mobile Phase: A gradient of water and acetonitrile with formic acid.

• Ionization: Electrospray Ionization (ESI) in positive mode.

• Detection: Multiple Reaction Monitoring (MRM) for selective and sensitive quantification.

Conclusion

References

• 1. An update on the current status and prospects of nitrosation pathways and possible root causes of nitrosamine formation in various pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 2. resolvemass.ca [resolvemass.ca]
• 3. orbit.dtu.dk [orbit.dtu.dk]
• 4. Nitrosation and nitrosylation - Wikipedia [en.wikipedia.org]
• 5. Video: 2° Amines to N-Nitrosamines: Reaction with NaNO2 [jove.com]
• 6. Kinetic studies on the formation of nitrosamines I | Semantic Scholar [semanticscholar.org]
• 7. pH modification - N-nitrosamines Chemistry - Nitrosamines Exchange [nitrosamines.usp.org]
• 8. Chloroquine and hydroxychloroquine binding to melanin: Some possible consequences for pathologies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Free radical induced degradation and computational studies of hydroxychloroquine in aqueous solution - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Solved The pka values for hydroxychloroquine are <4.0 for | Chegg.com [chegg.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Nitrosamine formation in amine scrubbing at desorber temperatures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 16. ijpsjournal.com [ijpsjournal.com]
• 17. pubs.acs.org [pubs.acs.org]
• 18. Winning Strategies to Develop an Analytical Method for Nitrosamines | Aurigene Pharmaceutical Services [aurigeneservices.com]

The Role of Nitrite Sources in N-Nitroso-Hydroxychloroquine Formation: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The formation of N-nitroso compounds, a class of potential genotoxic impurities, is a critical concern in the pharmaceutical industry. N-nitroso-hydroxychloroquine, an impurity derived from the widely used drug hydroxychloroquine (B89500), can form through the reaction of the secondary amine moiety of the active pharmaceutical ingredient (API) with a nitrosating agent. This technical guide provides an in-depth analysis of the role of various nitrite (B80452) sources as precursors to these nitrosating agents. It has been observed that the specific salt form of the nitrite can significantly influence the rate and extent of N-nitrosamine formation. While direct quantitative data for N-nitroso-hydroxychloroquine is limited, this guide draws upon model studies to elucidate the underlying principles and provide actionable insights for risk mitigation in drug development and manufacturing. This document outlines the fundamental chemical pathways, presents detailed experimental protocols for investigation, and offers a framework for quantitative analysis of this critical impurity.

Introduction: The Challenge of Nitrosamine (B1359907) Impurities

N-nitrosamines are a class of organic compounds characterized by a nitroso group bonded to a nitrogen atom. Their presence in pharmaceutical products, even at trace levels, is a significant safety concern due to their classification as probable human carcinogens. Regulatory bodies worldwide have established stringent limits for nitrosamine impurities in drug products.

N-nitroso-hydroxychloroquine is formed from the nitrosation of the secondary amine present in the hydroxychloroquine molecule.[1] The primary precursors to the nitrosating agents responsible for this transformation are nitrites.[1][2] These nitrites can be present as impurities in raw materials, excipients, or water used during the manufacturing process.[2] Understanding the factors that influence the conversion of nitrites to nitrosating agents and their subsequent reaction with hydroxychloroquine is paramount for controlling the levels of this impurity.

Chemical Pathway of N-Nitroso-Hydroxychloroquine Formation

The formation of N-nitroso-hydroxychloroquine proceeds via the reaction of the secondary amine in the hydroxychloroquine side chain with a nitrosating agent. Under acidic conditions, nitrite ions (NO₂⁻) are converted to nitrous acid (HNO₂), which can then form various active nitrosating species, such as the nitrosonium ion (NO⁺) or dinitrogen trioxide (N₂O₃). These electrophilic species then attack the nucleophilic secondary amine of hydroxychloroquine to form the N-nitroso derivative.

Caption: General pathway for N-nitroso-hydroxychloroquine formation.

Quantitative Impact of Different Nitrite Sources

A key study investigating N-nitrosodimethylamine (NDMA) formation from metformin (B114582) in the solid state found that the use of sodium nitrite (NaNO₂) as a spiking agent may lead to an overestimation of the nitrosamine formation risk compared to the more realistic scenario of ammonium (B1175870) nitrite (NH₄NO₂) being the native impurity in excipients.[1][2] The study highlighted that ammonium nitrite can undergo a competing degradation pathway to nitrogen gas and water, thereby reducing its availability for the nitrosation reaction.[1][2] This suggests that the type of nitrite salt present as an impurity can be a critical determinant of the final N-nitroso-hydroxychloroquine concentration.

The following table summarizes the conceptual impact of different nitrite sources on nitrosamine formation, based on the principles established in model studies.

Nitrite Source	Counter-Ion	Expected Impact on N-Nitroso-hydroxychloroquine Formation	Rationale
Sodium Nitrite (NaNO₂)	Na⁺	Higher potential for formation	Stable salt, readily available nitrite for nitrosation.[1][2]
Potassium Nitrite (KNO₂)	K⁺	Similar to Sodium Nitrite	Stable salt, readily available nitrite.
Ammonium Nitrite (NH₄NO₂)	NH₄⁺	Lower potential for formation	Unstable, can decompose into N₂ and H₂O, reducing the amount of available nitrite for nitrosation.[1][2]
Calcium Nitrite (Ca(NO₂)₂)	Ca²⁺	Moderate potential for formation	Stability and reactivity may vary depending on conditions.
Nitrites in Excipients	Various	Variable	The form of the nitrite (e.g., as a salt or adsorbed) and the local microenvironment within the excipient matrix can influence reactivity.[2]

Experimental Protocols

The following sections provide detailed methodologies for the investigation of N-nitroso-hydroxychloroquine formation. These protocols are based on established methods for the nitrosation of secondary amines and the analysis of nitrosamine impurities.

Protocol for Forced Nitrosation of Hydroxychloroquine

This protocol describes a general procedure to induce the formation of N-nitroso-hydroxychloroquine for analytical standard preparation and for challenging the analytical method.

Materials:

• Hydroxychloroquine sulfate (B86663)

• Sodium nitrite (NaNO₂)

• Hydrochloric acid (HCl), 1 M

• Sodium hydroxide (B78521) (NaOH), 1 M

• Dichloromethane (B109758) (CH₂Cl₂)

• Deionized water

• Round bottom flask

• Magnetic stirrer

• pH meter

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolve a known amount of hydroxychloroquine sulfate in deionized water in a round bottom flask.

• Adjust the pH of the solution to approximately 3-4 with 1 M HCl while stirring.

• In a separate container, prepare a solution of sodium nitrite in deionized water.

• Slowly add the sodium nitrite solution to the hydroxychloroquine solution dropwise at room temperature with continuous stirring. The molar ratio of sodium nitrite to hydroxychloroquine can be varied (e.g., 1:1 to 10:1) to investigate the effect of excess nitrosating agent.

• Allow the reaction to proceed for a specified time (e.g., 1-4 hours), monitoring the progress by a suitable analytical technique (e.g., HPLC-UV).

• After the desired reaction time, quench the reaction by adjusting the pH to approximately 8-9 with 1 M NaOH.

• Extract the aqueous solution with dichloromethane (3 x volume of the aqueous phase).

• Combine the organic layers, dry over anhydrous sodium sulfate, and filter.

• Remove the solvent under reduced pressure using a rotary evaporator to obtain the crude N-nitroso-hydroxychloroquine.

• The crude product can be further purified by column chromatography if necessary.

References

• 1. Solid State Kinetics of Nitrosation Using Native Sources of Nitrite -Pub - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]
• 2. Solid State Kinetics of Nitrosation Using Native Sources of Nitrite - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of N-Nitroso-Hydroxychloroquine in Pharmaceutical Products by LC-MS/MS

Abstract

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant safety concern due to their potential carcinogenic properties. N-nitroso-hydroxychloroquine, a potential nitrosamine impurity in hydroxychloroquine (B89500) drug products, requires a sensitive and selective analytical method for its detection and quantification at trace levels. This application note presents a detailed protocol for the quantification of N-nitroso-hydroxychloroquine using a Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method. The described methodology is intended for researchers, scientists, and drug development professionals involved in the quality control and safety assessment of hydroxychloroquine-based pharmaceuticals.

Introduction

Since 2018, the detection of N-nitrosamine impurities in various medications has led to product recalls and heightened regulatory scrutiny.[1][2] Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established strict guidelines for the control of these impurities.[3] N-nitroso-hydroxychloroquine is a nitrosamine drug substance-related impurity (NDSRI) that can potentially form in hydroxychloroquine products. Given the carcinogenic risk associated with nitrosamines, it is crucial to have robust analytical methods to monitor and quantify their presence at or below the acceptable intake (AI) limit. The FDA has set an AI limit of 1500 ng/day for N-nitroso-hydroxychloroquine, which is classified as a Potency Category 5 NDSRI.[4] This application note outlines a comprehensive LC-MS/MS method, including sample preparation, chromatographic separation, and mass spectrometric detection, for the accurate quantification of N-nitroso-hydroxychloroquine.

Experimental Workflow

The overall workflow for the analysis of N-nitroso-hydroxychloroquine in a drug product is depicted below. It involves sample preparation, LC-MS/MS analysis, and data processing to ensure accurate quantification.

Caption: Experimental workflow for N-nitroso-hydroxychloroquine analysis.

Experimental Protocols

Materials and Reagents

• N-Nitroso-hydroxychloroquine reference standard (Commercially available)

• Hydroxychloroquine Sulfate USP reference standard

• Methanol (B129727) (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Hydroxychloroquine drug substance or product for testing

Standard Solution Preparation

• Stock Solution (100 µg/mL): Accurately weigh 10 mg of N-nitroso-hydroxychloroquine reference standard and dissolve in 100 mL of methanol.

• Intermediate Solution (1 µg/mL): Dilute 1 mL of the stock solution to 100 mL with methanol.

• Working Standard Solutions: Prepare a series of calibration standards by serially diluting the intermediate solution with a suitable diluent (e.g., 50:50 methanol:water) to achieve concentrations ranging from 0.1 ng/mL to 100 ng/mL.

Sample Preparation

• Accurately weigh and transfer a quantity of powdered tablets or drug substance equivalent to 100 mg of hydroxychloroquine into a 50 mL volumetric flask.

• Add approximately 40 mL of diluent (e.g., methanol or acetonitrile).

• Vortex for 5 minutes and sonicate for 15 minutes to ensure complete dissolution.

• Allow the solution to cool to room temperature and dilute to the mark with the diluent.

• Centrifuge a portion of the solution at 4000 rpm for 10 minutes.

• Filter the supernatant through a 0.22 µm PVDF syringe filter into an LC vial for analysis.

LC-MS/MS Method

The critical aspect of the method is to achieve chromatographic separation between the highly abundant hydroxychloroquine peak and the trace-level N-nitroso-hydroxychloroquine impurity to prevent ion suppression.

Chromatographic Conditions

Parameter	Recommended Condition
LC System	UPLC/UHPLC System
Column	C18 or Phenyl-Hexyl Column (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Methanol/Acetonitrile
Flow Rate	0.3 mL/min
Column Temp.	40 °C
Injection Vol.	5 µL

| Gradient | See Table 1 |

Table 1: Suggested Chromatographic Gradient

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	95	5
1.0	95	5
8.0	20	80
9.0	20	80
9.1	95	5

| 12.0 | 95 | 5 |

Mass Spectrometry Conditions

Parameter	Recommended Condition
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temp.	150 °C
Desolvation Temp.	400 °C
Desolvation Gas	Nitrogen, 800 L/hr

| Acquisition Mode | Multiple Reaction Monitoring (MRM) |

Table 2: Suggested MRM Transitions for N-Nitroso-Hydroxychloroquine Note: These transitions are predicted based on the compound's structure and should be optimized experimentally.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell (ms)	CE (eV)	Use
N-Nitroso-HCQ	365.2	289.1	100	20	Quantifier
N-Nitroso-HCQ	365.2	73.1	100	25	Qualifier

| Hydroxychloroquine | 336.2 | 247.1 | 50 | 22 | For Monitoring |

Fragmentation and Separation Logic

The proposed quantification method relies on the specific fragmentation of the N-nitroso-hydroxychloroquine molecule and its chromatographic separation from the parent drug, hydroxychloroquine.

Caption: Logic of chromatographic separation and mass spectrometric detection.

Method Performance (Expected)

While a fully validated method for N-nitroso-hydroxychloroquine is not publicly available, based on similar assays for other nitrosamines, the following performance characteristics are expected.[5] These would need to be confirmed through a full method validation according to ICH Q2(R1) guidelines.

Table 3: Expected Quantitative Performance

Parameter	Expected Value
Linearity (r²)	> 0.995
Range	0.25 - 50 ng/mL
LOD	~0.1 ng/mL
LOQ	~0.25 ng/mL
Accuracy (% Recovery)	80 - 120%

| Precision (%RSD) | < 15% |

Conclusion

This application note provides a comprehensive and detailed LC-MS/MS protocol for the selective and sensitive quantification of N-nitroso-hydroxychloroquine. The method is designed to meet the stringent regulatory requirements for the control of nitrosamine impurities in pharmaceutical products. The provided experimental conditions, while based on established principles for nitrosamine analysis, should be fully validated in the target laboratory to ensure compliance and accuracy for its intended use in the quality control of hydroxychloroquine drug substance and drug products.

References

• 1. shimadzu.com [shimadzu.com]
• 2. an.shimadzu.com [an.shimadzu.com]
• 3. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 4. veeprho.com [veeprho.com]
• 5. researchgate.net [researchgate.net]

Application Note: Validation of a Sensitive UPLC-MS/MS Method for the Quantification of N-nitroso-hydroxychloroquine in Pharmaceutical Formulations

Abstract

This application note describes a highly sensitive and selective Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) method for the trace-level quantification of the potential genotoxic impurity, N-nitroso-hydroxychloroquine (N-NO-HCQ). The method has been validated according to the International Council for Harmonisation (ICH) Q2(R2) guidelines to ensure its suitability for its intended purpose.[1][2] This document provides detailed experimental protocols and validation data, demonstrating the method's accuracy, precision, linearity, and robustness for the analysis of N-NO-HCQ in hydroxychloroquine (B89500) drug products.

Introduction

N-nitrosamine impurities in pharmaceutical products are a significant concern due to their potential carcinogenic properties.[3] Regulatory agencies worldwide, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established strict limits for these impurities in drug substances and products.[4] N-nitroso-hydroxychloroquine is a potential nitrosamine (B1359907) impurity that can form from the secondary amine moiety of the hydroxychloroquine molecule.[5] Therefore, a sensitive and validated analytical method is crucial for the routine monitoring and control of this impurity to ensure patient safety.[6]

This application note details a UPLC-MS/MS method developed and validated for the quantification of N-nitroso-hydroxychloroquine. The method utilizes a reverse-phase chromatographic separation followed by tandem mass spectrometric detection, providing high sensitivity and selectivity.

Chemical Structures

• Hydroxychloroquine: C18H26ClN3O

• N-nitroso-hydroxychloroquine: C18H25ClN4O2[7][8]

Experimental

• N-nitroso-hydroxychloroquine reference standard (purity >98%)

• Hydroxychloroquine sulfate (B86663) drug substance

• Methanol (B129727) (LC-MS grade)[9]

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade, >99%)[9]

• Ultrapure water (18.2 MΩ·cm)

• Ammonium formate (B1220265) (LC-MS grade)

A UPLC system coupled to a triple quadrupole mass spectrometer was used for the analysis.[3][10]

• UPLC System: Waters ACQUITY UPLC I-Class or equivalent[10]

• Mass Spectrometer: Waters Xevo TQ-XS, Sciex QTRAP 4500, or equivalent[3][10]

• Analytical Column: Waters ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 100 mm or equivalent[9]

Table 1: UPLC and MS/MS Parameters

Parameter	Condition
UPLC Conditions
Column	Waters ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 100 mm
Mobile Phase A	10 mM Ammonium formate in water with 0.1% formic acid[3]
Mobile Phase B	Acetonitrile with 0.1% formic acid[11]
Flow Rate	0.4 mL/min
Column Temperature	40 °C[11]
Injection Volume	5 µL
Gradient Program	0-1 min: 5% B; 1-5 min: 5-95% B; 5-6 min: 95% B; 6-6.1 min: 95-5% B; 6.1-8 min: 5% B
MS/MS Conditions
Ionization Mode	Positive Electrospray Ionization (ESI+)[12]
Capillary Voltage	3.0 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
Desolvation Gas Flow	800 L/Hr
Cone Gas Flow	50 L/Hr
Collision Gas	Argon
Acquisition Mode	Multiple Reaction Monitoring (MRM)
MRM Transitions
N-nitroso-hydroxychloroquine	Precursor Ion (m/z): 365.2; Product Ions (m/z): 290.1 (Quantifier), 247.1 (Qualifier)
Internal Standard (Optional)	e.g., d4-N-nitroso-hydroxychloroquine

Note: MS/MS parameters may require optimization for the specific instrument used.

Accurately weigh 10 mg of N-nitroso-hydroxychloroquine reference standard and dissolve in 100 mL of methanol.

Prepare a series of working standard solutions by serially diluting the stock solution with a 50:50 mixture of methanol and water to achieve concentrations ranging from 0.1 ng/mL to 100 ng/mL.

• Weigh and crush a sufficient number of hydroxychloroquine tablets to obtain a powder equivalent to 200 mg of the active pharmaceutical ingredient (API).

• Transfer the powder to a 50 mL volumetric flask.

• Add approximately 40 mL of a 50:50 methanol/water mixture and sonicate for 15 minutes.

• Allow the solution to cool to room temperature and dilute to volume with the same solvent.

• Centrifuge a portion of the solution at 4500 rpm for 10 minutes.[13]

• Filter the supernatant through a 0.22 µm PVDF syringe filter into a UPLC vial.[11][13]

Method Validation

The developed method was validated according to ICH Q2(R2) guidelines, evaluating specificity, linearity, accuracy, precision, limit of detection (LOD), and limit of quantitation (LOQ).[1][2]

Specificity was assessed by analyzing a blank (diluent), a placebo sample, a hydroxychloroquine sample spiked with N-nitroso-hydroxychloroquine, and a pure N-nitroso-hydroxychloroquine standard. The chromatograms demonstrated no significant interference at the retention time of N-nitroso-hydroxychloroquine in the blank and placebo samples.

Linearity was evaluated by analyzing a series of standard solutions over the concentration range of 0.1 ng/mL to 100 ng/mL. The calibration curve was constructed by plotting the peak area of N-nitroso-hydroxychloroquine against its concentration.

Table 2: Linearity Data

Parameter	Result	Acceptance Criteria
Concentration Range	0.1 - 100 ng/mL	-
Regression Equation	y = mx + c	-
Correlation Coefficient (r²)	> 0.998	≥ 0.995

Accuracy was determined by spiking a placebo sample with N-nitroso-hydroxychloroquine at three different concentration levels (LOQ, 50%, and 100% of the target concentration). The recovery was calculated for each level.

Table 3: Accuracy (Recovery) Data

Spiked Level	Theoretical Conc. (ng/mL)	Measured Conc. (ng/mL)	% Recovery	% RSD (n=3)	Acceptance Criteria
LOQ	0.5	[Data]	[Data]	[Data]	80 - 120%
50%	50	[Data]	[Data]	[Data]	90 - 110%
100%	100	[Data]	[Data]	[Data]	90 - 110%

Precision was evaluated at two levels: repeatability (intra-day precision) and intermediate precision (inter-day precision).[1]

Six replicate samples of hydroxychloroquine spiked with N-nitroso-hydroxychloroquine at the 100% level were analyzed on the same day.

The analysis was repeated on a different day by a different analyst using a different instrument.

Table 4: Precision Data

Parameter	Concentration (ng/mL)	% RSD (n=6)	Acceptance Criteria
Repeatability	100	[Data]	≤ 15%
Intermediate Precision	100	[Data]	≤ 15%

The LOD and LOQ were determined based on the signal-to-noise ratio (S/N). The LOD was established at an S/N ratio of approximately 3, and the LOQ at an S/N ratio of approximately 10.[9]

Table 5: LOD and LOQ

Parameter	S/N Ratio	Result (ng/mL)
LOD	~ 3	0.05
LOQ	~ 10	0.15

The robustness of the method was evaluated by introducing small, deliberate variations in the method parameters, such as flow rate (±0.02 mL/min), column temperature (±2 °C), and mobile phase composition (±2% organic). The system suitability parameters remained within the acceptance criteria, demonstrating the robustness of the method.

Protocols and Visualizations

References

• 1. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 2. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 3. Safety and human health: The landscape of an effective UPLC-MS/MS method for the identification and quantification of N-Nitroso Hydrochlorothiazide impurity in Hydrochlorothiazide - Journal of King Saud University - Science [jksus.org]
• 4. resolvemass.ca [resolvemass.ca]
• 5. N-Nitroso Hydroxychloroquine | CAS No- NA [chemicea.com]
• 6. Analytical Method Validation in Pharmaceuticals | Step-by-Step Guide to AMV | Pharmaguideline [pharmaguideline.com]
• 7. N-nitroso-hydroxychloroquine | C18H25ClN4O2 | CID 169444621 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. pharmaceresearch.com [pharmaceresearch.com]
• 9. ijper.org [ijper.org]
• 10. lcms.cz [lcms.cz]
• 11. benchchem.com [benchchem.com]
• 12. LC-MS/MS Method for Determination of Hydroxychloroquine and Metabolites: Application in a Pharmacokinetic Study - PMC [pmc.ncbi.nlm.nih.gov]
• 13. fda.gov [fda.gov]

Application Notes: Quantification of N-nitroso-hydroxychloroquine in Hydroxychloroquine API by LC-MS/MS

Abstract

These application notes describe a sensitive and selective liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of the N-nitroso-hydroxychloroquine impurity in hydroxychloroquine (B89500) (HCQ) active pharmaceutical ingredient (API). The protocol provides detailed procedures for sample preparation, chromatographic separation, and mass spectrometric detection. This method is designed for use by researchers, scientists, and drug development professionals for quality control and regulatory compliance purposes.

Introduction

N-nitrosamine impurities in pharmaceutical products are a significant concern due to their potential carcinogenic properties.[1] Regulatory bodies, including the U.S. Food and Drug Administration (FDA), have established strict guidelines for the control of these impurities in APIs and drug products.[2][3] N-nitroso-hydroxychloroquine is a potential nitrosamine (B1359907) drug substance-related impurity (NDSRI) of hydroxychloroquine, formed by the nitrosation of a secondary amine group in the parent molecule.[4] The FDA has set an Acceptable Intake (AI) limit for N-nitroso-hydroxychloroquine at 1500 ng/day.[4]

To ensure patient safety, it is imperative to have robust and validated analytical methods capable of detecting and quantifying this impurity at trace levels.[5] Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the preferred analytical technique for this purpose, offering high sensitivity and selectivity.[1][6] This document outlines a comprehensive protocol for the quantification of N-nitroso-hydroxychloroquine in HCQ API.

Chemical Structures

Compound	Structure
Hydroxychloroquine
N-nitroso-hydroxychloroquine	(Structure based on nitrosation of the secondary amine)

Experimental Protocols

Materials and Reagents

• N-nitroso-hydroxychloroquine reference standard (Veeprho Pharmaceuticals or equivalent)[4][7]

• Hydroxychloroquine API (for spiking and matrix effect evaluation)

• Methanol (B129727) (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Acetonitrile (LC-MS grade, for needle wash)

• N-nitroso-hydroxychloroquine-d4 (or other suitable stable isotope-labeled internal standard)

Instrumentation

A high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer (MS/MS) with an electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) source is recommended.[6]

Standard and Sample Preparation

3.3.1. Standard Stock Solution (100 µg/mL) Accurately weigh approximately 10 mg of N-nitroso-hydroxychloroquine reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with methanol.

3.3.2. Internal Standard (IS) Stock Solution (100 µg/mL) Prepare a stock solution of the stable isotope-labeled internal standard (e.g., N-nitroso-hydroxychloroquine-d4) in methanol at a concentration of 100 µg/mL.

3.3.3. Working Standard and Calibration Curve Solutions Prepare a series of calibration standards by serially diluting the standard stock solution with methanol to achieve concentrations ranging from 0.1 ng/mL to 50 ng/mL. Spike each calibration standard with the internal standard to a final concentration of 5 ng/mL.

3.3.4. Sample Preparation

• Accurately weigh approximately 100 mg of the hydroxychloroquine API into a 15 mL centrifuge tube.[5]

• Add 10.0 mL of methanol.

• Spike with the internal standard solution to achieve a final concentration of 5 ng/mL.

• Vortex the tube for 5 minutes to ensure complete dissolution.[8]

• Sonicate for 10 minutes.[8]

• Centrifuge the solution at 4500 rpm for 15 minutes.[9]

• Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial for analysis.[9][10]

LC-MS/MS Method Parameters

The following parameters are provided as a starting point and may require optimization for different LC-MS/MS systems.

Table 1: Chromatographic Conditions

Parameter	Recommended Setting
HPLC Column	C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water[8]
Mobile Phase B	0.1% Formic Acid in Methanol[8]
Flow Rate	0.3 mL/min
Column Temperature	40 °C[9]
Injection Volume	5 µL[11]
Gradient Elution	Time (min)
0.0
1.0
8.0
10.0
10.1
12.0

Table 2: Mass Spectrometry Conditions

Parameter	Recommended Setting
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.5 kV[9]
Source Temperature	150 °C
Desolvation Temp.	400 °C
Gas Flow	Instrument Dependent
Detection Mode	Multiple Reaction Monitoring (MRM)

Table 3: Proposed MRM Transitions for N-nitroso-hydroxychloroquine

The exact mass of N-nitroso-hydroxychloroquine (C18H25ClN4O2) is 364.1666 g/mol . The precursor ion will be the protonated molecule [M+H]+.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
N-nitroso-hydroxychloroquine (Quantifier)	365.2	Fragment 1	100	To be optimized
N-nitroso-hydroxychloroquine (Qualifier)	365.2	Fragment 2	100	To be optimized
N-nitroso-hydroxychloroquine-d4 (IS)	369.2	Corresponding Fragment 1	100	To be optimized

Note: Product ions and collision energies must be determined by infusing the N-nitroso-hydroxychloroquine standard into the mass spectrometer.

Method Validation and Data Presentation

The analytical method should be validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines.[5] Key validation parameters are summarized below with typical expected performance data.

Table 4: Summary of Method Validation Parameters

Parameter	Purpose	Acceptance Criteria	Typical Performance Data
Specificity/Selectivity	To ensure the signal is from the target analyte without interference.[5]	No interfering peaks at the retention time of the analyte in blank and placebo samples.	Peak purity > 99%; Resolution > 2
Limit of Detection (LOD)	The lowest amount of analyte that can be detected.[5]	Signal-to-Noise (S/N) ratio of ~3.[5]	0.05 ng/mL
Limit of Quantitation (LOQ)	The lowest amount of analyte that can be quantified with acceptable precision and accuracy.	S/N ratio of ~10; Precision (%RSD) ≤ 20%.	0.15 ng/mL
Linearity	The ability to elicit test results that are directly proportional to the concentration of the analyte.	Correlation coefficient (r²) ≥ 0.99.[4]	r² > 0.995 over 0.15 - 50 ng/mL
Accuracy (Recovery)	The closeness of the test results to the true value.	Recovery within 80-120% at three concentration levels.	95 - 105%
Precision (Repeatability)	The precision under the same operating conditions over a short interval.	Relative Standard Deviation (%RSD) ≤ 15%.	%RSD < 5%
Robustness	The capacity to remain unaffected by small, deliberate variations in method parameters.	%RSD should be within acceptable limits.	Method is robust to minor changes in flow rate and column temperature.

Diagrams

Workflow and Signaling Pathways

Caption: Experimental workflow for N-nitroso-hydroxychloroquine analysis.

Caption: Formation pathway of N-nitroso-hydroxychloroquine.

References

• 1. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter [sigmaaldrich.com]
• 4. Development and Validation of four Nitrosamine Impurities Determination Method in Medicines of Valsartan, Losartan, and Irbesartan with HPLC-MS/MS (APCI) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. waters.com [waters.com]
• 7. ijper.org [ijper.org]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. fda.gov [fda.gov]
• 10. fda.gov [fda.gov]
• 11. LC-MS/MS Method for Determination of Hydroxychloroquine and Metabolites: Application in a Pharmacokinetic Study - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: N-nitroso-hydroxychloroquine Reference Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-nitroso-hydroxychloroquine is the N-nitroso derivative of the active pharmaceutical ingredient (API) hydroxychloroquine (B89500).[1] As a nitrosamine (B1359907) impurity, it is classified as a potential genotoxic carcinogen.[2] Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have set stringent limits on the presence of nitrosamine impurities in pharmaceutical products.[3][4] This necessitates the use of well-characterized reference standards of N-nitroso-hydroxychloroquine for the development, validation, and routine monitoring of analytical methods to ensure the safety and quality of hydroxychloroquine drug products.[5]

These application notes provide detailed protocols for the preparation and use of N-nitroso-hydroxychloroquine as a reference standard.

Chemical Information

Parameter	Value	Source
IUPAC Name	N-(7-chloroquinolin-4-yl)-N-[5-[ethyl(2-hydroxyethyl)amino]pentan-2-yl]nitrous amide	[6]
Molecular Formula	C₁₈H₂₅ClN₄O₂	[6]
Molecular Weight	364.87 g/mol	[7]
SMILES	ClC1=CC(N=CC=C2N(C(C)CCCN(CCO)CC)N=O)=C2C=C1	[3]
CAS Number	Not Available	[8]
Acceptable Intake (AI) Limit (FDA)	1500 ng/day	[3]

Preparation of N-nitroso-hydroxychloroquine Reference Standard

The following is a representative protocol for the synthesis of N-nitroso-hydroxychloroquine based on general methods for the N-nitrosation of secondary amines. This procedure should be performed by trained chemists in a well-ventilated fume hood, as nitrosamines are potent carcinogens.

Experimental Protocol: Synthesis

Materials:

• Hydroxychloroquine sulfate (B86663)

• Sodium nitrite (B80452) (NaNO₂)

• Hydrochloric acid (HCl)

• Dichloromethane (DCM)

• Sodium bicarbonate (NaHCO₃) solution (saturated)

• Anhydrous sodium sulfate (Na₂SO₄)

• Deionized water

• Standard laboratory glassware and equipment (round-bottom flask, magnetic stirrer, separatory funnel, rotary evaporator)

• Personal Protective Equipment (PPE): safety goggles, lab coat, chemically resistant gloves

Procedure:

• Dissolution: Dissolve a known amount of hydroxychloroquine sulfate in deionized water in a round-bottom flask.

• Acidification: Cool the solution in an ice bath and slowly add a stoichiometric excess of hydrochloric acid with continuous stirring.

• Nitrosation: While maintaining the low temperature, add a solution of sodium nitrite in deionized water dropwise to the reaction mixture. The reaction is typically monitored by thin-layer chromatography (TLC) for the disappearance of the starting material.

• Quenching and Extraction: Once the reaction is complete, carefully quench the reaction by the slow addition of a saturated sodium bicarbonate solution until the effervescence ceases and the pH is neutral or slightly basic. Transfer the mixture to a separatory funnel and extract the aqueous layer multiple times with dichloromethane.

• Drying and Concentration: Combine the organic layers and dry over anhydrous sodium sulfate. Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude N-nitroso-hydroxychloroquine.

• Purification: The crude product should be purified using an appropriate technique, such as column chromatography on silica (B1680970) gel, to yield the N-nitroso-hydroxychloroquine reference standard of high purity.

• Characterization: The identity and purity of the synthesized standard should be confirmed by analytical techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry. The purity should be determined by High-Performance Liquid Chromatography (HPLC).

Synthesis Workflow

Caption: A flowchart illustrating the synthesis, purification, and characterization of N-nitroso-hydroxychloroquine.

Use of N-nitroso-hydroxychloroquine Reference Standard in Analytical Methods

The primary use of the N-nitroso-hydroxychloroquine reference standard is for the accurate quantification of this impurity in hydroxychloroquine drug substances and products.[5] Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) is the preferred analytical technique due to its high sensitivity and selectivity.[2]

Experimental Protocol: LC-MS/MS Analysis

Instrumentation:

• High-Performance Liquid Chromatograph (HPLC) or Ultra-High-Performance Liquid Chromatograph (UHPLC) system

• Tandem Mass Spectrometer (MS/MS) with a suitable ionization source (e.g., Electrospray Ionization - ESI or Atmospheric Pressure Chemical Ionization - APCI)

Materials:

• N-nitroso-hydroxychloroquine reference standard

• Hydroxychloroquine drug substance or product for testing

• HPLC-grade methanol, acetonitrile, and water

• Formic acid or ammonium (B1175870) formate (B1220265) (for mobile phase preparation)

Chromatographic Conditions (Representative):

Parameter	Value
Column	C18 reverse-phase column (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile/methanol (e.g., 50:50 v/v)
Gradient	A suitable gradient to separate N-nitroso-hydroxychloroquine from the API and other impurities.
Flow Rate	0.2 - 0.4 mL/min
Column Temperature	40 °C
Injection Volume	1 - 5 µL

Mass Spectrometric Conditions (Representative):

Parameter	Value
Ionization Mode	Positive Electrospray Ionization (ESI+)
MRM Transitions	Precursor Ion (m/z) -> Product Ion (m/z) (Specific transitions to be determined by infusion of the reference standard)
Collision Energy	To be optimized for the specific instrument and transitions
Dwell Time	To be optimized for the number of analytes and data points per peak

Procedure:

• Standard Solution Preparation: Prepare a stock solution of the N-nitroso-hydroxychloroquine reference standard in a suitable solvent (e.g., methanol). From the stock solution, prepare a series of calibration standards by serial dilution to cover the expected concentration range of the impurity.

• Sample Preparation: Accurately weigh a known amount of the hydroxychloroquine drug substance or product and dissolve it in a suitable solvent to achieve a final concentration appropriate for the analysis.

• LC-MS/MS Analysis: Inject the prepared standard solutions and sample solutions into the LC-MS/MS system.

• Quantification: Construct a calibration curve by plotting the peak area of the N-nitroso-hydroxychloroquine reference standard against its concentration. Determine the concentration of N-nitroso-hydroxychloroquine in the sample by interpolating its peak area on the calibration curve.

Analytical Workflow

Caption: A diagram showing the steps for quantifying N-nitroso-hydroxychloroquine in a sample using LC-MS/MS.

Method Validation Parameters (Representative)

The analytical method for the quantification of N-nitroso-hydroxychloroquine should be validated according to ICH Q2(R1) guidelines. Representative performance characteristics for a sensitive LC-MS/MS method for nitrosamine impurities are provided below.

Parameter	Typical Value
Limit of Detection (LOD)	0.01 - 0.1 ng/mL
Limit of Quantification (LOQ)	0.03 - 0.3 ng/mL
Linearity (r²)	> 0.99
Accuracy (% Recovery)	80 - 120%
Precision (% RSD)	< 15%

Note: These values are representative and the specific performance of a method must be determined experimentally.

Stability and Storage

N-nitroso-hydroxychloroquine reference standard should be stored in a cool, dry, and dark place to prevent degradation. It is recommended to store the solid material at 2-8 °C. Solutions should be freshly prepared for analysis.

Safety Precautions

N-nitroso-hydroxychloroquine is a potent carcinogen and should be handled with extreme care. All handling should be performed in a designated area, such as a fume hood, using appropriate personal protective equipment. All waste contaminated with this compound must be disposed of as hazardous chemical waste according to institutional and local regulations.

References

• 1. N-Nitroso Hydroxychloroquine | CAS No- NA [chemicea.com]
• 2. researchgate.net [researchgate.net]
• 3. veeprho.com [veeprho.com]
• 4. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 5. veeprho.com [veeprho.com]
• 6. N-nitroso-hydroxychloroquine | C18H25ClN4O2 | CID 169444621 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. pharmaffiliates.com [pharmaffiliates.com]
• 8. N-Nitroso Hydroxychloroquine | CAS No- NA | Simson Pharma Limited [simsonpharma.com]

Application Notes and Protocols for Forced Degradation Studies of Hydroxychloroquine to Generate N-Nitroso-hydroxychloroquine

For Researchers, Scientists, and Drug Development Professionals

Introduction

These application notes provide a detailed protocol for conducting forced degradation studies on hydroxychloroquine (B89500) (HCQ) with the specific aim of generating and identifying the N-nitroso-hydroxychloroquine impurity. N-nitroso compounds are a class of potential genotoxic impurities that are of significant concern to regulatory agencies worldwide, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[1][2][3][4][5] The secondary amine moiety in the hydroxychloroquine structure makes it susceptible to nitrosation, leading to the formation of N-nitroso-hydroxychloroquine.[6]

Forced degradation studies, or stress testing, are crucial in pharmaceutical development to identify potential degradation products and establish the intrinsic stability of a drug substance.[7][8][9][10] By subjecting hydroxychloroquine to various stress conditions in the presence of a nitrosating agent, the formation of N-nitroso-hydroxychloroquine can be intentionally induced. This allows for the development and validation of analytical methods capable of detecting and quantifying this specific impurity at trace levels, ensuring the safety and quality of the final drug product. The FDA has established an Acceptable Intake (AI) limit for N-nitroso-hydroxychloroquine, underscoring the importance of its control.[11]

This protocol outlines the necessary steps for stress conditions, sample preparation, and analytical detection, adhering to the principles outlined in the International Council for Harmonisation (ICH) guidelines Q1A(R2) for stability testing.[7]

Chemical Transformation Pathway

The formation of N-nitroso-hydroxychloroquine involves the reaction of the secondary amine in the hydroxychloroquine molecule with a nitrosating agent, typically derived from a nitrite (B80452) source under acidic conditions.[6][12]

Caption: Formation of N-Nitroso-hydroxychloroquine.

Experimental Protocol

This protocol is designed to induce the formation of N-nitroso-hydroxychloroquine. It is essential to handle all chemicals with appropriate personal protective equipment (PPE) in a well-ventilated laboratory hood.

Materials and Reagents:

• Hydroxychloroquine Sulfate (Reference Standard)

• Sodium Nitrite (NaNO₂)

• Hydrochloric Acid (HCl), 0.1 M and 1 M

• Sodium Hydroxide (NaOH), 0.1 M and 1 M

• Hydrogen Peroxide (H₂O₂), 3%

• Methanol (HPLC Grade)

• Water (HPLC Grade)

• Acetonitrile (HPLC Grade)

• Formic Acid (LC-MS Grade)

• N-Nitroso-hydroxychloroquine (Reference Standard, if available)[11][13][14][15]

Equipment:

• Analytical Balance

• pH Meter

• Volumetric flasks and pipettes

• Thermostatic oven

• Photostability chamber

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system with a Diode Array Detector (DAD) or UV detector.

• Liquid Chromatography-Mass Spectrometry (LC-MS/MS) or High-Resolution Mass Spectrometry (LC-HRMS) system.[16][17][18]

Preparation of Stock Solutions

• Hydroxychloroquine Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of Hydroxychloroquine Sulfate in 10 mL of HPLC-grade water.

• Sodium Nitrite Stock Solution (1 M): Accurately weigh and dissolve 6.9 g of Sodium Nitrite in 100 mL of HPLC-grade water.

Forced Degradation Conditions

The goal of forced degradation is to achieve 5-20% degradation of the active pharmaceutical ingredient (API).[7][8][9] The following conditions are suggested starting points and may require optimization.

2.1 Acidic Hydrolysis with Nitrosating Agent:

• To 1 mL of Hydroxychloroquine stock solution, add 1 mL of 0.1 M HCl and 100 µL of 1 M Sodium Nitrite solution.

• Keep the solution at 60°C for 24 hours.

• After incubation, cool the solution to room temperature and neutralize with an appropriate volume of 0.1 M NaOH.

• Dilute to a final volume of 10 mL with water.

2.2 Neutral Hydrolysis with Nitrosating Agent:

• To 1 mL of Hydroxychloroquine stock solution, add 1 mL of water and 100 µL of 1 M Sodium Nitrite solution.

• Keep the solution at 60°C for 24 hours.

• After incubation, cool the solution and dilute to a final volume of 10 mL with water.

2.3 Basic Hydrolysis with Nitrosating Agent:

• To 1 mL of Hydroxychloroquine stock solution, add 1 mL of 0.1 M NaOH and 100 µL of 1 M Sodium Nitrite solution.

• Keep the solution at 60°C for 24 hours.

• After incubation, cool the solution to room temperature and neutralize with an appropriate volume of 0.1 M HCl.

• Dilute to a final volume of 10 mL with water.

2.4 Oxidative Degradation:

• To 1 mL of Hydroxychloroquine stock solution, add 1 mL of 3% H₂O₂.

• Keep the solution at room temperature for 24 hours, protected from light.

• Dilute to a final volume of 10 mL with water.

2.5 Thermal Degradation:

• Spread a thin layer of solid Hydroxychloroquine Sulfate powder in a petri dish.

• Place in a thermostatic oven at 105°C for 48 hours.

• After exposure, cool to room temperature and prepare a 0.1 mg/mL solution in water for analysis.

2.6 Photolytic Degradation:

• Expose a 1 mg/mL solution of Hydroxychloroquine in water to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter in a photostability chamber.[10][19]

• A control sample should be kept in the dark under the same temperature conditions.

Sample Analysis

The primary analytical technique for the detection and quantification of N-nitroso impurities is Liquid Chromatography-Mass Spectrometry (LC-MS) due to its high sensitivity and selectivity.[16][17][18]

3.1 HPLC-UV Method (for preliminary analysis):

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: Acetonitrile

• Gradient: 5% to 95% B over 20 minutes

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Detection: 254 nm and 345 nm

3.2 LC-MS/MS Method (for confirmation and quantification):

• Column: UPLC C18, 2.1 x 100 mm, 1.7 µm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: Optimized to separate N-nitroso-hydroxychloroquine from the parent drug and other degradants.

• Flow Rate: 0.4 mL/min

• Ion Source: Electrospray Ionization (ESI) in positive mode.

• MRM Transitions: Monitor for the specific parent-daughter ion transitions for both hydroxychloroquine and N-nitroso-hydroxychloroquine. The exact mass of N-Nitroso-hydroxychloroquine is 364.87 g/mol .[14]

Experimental Workflow

Caption: Workflow for Forced Degradation and Analysis.

Data Presentation

Quantitative results from the forced degradation studies should be summarized in a clear and concise table. This allows for easy comparison of the extent of degradation and the formation of N-nitroso-hydroxychloroquine under different stress conditions.

Stress Condition	% Degradation of HCQ	% N-Nitroso-hydroxychloroquine Formed	Other Major Degradants (%)
Control (Unstressed)	< 1%	Not Detected	Not Detected
Acidic + Nitrite (60°C)	Value	Value	Value
Neutral + Nitrite (60°C)	Value	Value	Value
Basic + Nitrite (60°C)	Value	Value	Value
Oxidative (3% H₂O₂)	Value	Not Detected	Value
Thermal (105°C)	Value	Not Detected	Value
Photolytic	Value	Not Detected	Value

Note: Values in the table are placeholders and should be populated with experimental data. The percentage of N-nitroso-hydroxychloroquine should be calculated relative to the initial concentration of hydroxychloroquine.

Conclusion

This protocol provides a comprehensive framework for the forced degradation of hydroxychloroquine to intentionally generate, detect, and quantify the N-nitroso-hydroxychloroquine impurity. The acidic condition in the presence of a nitrite source is the most likely condition to favor the formation of this specific nitrosamine (B1359907). The successful implementation of this protocol will aid in the development of robust, stability-indicating analytical methods that are essential for ensuring the quality and safety of hydroxychloroquine drug products, in line with global regulatory expectations for the control of nitrosamine impurities.[1][2][3]

References

• 1. npra.gov.my [npra.gov.my]
• 2. CDER Nitrosamine Impurity Acceptable Intake Limits | FDA [fda.gov]
• 3. FDA revises final guidance on nitrosamine impurities | RAPS [raps.org]
• 4. resolvemass.ca [resolvemass.ca]
• 5. edaegypt.gov.eg [edaegypt.gov.eg]
• 6. N-Nitroso Hydroxychloroquine | CAS No- NA [chemicea.com]
• 7. resolvemass.ca [resolvemass.ca]
• 8. biopharminternational.com [biopharminternational.com]
• 9. sgs.com [sgs.com]
• 10. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 11. veeprho.com [veeprho.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. pharmaceresearch.com [pharmaceresearch.com]
• 14. allmpus.com [allmpus.com]
• 15. alentris.org [alentris.org]
• 16. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 17. ijpsjournal.com [ijpsjournal.com]
• 18. fda.gov [fda.gov]
• 19. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]

Application of High-Resolution Mass Spectrometry for the Determination of N-Nitroso-Hydroxychloroquine

Application Note

Introduction

N-nitroso-hydroxychloroquine is a potential nitrosamine (B1359907) impurity in hydroxychloroquine (B89500) drug products. Nitrosamine impurities are a class of compounds that are of significant concern to the pharmaceutical industry and regulatory agencies due to their potential carcinogenic properties. The formation of N-nitroso-hydroxychloroquine can occur if nitrosating agents, such as nitrite, are present during the manufacturing process or storage of the drug product, and react with the secondary amine moiety of the hydroxychloroquine molecule.

High-resolution mass spectrometry (HRMS), particularly liquid chromatography-HRMS (LC-HRMS), has become an indispensable tool for the detection and quantification of trace-level nitrosamine impurities in pharmaceutical products.[1][2][3] The high resolving power and mass accuracy of HRMS instruments allow for the confident identification and differentiation of nitrosamine impurities from complex drug matrices, minimizing the risk of false-positive results.[3] This application note provides a detailed protocol for the analysis of N-nitroso-hydroxychloroquine in a drug substance using a validated LC-HRMS method, in accordance with regulatory expectations.

Analytical Approach

The analytical method for N-nitroso-hydroxychloroquine involves separation by reverse-phase liquid chromatography followed by detection using a high-resolution mass spectrometer. The high mass accuracy of the instrument enables the use of a narrow mass extraction window, which significantly enhances selectivity and sensitivity.

Experimental Workflow

The overall workflow for the analysis of N-nitroso-hydroxychloroquine by LC-HRMS is depicted in the following diagram.

Figure 1: Experimental workflow for the LC-HRMS analysis of N-nitroso-hydroxychloroquine.

Quantitative Data Summary

The following tables summarize the typical quantitative performance of an LC-HRMS method for the analysis of nitrosamine impurities. While specific data for N-nitroso-hydroxychloroquine is not publicly available, these tables provide representative values based on the analysis of other nitrosamines in pharmaceutical matrices.[4][5][6]

Table 1: Method Performance Characteristics

Parameter	Typical Value
Limit of Detection (LOD)	0.05 - 0.2 ppm
Limit of Quantitation (LOQ)	0.1 - 1.0 ppm
Linearity (r²)	> 0.99
Accuracy (% Recovery)	80 - 120%
Precision (% RSD)	< 15%

Table 2: Regulatory Limits

Impurity	Regulatory Body	Acceptable Intake (AI) Limit
N-Nitroso-Hydroxychloroquine	FDA	1500 ng/day

Experimental Protocols

Standard and Sample Preparation

Reagents and Materials:

• N-Nitroso-hydroxychloroquine reference standard

• Hydroxychloroquine drug substance/product

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Volumetric flasks, pipettes, and other standard laboratory glassware

• Syringe filters (0.22 µm PVDF)

Standard Solution Preparation:

• Stock Standard (100 µg/mL): Accurately weigh and dissolve an appropriate amount of N-nitroso-hydroxychloroquine reference standard in methanol to obtain a concentration of 100 µg/mL.

• Intermediate Standard (1 µg/mL): Dilute the stock standard solution with methanol to obtain a concentration of 1 µg/mL.

• Calibration Standards: Prepare a series of calibration standards ranging from 0.1 to 200 ppm by further diluting the intermediate standard solution with methanol.

Sample Preparation (Drug Substance):

• Accurately weigh approximately 50 mg of the hydroxychloroquine drug substance into a 15 mL centrifuge tube.

• Add 10 mL of methanol to the tube.

• Vortex the sample for 1 minute, followed by shaking on a mechanical shaker for 30 minutes.[7]

• Centrifuge the sample at 4500 rpm for 15 minutes.[8]

• Filter the supernatant through a 0.22 µm PVDF syringe filter into an LC vial for analysis.[8]

Sample Preparation (Drug Product - Tablets):

• Crush a sufficient number of tablets to obtain a powder equivalent to 50 mg of hydroxychloroquine.

• Transfer the powder to a 15 mL centrifuge tube.

• Add 10 mL of methanol to the tube.

• Vortex the sample for 1 minute, followed by shaking on a mechanical shaker for 40 minutes.[9]

• Centrifuge the sample at 4500 rpm for 15 minutes.[9]

• Filter the supernatant through a 0.22 µm PVDF syringe filter into an LC vial for analysis.[9]

LC-HRMS Method

Table 3: Liquid Chromatography Parameters

Parameter	Condition
LC System	UHPLC system
Column	C18 reverse-phase column (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Methanol
Gradient	0-1 min: 5% B; 1-8 min: 5-95% B; 8-10 min: 95% B; 10-10.1 min: 95-5% B; 10.1-12 min: 5% B
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL

Table 4: High-Resolution Mass Spectrometry Parameters

Parameter	Condition
Mass Spectrometer	High-resolution accurate-mass (HRAM) mass spectrometer
Ionization Mode	Positive Electrospray Ionization (ESI+)
Scan Mode	Full MS / dd-MS2 (data-dependent MS2) or Targeted SIM
Resolution	≥ 70,000
Mass Range	m/z 100-500
AGC Target	1e6
Maximum IT	100 ms

Signaling Pathways of Hydroxychloroquine

Hydroxychloroquine is known for its immunomodulatory effects, which are relevant to its use in autoimmune diseases. Two key pathways inhibited by hydroxychloroquine are the Toll-like receptor (TLR) signaling pathway and the endosomal NADPH oxidase (NOX2) pathway.

Toll-like Receptor (TLR) Signaling Inhibition

Hydroxychloroquine accumulates in lysosomes, increasing the pH of these organelles. This change in pH inhibits the proper functioning of endosomal Toll-like receptors (TLRs), such as TLR7 and TLR9, which are involved in the recognition of nucleic acids and the subsequent activation of inflammatory signaling cascades.[10][11][12][13][14]

Figure 2: Inhibition of Toll-like receptor signaling by hydroxychloroquine.

Endosomal NADPH Oxidase (NOX2) Inhibition

Hydroxychloroquine can also inhibit the assembly of the endosomal NADPH oxidase (NOX2) complex.[15][16] This enzyme is responsible for the production of reactive oxygen species (ROS) within the endosome, which are important signaling molecules in various inflammatory pathways. By preventing the translocation of the catalytic subunit of NOX2 to the endosomal membrane, hydroxychloroquine reduces ROS production and subsequent inflammation.[15]

Figure 3: Inhibition of endosomal NADPH oxidase (NOX2) by hydroxychloroquine.

Conclusion

High-resolution mass spectrometry provides a sensitive, selective, and reliable platform for the analysis of N-nitroso-hydroxychloroquine in pharmaceutical products. The detailed protocols and methodologies presented in this application note offer a robust framework for researchers, scientists, and drug development professionals to ensure the safety and quality of hydroxychloroquine-containing medicines. Understanding the signaling pathways affected by hydroxychloroquine provides valuable context for its therapeutic and potential toxicological effects.

References

• 1. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. fda.gov [fda.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. lcms.cz [lcms.cz]
• 7. shimadzu.com [shimadzu.com]
• 8. fda.gov [fda.gov]
• 9. fda.gov [fda.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Hydroxychloroquine Effects on TLR Signalling: Underexposed but Unneglectable in COVID-19 - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Hydroxychloroquine inhibits proinflammatory signalling pathways by targeting endosomal NADPH oxidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. ard.bmj.com [ard.bmj.com]

Application Note: Analysis of N-Nitroso-Hydroxychloroquine in Pharmaceutical Tablets

Abstract

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant safety concern due to their potential carcinogenic effects. N-nitroso-hydroxychloroquine, a nitrosamine drug substance-related impurity (NDSRI), can form in drug products containing hydroxychloroquine (B89500). Regulatory bodies worldwide require stringent control and monitoring of such impurities. This document provides a detailed protocol for the sample preparation and analysis of N-nitroso-hydroxychloroquine in tablet formulations using Liquid Chromatography with tandem mass spectrometry (LC-MS/MS), a technique well-suited for the selective and sensitive quantification of trace-level impurities.[1][2]

Introduction

N-nitrosamines are a class of compounds classified as probable human carcinogens.[3] Their discovery in various drug products has led to increased regulatory scrutiny and the need for robust analytical methods to ensure patient safety.[4][5] The formation of N-nitroso-hydroxychloroquine can occur during the synthesis of the active pharmaceutical ingredient (API) or during the shelf-life of the finished drug product, often facilitated by the presence of residual nitrosating agents and the secondary amine structure of hydroxychloroquine.[3][4]

LC-MS/MS has become the preferred analytical technique for nitrosamine analysis due to its high sensitivity and selectivity, which are necessary for detecting the low levels required by regulatory agencies.[1][2] A critical component of the overall analytical method is the sample preparation, which must efficiently extract the target analyte from the complex tablet matrix while minimizing interferences.[5] This application note details a comprehensive sample preparation workflow followed by LC-MS/MS analysis.

Experimental Workflow

The overall workflow for the analysis of N-nitroso-hydroxychloroquine in tablets involves sample homogenization, extraction of the analyte, clarification of the extract, and subsequent analysis by LC-MS/MS.

Caption: General workflow for sample preparation and analysis.

Detailed Experimental Protocol

This protocol is based on established methods for the analysis of nitrosamine drug substance-related impurities in solid dosage forms.

1. Materials and Reagents

• N-nitroso-hydroxychloroquine reference standard

• Methanol (B129727) (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Hydroxychloroquine tablets

• 0.22 µm PVDF syringe filters

2. Sample Preparation

• Homogenization: Accurately weigh a representative number of hydroxychloroquine tablets (e.g., 5-10 tablets) and grind them into a fine, homogeneous powder using a mortar and pestle.

• Extraction: Transfer an accurately weighed portion of the powdered tablets, equivalent to a specific amount of the active pharmaceutical ingredient (e.g., 50 mg of hydroxychloroquine), into a 15 mL polypropylene (B1209903) centrifuge tube.

• Add 10.0 mL of methanol to the centrifuge tube.

• Vortexing: Cap the tube and vortex mix vigorously for 1 minute to ensure thorough initial dispersion of the powder in the solvent.

• Sonication: Place the tube in an ultrasonic bath and sonicate for 15-30 minutes to facilitate the complete extraction of N-nitroso-hydroxychloroquine from the tablet matrix.

• Centrifugation: Centrifuge the sample at a high speed (e.g., 4500 rpm or higher) for 15 minutes to pellet the insoluble excipients.[2]

• Filtration: Carefully draw the supernatant and filter it through a 0.22 µm PVDF syringe filter into an LC-MS vial. This step is crucial to remove any remaining particulate matter that could interfere with the LC-MS system.[2]

• The sample is now ready for injection into the LC-MS/MS system.

3. LC-MS/MS Analysis

• LC System: A suitable UHPLC or HPLC system.

• Mass Spectrometer: A tandem quadrupole mass spectrometer capable of Multiple Reaction Monitoring (MRM).

• Column: A C18 or similar reversed-phase column is typically used for separation.

• Mobile Phase A: 0.1% Formic Acid in Water.[2]

• Mobile Phase B: 0.1% Formic Acid in Methanol.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode is generally suitable for nitrosamines.

• MRM Transitions: Specific precursor-to-product ion transitions for N-nitroso-hydroxychloroquine must be determined by infusing a standard solution into the mass spectrometer.

Quantitative Data and Method Performance

While a specific validated method for N-nitroso-hydroxychloroquine with published performance data was not identified, the following table presents typical validation parameters for a closely related analysis: the determination of N-nitroso-sertraline (another NDSRI) in a tablet formulation by LC-MS/MS.[6] This data serves as a representative example of the performance that can be expected from a well-developed and validated method for an NDSRI in a solid dosage form.

Parameter	Typical Performance Data	Purpose
Linearity (R²)	> 0.99	Demonstrates a proportional relationship between the analyte concentration and the instrument response over a defined range.
Limit of Quantification (LOQ)	~0.25 ng/mL (ppb)[6]	The lowest concentration of the analyte that can be reliably quantified with acceptable precision and accuracy.
Limit of Detection (LOD)	S/N ratio of ~3	The lowest amount of analyte that can be detected but not necessarily quantified as an exact value.[2]
Accuracy (Recovery)	82% – 91%[6]	Measures the closeness of the experimental value to the true value, often assessed by spiking the matrix with a known amount of the analyte.
Precision (%RSD)	< 15%	Expresses the closeness of agreement between a series of measurements from multiple samplings of the same homogeneous sample.
Specificity/Selectivity	No interference at analyte RT	Ensures that the signal measured is unequivocally from the target analyte, free from interference from matrix components.[2]

Note: The quantitative data presented is for N-nitroso-sertraline and should be considered as a guideline. A full method validation would be required to establish the specific performance characteristics for the analysis of N-nitroso-hydroxychloroquine.

Logical Relationships in Sample Preparation

The sequence of steps in the sample preparation protocol is designed to systematically isolate the analyte of interest from the interfering matrix components. The logic behind the workflow is illustrated below.

Caption: Logical progression of the sample preparation process.

Conclusion

This application note provides a robust and scientifically grounded protocol for the sample preparation and analysis of N-nitroso-hydroxychloroquine in tablets. The described workflow, involving solvent extraction, sonication, centrifugation, and filtration, is a standard and effective approach for isolating trace-level impurities from solid dosage forms. When coupled with a sensitive and selective LC-MS/MS method, this protocol can be validated to meet the stringent requirements set by global regulatory agencies for the control of nitrosamine impurities, thereby ensuring the quality and safety of pharmaceutical products.

References

• 1. youtube.com [youtube.com]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. waters.com [waters.com]

Application Notes and Protocols: N-Nitroso-Hydroxychloroquine as a Certified Reference Material

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and essential information for the use of N-Nitroso-Hydroxychloroquine as a certified reference material (CRM). This document is intended to guide researchers, scientists, and drug development professionals in the accurate quantification and investigation of this nitrosamine (B1359907) impurity in pharmaceutical products.

N-Nitroso-Hydroxychloroquine is a nitroso derivative of Hydroxychloroquine, an established antimalarial and immunosuppressive drug.[1][2] As nitrosamine impurities are classified as probable human carcinogens, regulatory bodies worldwide have set stringent limits on their presence in pharmaceutical products.[3][4][5] This CRM is essential for the development and validation of analytical methods to ensure that Hydroxychloroquine-containing drug products meet these safety standards.[1][2]

Properties of N-Nitroso-Hydroxychloroquine CRM

A summary of the key properties of N-Nitroso-Hydroxychloroquine is provided in the table below. This information is critical for accurate weighing, solution preparation, and data analysis.

Property	Value	Source
Chemical Name	N-(7-Chloroquinolin-4-yl)-N-(5-(ethyl(2-hydroxyethyl)amino)pentan-2-yl)nitrous amide	[6][7]
Synonyms	N-Nitroso-desethyl-chloroquine, Chloroquine Nitroso Impurity 1	[2]
Molecular Formula	C18H25ClN4O2	[6][7]
Molecular Weight	364.87 g/mol	[6]
Appearance	Varies by manufacturer, typically a solid	N/A
Purity	High purity, as specified in the Certificate of Analysis (CoA)	[2]
Storage Conditions	2-8°C, protected from light	General recommendation for nitrosamine standards

Applications

The primary applications of N-Nitroso-Hydroxychloroquine CRM include:

• Analytical Method Development and Validation: For creating and verifying methods to detect and quantify this specific impurity in Hydroxychloroquine active pharmaceutical ingredients (APIs) and finished drug products.[1][2]

• Routine Quality Control (QC): As a reference standard in routine testing of pharmaceutical batches to ensure compliance with regulatory limits.[1]

• Stability Testing and Impurity Profiling: To monitor the formation of N-Nitroso-Hydroxychloroquine under various storage conditions and to characterize the impurity profile of Hydroxychloroquine products.[2]

• Research and Formulation Studies: In studies investigating the formation pathways of nitrosamine impurities during the synthesis and formulation of Hydroxychloroquine.[2]

Experimental Protocols

The following protocols are provided as a starting point for the analysis of N-Nitroso-Hydroxychloroquine. Method optimization and validation are required for specific matrices and instrumentation.

Safe Handling of N-Nitroso-Hydroxychloroquine CRM

Nitrosamines are potent carcinogens and should be handled with extreme care.[8]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves.

• Handling Area: All handling of the solid CRM and its concentrated solutions should be performed in a designated area, such as a chemical fume hood or a biosafety cabinet, to minimize exposure.[8]

• Waste Disposal: Dispose of all waste contaminated with N-Nitroso-Hydroxychloroquine according to institutional and local regulations for carcinogenic materials.

Protocol 1: Quantification by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is a highly sensitive and selective technique for the quantification of nitrosamine impurities.[9] This protocol is based on general methods for nitrosamine analysis in pharmaceuticals.[4][10]

Sample Preparation (for Hydroxychloroquine Tablets):

• Weigh and grind a representative number of tablets to obtain a fine powder.

• Accurately weigh a portion of the powder equivalent to 100 mg of Hydroxychloroquine into a 15 mL centrifuge tube.

• Add 5.0 mL of a suitable organic solvent (e.g., methanol (B129727) or dichloromethane).

• Vortex the mixture for 1 minute to ensure thorough dispersion.

• Shake the sample for 30 minutes using a mechanical shaker.

• Centrifuge the sample at 4000 rpm for 10 minutes.

• Filter the supernatant through a 0.22 µm syringe filter into an LC vial for analysis.

LC-MS/MS Instrumental Parameters:

Parameter	Recommended Conditions
LC System	UPLC or HPLC system
Column	C18 reverse-phase column (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in methanol
Gradient	Optimized for separation from matrix components
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Mass Spectrometer	Triple quadrupole mass spectrometer
Ionization Mode	Positive Electrospray Ionization (ESI+)
MRM Transitions	To be determined by direct infusion of the CRM

Data Analysis:

Quantification is achieved by comparing the peak area of N-Nitroso-Hydroxychloroquine in the sample to a calibration curve prepared using the CRM.

Protocol 2: Quantification by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a suitable alternative for the analysis of volatile and semi-volatile nitrosamines.[3]

Sample Preparation (Liquid-Liquid Extraction):

• Accurately weigh a sample portion equivalent to 200 mg of Hydroxychloroquine into a 15 mL centrifuge tube.

• Add 8.0 mL of 1 M sodium hydroxide (B78521) solution and vortex to dissolve/disperse the sample.

• Add 2.0 mL of dichloromethane (B109758) (DCM) and shake vigorously for 5 minutes.

• Centrifuge at 4000 rpm for 10 minutes to separate the layers.

• Carefully collect the lower organic layer (DCM) and transfer it to a clean vial.

• Inject an aliquot of the DCM extract into the GC-MS system.

GC-MS Instrumental Parameters:

Parameter	Recommended Conditions
GC System	Gas chromatograph with a split/splitless injector
Column	Low-bleed capillary column suitable for amine analysis
Injector Temperature	250 °C
Oven Program	Optimized for the separation of N-Nitroso-Hydroxychloroquine
Carrier Gas	Helium at a constant flow rate
Mass Spectrometer	Single or triple quadrupole mass spectrometer
Ionization Mode	Electron Ionization (EI)
Acquisition Mode	Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM)

Visualization of Experimental Workflow and Signaling Pathway

Experimental Workflow for CRM Utilization

The following diagram illustrates a typical workflow for the use of N-Nitroso-Hydroxychloroquine CRM in a quality control setting.

References

• 1. veeprho.com [veeprho.com]
• 2. N-Nitroso Hydroxychloroquine EP Impurity D - SRIRAMCHEM [sriramchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Analysis of nitrosamine impurities according to USP General Chapter < 1469 > : Shimadzu (Europe) [shimadzu.eu]
• 5. cdn.who.int [cdn.who.int]
• 6. edqm.eu [edqm.eu]
• 7. fda.gov [fda.gov]
• 8. How to deal with Nitrosamine standards? - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 9. veeprho.com [veeprho.com]
• 10. Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter [sigmaaldrich.com]

Technical Notes & Optimization

Technical Support Center: Trace Level Detection of N-nitroso-hydroxychloroquine

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the trace level detection of N-nitroso-hydroxychloroquine.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in detecting N-nitroso-hydroxychloroquine at trace levels?

A1: The main challenges include:

• Low Concentration Levels: Detecting and accurately quantifying N-nitroso-hydroxychloroquine at the parts-per-billion (ppb) level requires highly sensitive analytical instrumentation, typically Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) or High-Resolution Mass Spectrometry (LC-HRMS).[1][2]

• Matrix Effects: The high concentration of the active pharmaceutical ingredient (API), hydroxychloroquine (B89500), and various excipients in the drug product can cause ion suppression or enhancement in the mass spectrometer, leading to inaccurate quantification.[3][4][5]

• Analyte Stability: N-nitroso compounds can be unstable under certain light and temperature conditions. Their stability in solution during sample preparation and analysis is a critical factor.[6]

• In-situ Formation: There is a potential for the artificial formation of N-nitroso-hydroxychloroquine during the analytical process, especially under acidic conditions in the presence of residual nitrites.[3][7]

• Lack of Readily Available Certified Reference Standards: While some suppliers offer reference materials, ensuring the quality and certification of these standards is crucial for accurate quantification.[8]

Q2: What is the recommended analytical technique for the trace level detection of N-nitroso-hydroxychloroquine?

A2: Liquid Chromatography with Mass Spectrometric detection is the recommended technique due to its high sensitivity and selectivity. Both tandem mass spectrometry (LC-MS/MS) and high-resolution mass spectrometry (LC-HRMS) are suitable.[1][2][9] LC-HRMS, in particular, offers the advantage of high mass accuracy, which aids in the confident identification of the impurity and differentiation from other matrix components.[1]

Q3: How can matrix effects from the hydroxychloroquine drug product be minimized?

A3: Several strategies can be employed to mitigate matrix effects:

• Effective Sample Preparation: Techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) can effectively clean up the sample by removing a significant portion of the API and excipients.[10]

• Chromatographic Separation: Optimizing the chromatographic method to ensure baseline separation of N-nitroso-hydroxychloroquine from hydroxychloroquine and other matrix components is crucial.[11] The use of a divert valve to direct the high-concentration API peak to waste can also prevent source contamination and ion suppression.[12]

• Sample Dilution: Diluting the sample extract can reduce the concentration of matrix components, thereby minimizing their impact on ionization. However, this approach is only feasible if the analytical method has sufficient sensitivity to detect the diluted analyte.[12]

• Use of Isotope-Labeled Internal Standard: A stable isotope-labeled internal standard for N-nitroso-hydroxychloroquine, if available, can effectively compensate for matrix-induced variations in ionization.

Q4: What are the key considerations for sample preparation when analyzing N-nitroso-hydroxychloroquine in tablets?

A4: Key considerations for sample preparation include:

• Choice of Extraction Solvent: The solvent should efficiently extract N-nitroso-hydroxychloroquine from the tablet matrix while minimizing the extraction of interfering excipients. Methanol is a commonly used solvent for nitrosamine (B1359907) extraction from drug products.[13][14]

• pH of the Extraction Medium: To prevent in-situ formation of the nitrosamine, the pH of the extraction solvent should be carefully controlled and acidic conditions should be avoided if possible.

• Light and Temperature Protection: Samples should be protected from light and kept at a controlled, cool temperature to prevent degradation of the analyte.[6]

• Filtration: Use of appropriate syringe filters (e.g., 0.22 µm PVDF) is necessary to remove particulate matter before injection into the LC system.[13]

Troubleshooting Guides

Common Chromatographic and Mass Spectrometric Issues

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Signal for N-nitroso-hydroxychloroquine	1. Inefficient extraction from the sample matrix.2. Analyte degradation during sample preparation or storage.3. Ion suppression due to co-eluting matrix components.4. Incorrect MS/MS transition (MRM) or HRMS exact mass setting.5. Instrument sensitivity issue.	1. Optimize the extraction solvent and procedure (e.g., sonication time, shaking).2. Prepare fresh samples and standards, protect from light, and store at low temperatures. Use amber vials.3. Improve chromatographic separation to resolve the analyte from the API peak. Employ a divert valve. Consider further sample cleanup using SPE.4. Verify the precursor and product ions for N-nitroso-hydroxychloroquine. Infuse a standard solution directly into the mass spectrometer to optimize parameters.5. Perform system suitability tests and tune the mass spectrometer.
Poor Peak Shape (Tailing or Fronting)	1. Secondary interactions between the analyte and the stationary phase (e.g., with residual silanols).2. Column overload due to high concentration of the API.3. Incompatible injection solvent with the mobile phase.4. Column contamination or degradation.	1. Use a column with a highly inert stationary phase (e.g., end-capped C18). Add a small amount of a competing base like triethylamine (B128534) to the mobile phase.[15]2. Dilute the sample if sensitivity allows. Use a divert valve to prevent the API from overloading the column.3. Ensure the injection solvent is of similar or weaker strength than the initial mobile phase.4. Flush the column with a strong solvent. If the problem persists, replace the column.
High Variability in Results (Poor Precision)	1. Inconsistent sample preparation.2. Variable matrix effects between samples.3. Autosampler injection issues.4. Unstable spray in the MS source.	1. Ensure consistent and precise execution of the sample preparation protocol.2. Use a stable isotope-labeled internal standard if available. Improve sample cleanup to remove more of the matrix.3. Check the autosampler for leaks and ensure the correct injection volume is being delivered.[16]4. Check for clogs in the sample capillary and optimize source parameters (e.g., gas flows, temperature).
False Positive Detection	1. In-situ formation of N-nitroso-hydroxychloroquine during sample preparation.2. Contamination from laboratory environment or reagents.3. Misidentification of an isobaric interference.	1. Avoid acidic conditions and high temperatures during sample preparation. Add an antioxidant like ascorbic acid to the sample diluent.2. Analyze a method blank to check for contamination. Use high-purity solvents and reagents.3. Use high-resolution mass spectrometry (HRMS) to confirm the elemental composition of the detected peak.[1]

Experimental Protocols

Proposed LC-MS/MS Method for N-nitroso-hydroxychloroquine in Tablets

This protocol is a starting point and should be thoroughly validated for your specific application.

1. Sample Preparation

• Weigh and finely powder a representative number of hydroxychloroquine tablets.

• Accurately weigh a portion of the powder equivalent to 100 mg of hydroxychloroquine into a 15 mL centrifuge tube.

• Add 5.0 mL of methanol.

• Vortex for 1 minute to disperse the powder.

• Shake on a mechanical shaker for 30 minutes.

• Centrifuge at 4000 rpm for 10 minutes.

• Filter the supernatant through a 0.22 µm PVDF syringe filter into an amber HPLC vial.

2. LC-MS/MS Parameters

Parameter	Condition
LC System	UHPLC system
Column	C18, 2.1 x 100 mm, 1.8 µm (or similar high-efficiency column)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	5% B to 95% B over 10 minutes, hold for 2 minutes, then return to initial conditions
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transition (Proposed)	Precursor Ion (m/z): 365.2 (for [M+H]⁺ of N-nitroso-hydroxychloroquine)Product Ion (m/z): To be determined by infusion of a reference standard. A likely fragmentation would involve the loss of the nitroso group (-NO) or cleavage of the side chain.
Source Parameters	To be optimized for the specific instrument.

3. Quantitative Data Summary (Hypothetical Validation Data)

The following table presents hypothetical performance data for a validated method, which should be established during method validation in your laboratory.

Parameter	Acceptance Criteria	Hypothetical Result
Limit of Detection (LOD)	S/N ≥ 3	0.05 ng/mL
Limit of Quantitation (LOQ)	S/N ≥ 10	0.15 ng/mL
Linearity (R²)	≥ 0.99	0.998
Accuracy (% Recovery)	80 - 120%	95 - 105%
Precision (%RSD)	≤ 15%	< 10%

Visualizations

Caption: Experimental workflow for N-nitroso-hydroxychloroquine analysis.

Caption: Logical workflow for troubleshooting analytical issues.

References

• 1. fda.gov [fda.gov]
• 2. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. jopir.in [jopir.in]
• 5. longdom.org [longdom.org]
• 6. cleanchemlab.com [cleanchemlab.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. N-Nitroso Hydroxychloroquine EP Impurity D - SRIRAMCHEM [sriramchem.com]
• 9. agilent.com [agilent.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. LC-MS/MS Method for Determination of Hydroxychloroquine and Metabolites: Application in a Pharmacokinetic Study - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. fda.gov [fda.gov]
• 14. documents.thermofisher.com [documents.thermofisher.com]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. chromatographyonline.com [chromatographyonline.com]

overcoming matrix effects in N-nitroso-hydroxychloroquine LC-MS/MS analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming matrix effects during the LC-MS/MS analysis of N-nitroso-hydroxychloroquine (N-NO-HCQ).

Troubleshooting Guide

This guide addresses common issues encountered during the analysis of N-NO-HCQ, with a focus on mitigating matrix effects that can compromise data quality.

Problem: Poor Peak Shape (Tailing, Fronting, or Broadening)

Possible Cause	Recommended Solution
Column Overload	Dilute the sample or inject a smaller volume.
Inappropriate Mobile Phase pH	Adjust the mobile phase pH to ensure the analyte is in a single ionic form. For N-NO-HCQ, which has basic nitrogens, a mobile phase with a pH 2 units away from the pKa is a good starting point.
Column Contamination	Implement a robust column washing procedure between injections. Use a divert valve to direct the early and late eluting matrix components to waste.[1]
Secondary Interactions with Column	Use a column with end-capping or a different stationary phase chemistry (e.g., pentafluorophenyl).

Problem: Inconsistent or Low Analyte Response (Ion Suppression)

Possible Cause	Recommended Solution
Co-elution with Matrix Components	Optimize the chromatographic gradient to separate N-NO-HCQ from interfering matrix components.[2] A shallower gradient or a different organic modifier may improve resolution.
Ion Source Contamination	Clean the ion source, including the orifice and capillary. Higher curtain gas pressures can also help reduce contamination.[2]
Suboptimal Ionization Parameters	Optimize MS parameters such as declustering potential (DP) and curtain gas (CUR) to maximize the signal-to-noise ratio for N-NO-HCQ.[2]
Inefficient Sample Cleanup	Employ more rigorous sample preparation techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering matrix components.[3][4]

Problem: High Analyte Response (Ion Enhancement)

Possible Cause	Recommended Solution
Co-eluting Matrix Components Enhancing Ionization	Improve chromatographic separation to isolate the analyte peak.
Carryover from Previous Injections	Implement a thorough needle and injection port wash with a strong organic solvent. Injecting blank samples between analytical runs can help identify and mitigate carryover.
Inappropriate Internal Standard (IS)	Use a stable isotope-labeled (SIL) internal standard for N-NO-HCQ if available. If not, select an analogue that closely mimics the chromatographic and ionization behavior of the analyte.[5][6]

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they affect my N-NO-HCQ analysis?

A1: Matrix effects are the alteration of ionization efficiency of an analyte by the presence of co-eluting compounds from the sample matrix.[6] This can lead to either ion suppression (decreased signal) or ion enhancement (increased signal), ultimately affecting the accuracy, precision, and sensitivity of your quantitative analysis.[4][5]

Q2: How can I assess the presence and magnitude of matrix effects in my assay?

A2: A common method is the post-extraction spike experiment.[7] The response of an analyte spiked into an extracted blank matrix is compared to the response of the analyte in a neat solution at the same concentration. The ratio of these responses, known as the matrix factor, indicates the extent of ion suppression or enhancement.

Q3: What are the best sample preparation techniques to minimize matrix effects for N-NO-HCQ?

A3: While simple protein precipitation can be fast, it may not be sufficient for complex matrices.[8] More selective techniques are often required:

• Liquid-Liquid Extraction (LLE): This technique separates the analyte based on its solubility in immiscible solvents, effectively removing many matrix components.

• Solid-Phase Extraction (SPE): SPE offers a higher degree of selectivity by utilizing specific interactions between the analyte and a solid sorbent.[3] This is a highly effective method for cleaning up complex samples before LC-MS/MS analysis.

Q4: Can I just dilute my sample to reduce matrix effects?

A4: Dilution can be a simple and effective way to reduce the concentration of interfering matrix components.[1][5] However, this approach is only feasible if the concentration of N-NO-HCQ in the sample is high enough to remain above the lower limit of quantitation (LLOQ) after dilution.

Q5: What is the role of an internal standard in correcting for matrix effects?

A5: An internal standard (IS) is a compound with similar physicochemical properties to the analyte that is added to all samples, calibrators, and quality controls at a constant concentration. The most effective IS is a stable isotope-labeled (SIL) version of the analyte (e.g., N-nitroso-hydroxychloroquine-d4). The SIL-IS co-elutes with the analyte and experiences the same degree of matrix effects, allowing for accurate correction of the analyte response.[5][6]

Experimental Protocols

Protocol 1: Post-Extraction Spike Experiment to Evaluate Matrix Effects

• Prepare three sets of samples:

  • Set A (Neat Solution): Spike the analyte and internal standard into the mobile phase or reconstitution solvent.

  • Set B (Post-Spike Sample): Extract a blank matrix sample. Spike the analyte and internal standard into the final extracted sample.

  • Set C (Pre-Spike Sample): Spike the analyte and internal standard into the blank matrix before extraction.

• Analyze all three sets of samples by LC-MS/MS.

• Calculate the Matrix Factor (MF) and Recovery (RE):

  • MF = (Peak Area in Set B) / (Peak Area in Set A)

  • RE = (Peak Area in Set C) / (Peak Area in Set B)

  • An MF of 1 indicates no matrix effect, <1 indicates ion suppression, and >1 indicates ion enhancement.

Protocol 2: Solid-Phase Extraction (SPE) for N-NO-HCQ Sample Cleanup

• Select an appropriate SPE sorbent: A mixed-mode cation exchange sorbent is a good starting point for the basic N-NO-HCQ.

• Condition the SPE cartridge: Wash with methanol (B129727) followed by an equilibration with an acidic aqueous solution (e.g., 0.1% formic acid in water).

• Load the sample: Load the pre-treated sample (e.g., diluted plasma) onto the cartridge.

• Wash the cartridge: Wash with a weak organic solvent to remove hydrophilic interferences, followed by a stronger organic solvent to remove lipophilic interferences.

• Elute the analyte: Elute N-NO-HCQ using a mobile phase containing a basic modifier (e.g., 5% ammonium (B1175870) hydroxide (B78521) in methanol).

• Evaporate and reconstitute: Evaporate the eluate to dryness and reconstitute in the initial mobile phase for LC-MS/MS analysis.

Visualizations

Caption: Troubleshooting workflow for ion suppression issues.

Caption: Key strategies to mitigate matrix effects.

References

• 1. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 3. Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples [sigmaaldrich.com]
• 4. Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. researchgate.net [researchgate.net]
• 7. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. LC-MS/MS Method for Determination of Hydroxychloroquine and Metabolites: Application in a Pharmacokinetic Study - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of Ionization Source for N-nitroso-hydroxychloroquine Detection

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the optimization of ionization sources for the detection of N-nitroso-hydroxychloroquine.

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-hydroxychloroquine and why is its detection critical? A1: N-nitroso-hydroxychloroquine is a nitrosamine (B1359907) impurity (NDSRI - Nitrosamine Drug Substance-Related Impurity) that can form in drug products containing hydroxychloroquine (B89500).[1][2] Nitrosamines are classified as probable or possible human carcinogens, making it essential to detect and quantify them at trace levels to ensure patient safety and meet regulatory requirements set by agencies like the FDA and EMA.[1][3] The FDA's current acceptable intake (AI) limit for N-nitroso-hydroxychloroquine is 1500 ng/day.[1]

Q2: What are the most common analytical techniques for detecting N-nitroso-hydroxychloroquine? A2: Liquid chromatography coupled with mass spectrometry (LC-MS) is the predominant technique for analyzing nitrosamine impurities due to its high sensitivity and selectivity.[3][4] Specifically, methods using tandem mass spectrometry (LC-MS/MS) or high-resolution mass spectrometry (LC-HRMS) are widely employed.[3][4][5]

Q3: Which ionization sources are recommended for N-nitroso-hydroxychloroquine analysis? A3: Both Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI) are suitable ionization sources.[4] ESI is commonly used for a wide range of compounds, while APCI can be particularly effective for less polar molecules and may sometimes offer reduced matrix effects.[6][7] The choice depends on the specific compound, matrix, and instrument setup.

Q4: What are the critical ionization source parameters that require optimization? A4: To achieve maximum sensitivity, several source parameters must be carefully optimized. These include the capillary voltage, nebulizer pressure, drying gas flow rate, and drying gas temperature.[7][8][9] These parameters influence the efficiency of droplet formation, desolvation, and ionization of the target analyte.

Q5: How do mobile phase additives affect ionization efficiency? A5: Mobile phase additives can significantly improve ionization. Adding substances like formic acid (typically 0.1%) or ammonium (B1175870) formate (B1220265) (e.g., 10 mmol/L) to the mobile phase can enhance the formation of protonated molecules ([M+H]+) in positive ionization mode, thereby boosting signal intensity and improving method sensitivity and reproducibility.[6][10]

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the analysis of N-nitroso-hydroxychloroquine.

Problem: Low or No Analyte Signal

Possible Cause	Recommended Solution & Action Steps
Suboptimal Ionization Source Parameters	Systematically optimize key source parameters. Use a Design of Experiments (DoE) approach or your instrument's automated optimization software.[11] Key parameters to adjust include capillary voltage, nebulizer pressure, and gas flow/temperature.[8][12] For an Agilent Jet Stream ESI source, typical starting points could be a capillary voltage of 4500 V, sheath gas temperature of 400°C, and a sheath gas flow of 12 L/min.[7]
Ion Suppression from Matrix Effects	The sample matrix can interfere with the ionization of the target analyte.[12][13] 1. Improve Sample Preparation: Implement a sample clean-up step like solid-phase extraction (SPE) or liquid-liquid extraction (LLE).[14] 2. Adjust Chromatography: Modify the LC gradient to better separate N-nitroso-hydroxychloroquine from co-eluting matrix components.[13] 3. Dilute the Sample: If sensitivity allows, diluting the sample can reduce the concentration of interfering compounds.
Inefficient Analyte Ionization	The analyte may not be ionizing efficiently in the chosen mobile phase. 1. Add Mobile Phase Modifiers: Ensure an acid, such as 0.1% formic acid, is present in the mobile phase to promote protonation for positive mode ESI.[6][10] 2. Check pH: Verify the mobile phase pH is appropriate for keeping the analyte in its ionized form.
Incorrect Mass Spectrometer Settings	The MS may not be set up correctly to detect the ion of interest. 1. Verify Polarity: N-nitroso-hydroxychloroquine is analyzed in positive ionization mode.[7] 2. Check MRM Transitions: Ensure the correct precursor and product ions are selected for Multiple Reaction Monitoring (MRM). These must be determined empirically by infusing a standard solution of N-nitroso-hydroxychloroquine. 3. Perform a Tune: Run a system tune to ensure the mass spectrometer is calibrated and performing optimally.[12]

Problem: High Background Noise or Baseline Instability

Possible Cause	Recommended Solution & Action Steps
Contaminated Solvents or Reagents	Impurities in the mobile phase can cause high background. 1. Use High-Purity Solvents: Always use LC-MS grade solvents (water, methanol (B129727), acetonitrile). 2. Prepare Fresh Mobile Phases: Prepare mobile phases daily and avoid using commercial pre-mixed acidic solvents, which may contain interfering substances.[10] 3. Clean Solvent Bottles: Ensure glassware is thoroughly cleaned.[12]
System Contamination	The LC or MS system may be contaminated. 1. Flush the System: Flush the entire LC system, including the column, with a strong solvent wash sequence.[14] 2. Clean the Ion Source: The ion source, capillary, and ion optics can become dirty over time. Follow the manufacturer's protocol for cleaning these components.[12]
Leaks in the System	Air leaks or solvent leaks can cause pressure fluctuations and baseline instability.[14] 1. Check Fittings: Systematically check all fittings and connections from the solvent reservoirs to the MS inlet. 2. Monitor Pressure: Observe the LC pressure for unusual fluctuations, which can indicate a leak.[14]

Problem: Poor Peak Shape (Tailing, Broadening, or Splitting)

Possible Cause	Recommended Solution & Action Steps
Column Contamination or Degradation	A contaminated or old column is a common cause of poor peak shape.[14] 1. Flush the Column: Use the manufacturer's recommended flushing procedure. 2. Use a Guard Column: A guard column can protect the analytical column from particulates and strongly retained compounds. 3. Replace the Column: If flushing does not resolve the issue, the column may be irreversibly damaged or at the end of its life.
Incompatible Injection Solvent	If the sample is dissolved in a solvent much stronger than the initial mobile phase, peak distortion can occur.[14] 1. Match Solvents: Ideally, the injection solvent should be the same as or weaker than the initial mobile phase.
Extra-Column Volume	Excessive volume from tubing or fittings outside the column can lead to peak broadening.[14] 1. Minimize Tubing Length: Use the shortest possible length of tubing with the narrowest appropriate internal diameter between the injector, column, and detector.

Data Summary Tables

Table 1: Typical Liquid Chromatography (LC) Parameters for Nitrosamine Analysis

Parameter	Typical Setting	Reference(s)
Column	Reversed-phase C18, e.g., 100-150 mm length, 2.1-4.6 mm ID, <3 µm particle size	[6][10]
Mobile Phase A	0.1% Formic Acid in Water	[10]
Mobile Phase B	0.1% Formic Acid in Methanol or Acetonitrile	[8][10]
Flow Rate	0.25 - 0.6 mL/min	[7][10]
Column Temperature	40 °C	[7][10]
Injection Volume	3 - 5 µL	[7][10]

Table 2: Typical Ionization Source Parameters (Positive Mode)

Parameter	ESI Setting	APCI Setting	Reference(s)
Capillary/Spray Voltage	3.5 - 4.5 kV	N/A	[7][10]
Corona Current	N/A	~4 µA	[6]
Drying/Sheath Gas	Nitrogen	Nitrogen	[8]
Gas Temperature	320 - 400 °C	Varies by instrument	[7]
Gas Flow	10 - 12 L/min	Varies by instrument	[7]
Nebulizer Pressure	35 - 45 psi	Varies by instrument	[7]

Experimental Protocols

Protocol 1: General LC-MS/MS Method for N-nitroso-hydroxychloroquine

1. Standard Preparation:

• Prepare a 1.0 mg/mL stock solution of N-nitroso-hydroxychloroquine reference standard in methanol.

• Perform serial dilutions from the stock solution using a 50:50 mixture of methanol and water to create calibration standards at appropriate concentrations (e.g., ranging from sub-ng/mL to 100 ng/mL).[6]

2. Sample Preparation (for Drug Substance):

• Accurately weigh approximately 100 mg of the hydroxychloroquine drug substance into a centrifuge tube.[10]

• Add 5.0 mL of methanol and vortex until fully dissolved.[10]

• Centrifuge the sample for 15 minutes at ~4500 rpm.[10]

• Filter the supernatant using a 0.22 µm syringe filter into an LC vial for analysis.[10]

3. LC-MS/MS Conditions:

• LC System: Utilize a high-performance or ultra-high-performance liquid chromatography (HPLC/UHPLC) system.[3]

• Column: Employ a C18 column (e.g., Kinetex F5, 100 x 4.6 mm, 2.6 µm).[10]

• Mobile Phase: Use 0.1% formic acid in water (A) and 0.1% formic acid in methanol (B).[10]

• Gradient Program: Develop a suitable gradient to resolve the analyte from the parent drug and other impurities. A starting point could be 95% A, ramping to 95% B over several minutes.

• Ionization Source: Use an ESI or APCI source operating in positive ion mode.[4][6]

• Source Parameters: Optimize gas flows, temperatures, and voltages based on the specific instrument to maximize the signal for the N-nitroso-hydroxychloroquine precursor ion.[8][9]

• MS Detection: Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode.

  • Precursor Ion [M+H]+: The monoisotopic mass of N-nitroso-hydroxychloroquine (C18H25ClN4O2) is 364.17. The precursor ion to target will be m/z 365.17.[15]
  • Product Ions: Determine the most abundant and specific product ions by infusing a standard solution and performing a product ion scan. Select at least two transitions for confident identification and quantification.

Mandatory Visualizations

Caption: Experimental workflow for N-nitroso-hydroxychloroquine analysis.

Caption: Troubleshooting logic for low signal intensity issues.

References

• 1. veeprho.com [veeprho.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 4. fda.gov [fda.gov]
• 5. Nitrosamine Testing using LC-MS Methods from the USP General Chapter <1469> | Separation Science [sepscience.com]
• 6. Development and Validation of four Nitrosamine Impurities Determination Method in Medicines of Valsartan, Losartan, and Irbesartan with HPLC-MS/MS (APCI) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. LC-MS/MS Method for Determination of Hydroxychloroquine and Metabolites: Application in a Pharmacokinetic Study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. spectroscopyonline.com [spectroscopyonline.com]
• 9. Optimization of the Ion Source-Mass Spectrometry Parameters in Non-Steroidal Anti-Inflammatory and Analgesic Pharmaceuticals Analysis by a Design of Experiments Approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. fda.gov [fda.gov]
• 11. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 12. ssi.shimadzu.com [ssi.shimadzu.com]
• 13. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 14. agilent.com [agilent.com]
• 15. N-nitroso-hydroxychloroquine | C18H25ClN4O2 | CID 169444621 - PubChem [pubchem.ncbi.nlm.nih.gov]

troubleshooting poor peak shape in N-nitroso-hydroxychloroquine chromatography

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals encountering poor peak shape during the chromatographic analysis of N-nitroso-hydroxychloroquine.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of poor peak shape for N-nitroso-hydroxychloroquine?

Poor peak shape in the chromatography of N-nitroso-hydroxychloroquine, manifesting as peak tailing, fronting, or broadening, can significantly compromise the accuracy and precision of analytical results. The primary causes often relate to secondary interactions between the analyte and the stationary phase, improper mobile phase conditions, or issues with the analytical column and HPLC system. Given that N-nitroso-hydroxychloroquine contains a basic tertiary amine group, it is particularly susceptible to interactions with acidic silanol (B1196071) groups on the surface of silica-based stationary phases.

Q2: My N-nitroso-hydroxychloroquine peak is tailing. What are the likely causes and how can I resolve this?

Peak tailing is a common issue and is often indicative of strong secondary interactions between the basic N-nitroso-hydroxychloroquine molecule and active sites on the column. It can also be caused by column overload or issues with the packing material.

Q3: I am observing peak fronting for my N-nitroso-hydroxychloroquine peak. What could be the problem?

Peak fronting is typically a result of column overload or a mismatch between the sample solvent and the mobile phase.

Q4: What should I do if the N-nitroso-hydroxychloroquine peak is broad?

Broad peaks can be a sign of several issues, including large extra-column volumes, low flow rates, or a contaminated or degraded column.

Troubleshooting Guides

Peak Tailing

Peak tailing for N-nitroso-hydroxychloroquine is often characterized by an asymmetric peak where the latter half is wider than the front half. This can be caused by several factors:

• Secondary Silanol Interactions: The basic nature of N-nitroso-hydroxychloroquine can lead to strong interactions with acidic silanol groups on the silica-based stationary phase. This causes a portion of the analyte molecules to be retained longer, resulting in a tailing peak.[1][2]

• Column Overload: Injecting too much sample onto the column can saturate the stationary phase, leading to peak distortion and tailing.[2]

• Column Degradation: Over time, the stationary phase can degrade, exposing more active silanol sites and leading to increased tailing.[2]

Peak Fronting

Peak fronting is observed when the first half of the peak is broader than the second half. Common causes include:

• Sample Overload: Injecting a sample that is too concentrated can lead to saturation of the stationary phase and cause peak fronting.[3]

• Incompatible Sample Solvent: If the sample is dissolved in a solvent that is much stronger than the mobile phase, it can cause the analyte band to spread and front.[4]

Split Peaks

Split peaks can be indicative of a physical problem within the chromatographic system.

• Partially Blocked Inlet Frit: Debris from the sample or mobile phase can accumulate on the column's inlet frit, causing the sample flow to be distorted and resulting in split peaks.[4]

• Column Void: A void or channel in the column packing material can also lead to peak splitting.[1]

Experimental Protocols

Below are suggested starting methodologies for the analysis of N-nitroso-hydroxychloroquine. These should be optimized for your specific instrumentation and requirements.

Sample Preparation:

• Accurately weigh approximately 1 mg of the N-nitroso-hydroxychloroquine reference standard.

• Dissolve in 1 mL of methanol (B129727) to prepare a 1 mg/mL stock solution.

• Dilute the stock solution with the mobile phase to the desired concentration (e.g., 1 µg/mL).

• Filter the final solution through a 0.22 µm syringe filter before injection.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Method:

This method is based on general procedures for nitrosamine (B1359907) analysis and should be adapted as necessary.

Parameter	Recommended Condition
Column	C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Methanol
Gradient	10% B to 90% B over 10 minutes
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Ionization Mode	Positive Electrospray Ionization (ESI+)
MS/MS Transition	To be determined by direct infusion of the standard

Data Presentation

The following tables summarize key parameters that can be adjusted to improve the peak shape of N-nitroso-hydroxychloroquine.

Table 1: Effect of Mobile Phase pH on Peak Asymmetry

Mobile Phase pH	Expected Peak Asymmetry Factor (As)	Rationale
2.5 - 3.5	1.0 - 1.2	At low pH, the silanol groups on the stationary phase are protonated and less likely to interact with the basic analyte.
4.0 - 6.0	> 1.5	In this pH range, silanol groups are more likely to be ionized, leading to increased secondary interactions and peak tailing.
> 7.0	Not Recommended	Basic pH can cause degradation of the silica-based stationary phase.

Table 2: Influence of Organic Modifier on Peak Shape

Organic Modifier	Expected Outcome	Notes
Methanol	Generally provides good peak shape.	May require optimization of the gradient to achieve desired retention.
Acetonitrile (B52724)	Can sometimes provide sharper peaks.	The choice between methanol and acetonitrile should be determined empirically.

Visualizations

Caption: Troubleshooting workflow for poor peak shape.

Caption: Secondary interactions causing peak tailing.

References

• 1. Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter [sigmaaldrich.com]
• 2. clearsynth.com [clearsynth.com]
• 3. researchgate.net [researchgate.net]
• 4. documents.thermofisher.com [documents.thermofisher.com]

Technical Support Center: Minimizing On-Column Formation of N-Nitroso-Hydroxychloroquine

Welcome to the technical support center for the analysis of N-nitroso-hydroxychloroquine. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on troubleshooting and minimizing the on-column formation of this impurity during chromatographic analysis.

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-hydroxychloroquine and why is it a concern?

N-nitroso-hydroxychloroquine is a nitrosamine (B1359907) impurity that can form from the drug substance hydroxychloroquine (B89500), which contains a secondary amine functional group. Nitrosamine impurities are classified as probable human carcinogens, and their presence in pharmaceutical products is strictly regulated by health authorities.[1] Therefore, accurate quantification and control of N-nitroso-hydroxychloroquine are critical to ensure the safety and quality of hydroxychloroquine-containing products.

Q2: What is "on-column" formation of N-nitroso-hydroxychloroquine?

On-column formation refers to the generation of N-nitroso-hydroxychloroquine as an analytical artifact during the HPLC or LC-MS analysis itself, rather than being present in the original sample.[2] This phenomenon can lead to inaccurate (falsely elevated) quantification of this impurity.

Q3: What are the primary causes of on-column N-nitroso-hydroxychloroquine formation?

Research has shown that a significant cause of on-column nitrosation of secondary amines, like hydroxychloroquine, is the use of a mobile phase containing ammonium (B1175870) hydroxide (B78521) at a high pH in combination with acetonitrile (B52724) as the organic solvent.[2][3] The reaction is believed to be catalyzed by the stainless steel components of the HPLC system, particularly the column inlet frit.[2][3] The acetonitrile is thought to remove the protective chromium oxide layer from the stainless steel, exposing active metals that can catalyze the oxidation of ammonia (B1221849) to a nitrosating agent.[2][3]

Q4: Can other factors contribute to the on-column formation of N-nitroso-hydroxychloroquine?

Yes, while the mobile phase composition is a primary driver, other factors could potentially contribute to or exacerbate on-column nitrosation. These can include the specific manufacturing lots and vendors of HPLC columns, as the composition and treatment of the stainless steel frits may vary.[2] Elevated column temperatures could also potentially increase the rate of this chemical reaction.

Troubleshooting Guide

This guide provides a systematic approach to identifying and mitigating the on-column formation of N-nitroso-hydroxychloroquine.

Issue: Suspected On-Column Formation of N-Nitroso-Hydroxychloroquine

Symptoms:

• Detection of N-nitroso-hydroxychloroquine at levels that are inconsistent or not reproducible.

• The observed amount of N-nitroso-hydroxychloroquine increases with the sample residence time on the column.

• Analysis of a blank (injection of mobile phase or diluent) immediately after a hydroxychloroquine standard or sample shows a peak for N-nitroso-hydroxychloroquine.

• The issue is more prominent when using a mobile phase with ammonium hydroxide and acetonitrile.[2][3]

Troubleshooting Steps & Solutions:

Parameter	Potential Cause	Recommended Solution
Mobile Phase Composition	High pH mobile phase containing ammonium hydroxide and acetonitrile is a known cause of on-column nitrosation.[2][3]	Primary Recommendation: Avoid the combination of ammonium hydroxide and acetonitrile. Alternatives: • Use a different organic modifier such as methanol (B129727). • Employ a lower pH mobile phase with an alternative buffer if chromatographic separation allows. Formic acid is a common additive that maintains a low pH and can improve ionization efficiency in LC-MS. • If high pH is necessary, consider alternative buffering agents that do not contain ammonia.
Column Hardware	The stainless steel frit at the column inlet is a suspected site of the catalytic reaction.[2][3]	Primary Recommendation: If possible, use a column with bio-inert hardware (e.g., titanium or PEEK frits and column bodies). This can mitigate the interaction between the mobile phase and metallic surfaces.
Sample Diluent	The pH and composition of the sample diluent can influence the stability of hydroxychloroquine and the potential for nitrosation upon injection.	Primary Recommendation: Whenever possible, dissolve and inject samples in a diluent that is the same as or weaker in elution strength than the initial mobile phase. Alternatives: • Ensure the sample diluent does not contain any nitrosating agents. • Acidifying the sample diluent (e.g., with formic acid) can increase the stability of the secondary amine by protonating it, making it less susceptible to nitrosation.
LC System	Carryover from previous injections can mimic on-column formation.	Primary Recommendation: Implement a robust needle wash protocol using a strong solvent to ensure no residual hydroxychloroquine remains in the autosampler. Alternatives: • Inject a blank immediately after a high-concentration standard to check for carryover.

Data Presentation

The following tables summarize the expected qualitative impact of various analytical parameters on the on-column formation of N-nitroso-hydroxychloroquine, based on existing literature for secondary amines.

Table 1: Impact of Mobile Phase Composition on On-Column Nitrosamine Formation

Mobile Phase Organic Solvent	Mobile Phase Additive	Expected Impact on On-Column Formation	Rationale
Acetonitrile	Ammonium Hydroxide (high pH)	High	This combination is a known primary driver for on-column nitrosation of secondary amines.[2][3]
Methanol	Ammonium Hydroxide (high pH)	Low to Moderate	Replacing acetonitrile with methanol is expected to reduce the on-column formation.
Acetonitrile or Methanol	Formic Acid (low pH)	Very Low / Negligible	Acidic conditions protonate the secondary amine of hydroxychloroquine, making it less reactive towards nitrosating agents.
Acetonitrile or Methanol	Ammonium Formate (near neutral pH)	Low to Moderate	The impact may vary depending on the final pH and other conditions, but it is generally considered a lower-risk alternative to ammonium hydroxide.

Table 2: Influence of LC System Components and Conditions

Parameter	Condition	Expected Impact on On-Column Formation	Rationale
Column Hardware	Standard Stainless Steel	High	The stainless steel frit can catalyze the nitrosation reaction.[2][3]
Bio-inert (PEEK, Titanium)	Very Low / Negligible	Minimizes contact with catalytic metallic surfaces.
Column Temperature	Elevated (e.g., > 40°C)	Moderate to High	Higher temperatures can increase the rate of chemical reactions, including nitrosation.
Ambient (e.g., 25°C)	Low to Moderate	Lower temperatures are generally preferred to minimize on-column reactions.
Sample Diluent pH	Acidic (e.g., with 0.1% Formic Acid)	Very Low / Negligible	Protonation of the secondary amine on hydroxychloroquine reduces its nucleophilicity and susceptibility to nitrosation.
Neutral or Basic	Moderate to High	The unprotonated secondary amine is more reactive.

Experimental Protocols

Protocol 1: Diagnostic Experiment to Confirm On-Column Formation

Objective: To determine if N-nitroso-hydroxychloroquine is being formed on-column during analysis.

Methodology:

• Prepare a fresh, high-concentration stock solution of hydroxychloroquine in a suitable diluent (e.g., 50:50 methanol:water).

• Set up your LC-MS method using the suspected problematic conditions (e.g., mobile phase with ammonium hydroxide and acetonitrile).

• Perform a series of injections with increasing residence time on the column. This can be achieved by programming a flow gradient that holds at a low flow rate for varying durations before eluting the compound. For example:

  • Injection 1: Standard gradient.

  • Injection 2: Hold at initial conditions for 5 minutes before starting the gradient.

  • Injection 3: Hold at initial conditions for 10 minutes before starting the gradient.

• Analyze the peak area of N-nitroso-hydroxychloroquine in each injection.

• Interpretation: A proportional increase in the N-nitroso-hydroxychloroquine peak area with increasing residence time is a strong indicator of on-column formation.

Protocol 2: Validated LC-MS/MS Method for the Quantification of N-Nitroso-Hydroxychloroquine (Minimized Artifact Formation)

Objective: To provide a robust and reliable method for the quantification of N-nitroso-hydroxychloroquine, designed to minimize on-column artifact formation. This is a general template and should be fully validated for your specific application.

Instrumentation:

• UHPLC system coupled with a tandem quadrupole mass spectrometer (MS/MS).

Chromatographic Conditions:

• Column: A C18 reversed-phase column with appropriate dimensions (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient:

  • 0-1 min: 5% B

  • 1-8 min: 5% to 95% B

  • 8-10 min: 95% B

  • 10.1-12 min: 5% B (re-equilibration)

• Flow Rate: 0.4 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 5 µL.

Mass Spectrometry Conditions:

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• MRM Transitions:

  • N-nitroso-hydroxychloroquine: [M+H]+ → fragment ion (specific m/z values to be determined by infusion of a reference standard).

  • Hydroxychloroquine: [M+H]+ → fragment ion (for monitoring).

• Source Parameters: Optimize source temperature, gas flows, and voltages for maximum sensitivity of N-nitroso-hydroxychloroquine.

Sample Preparation:

• Weigh and dissolve the sample in a diluent of 50:50 acetonitrile:water with 0.1% formic acid to achieve a target concentration.

• Vortex and sonicate to ensure complete dissolution.

• Filter through a 0.22 µm PVDF syringe filter prior to injection.

Visualizations

Caption: Proposed pathway for on-column formation of N-nitroso-hydroxychloroquine.

Caption: Troubleshooting workflow for investigating on-column nitrosamine formation.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. On-column nitrosation of amines observed in liquid chromatography impurity separations employing ammonium hydroxide and acetonitrile as mobile phase - PubMed [pubmed.ncbi.nlm.nih.gov]

addressing instability of N-nitroso-hydroxychloroquine during analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with N-nitroso-hydroxychloroquine (N-NO-HCQ). The information provided aims to address common challenges related to the instability of this compound during analysis.

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-hydroxychloroquine (N-NO-HCQ) and why is its analysis important?

N-nitroso-hydroxychloroquine is the N-nitroso derivative of the secondary amine present in Hydroxychloroquine (B89500) (HCQ).[1][2] N-nitrosamine compounds are a class of potential genotoxic impurities, and their presence in pharmaceutical products is a significant concern for regulatory agencies globally.[3][4][5] Therefore, sensitive and accurate analytical methods are required to detect and quantify N-NO-HCQ to ensure the safety and quality of hydroxychloroquine drug substances and products.[4][6]

Q2: What are the main challenges encountered during the analysis of N-NO-HCQ?

The primary challenge in the analysis of N-NO-HCQ is its potential instability under various analytical conditions. Like many N-nitroso compounds, N-NO-HCQ may be susceptible to degradation by heat, light (photodegradation), and extreme pH conditions.[4][7] This instability can lead to inaccurate quantification, with either underestimation of the impurity or the appearance of degradation-related artifacts in the chromatogram.

Q3: What are the known stability characteristics of N-NO-HCQ?

According to its Material Safety Data Sheet (MSDS), N-NO-HCQ is stable under normal conditions of use, storage, and transport. However, it is incompatible with strong oxidizing agents and can decompose under high heat, such as in a fire, to emit toxic fumes. While specific data on its stability in analytical solutions is limited, studies on the parent drug, hydroxychloroquine, provide valuable insights. Hydroxychloroquine is known to be sensitive to oxidation and light.[8] Its photodegradation is significantly influenced by pH, with faster degradation observed at higher pH values.[1]

Q4: Can N-NO-HCQ form in-situ during the analysis?

Yes, there is a potential for the in-situ formation of N-nitrosamines during analysis if residual nitrosating agents (like nitrites) are present in the sample or reagents and come into contact with the parent drug, hydroxychloroquine, under favorable conditions (typically acidic).[3][4] To mitigate this, it is crucial to use high-purity solvents and reagents and to control the pH of the sample and mobile phase.[9]

Troubleshooting Guide

This guide addresses specific issues that may arise during the analysis of N-NO-HCQ.

Issue	Potential Cause	Recommended Solution
Low or no recovery of N-NO-HCQ	Degradation of the analyte in the sample or standard solution.	• Prepare sample and standard solutions fresh daily. • Protect solutions from light by using amber vials or covering them with aluminum foil.[8][9] • Avoid exposure to high temperatures. Store stock solutions at recommended low temperatures (e.g., 2-8°C).[9] • Evaluate the pH of the sample diluent; neutral or slightly acidic conditions may be preferable.
Inconsistent results between injections	On-going degradation of the analyte in the autosampler.	• Use a cooled autosampler (e.g., 4°C) to minimize degradation of samples waiting for injection. • Limit the sequence run time to reduce the time samples spend in the autosampler. For some unstable nitrosamines, it is recommended to have a maximum of 8 samples per sequence.[10]
Appearance of unknown peaks in the chromatogram	Degradation of N-NO-HCQ or the parent drug, hydroxychloroquine.	• Conduct forced degradation studies (e.g., exposure to acid, base, peroxide, heat, and light) on both N-NO-HCQ and hydroxychloroquine to identify potential degradation products.[5][11] This will help in peak identification and ensuring the analytical method is stability-indicating. • The photodegradation of hydroxychloroquine is known to produce several products, including hydroxylated and dechlorinated derivatives.[1]
High background or interfering peaks	Contamination of the analytical system or reagents.	• Use high-purity solvents and freshly prepared mobile phases. • Thoroughly clean the LC-MS system, including the injector, column, and ion source.
Poor peak shape	Inappropriate chromatographic conditions.	• Optimize the mobile phase composition and gradient. A reversed-phase method with a C18 or phenyl column is often suitable for nitrosamines.[11] • Ensure the pH of the mobile phase is compatible with the analyte and column.

Experimental Protocols

Stability-Indicating LC-MS/MS Method for N-NO-HCQ

This protocol is a general guideline and should be optimized and validated for your specific instrumentation and sample matrix.

• Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

  • Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) source.

• Chromatographic Conditions:

  • Column: A reversed-phase column suitable for polar compounds, such as a C18 or Phenyl column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient: Start with a low percentage of Mobile Phase B (e.g., 5-10%) and gradually increase to elute N-NO-HCQ.

  • Flow Rate: 0.2 - 0.4 mL/min.

  • Column Temperature: 30-40°C.

  • Injection Volume: 1-10 µL.

  • Autosampler Temperature: 4°C.

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive ESI.

  • Multiple Reaction Monitoring (MRM): Monitor for the specific precursor ion to product ion transitions for N-NO-HCQ. These will need to be determined by infusing a standard solution.

  • Optimize source parameters (e.g., capillary voltage, source temperature, gas flows) to achieve maximum sensitivity.

• Sample Preparation:

  • Dissolve the sample in a suitable diluent, such as a mixture of water and acetonitrile. The pH of the diluent should be controlled.

  • Protect the sample from light during preparation.

  • Filter the sample through a 0.22 µm filter before injection.

Forced Degradation Study Protocol

To understand the stability of N-NO-HCQ and to develop a stability-indicating method, perform forced degradation studies.

• Acid Hydrolysis: Treat a solution of N-NO-HCQ with 0.1 M HCl at room temperature and elevated temperature (e.g., 60°C) for several hours.

• Base Hydrolysis: Treat a solution of N-NO-HCQ with 0.1 M NaOH at room temperature and elevated temperature for several hours.

• Oxidative Degradation: Treat a solution of N-NO-HCQ with 3% hydrogen peroxide at room temperature for several hours.

• Thermal Degradation: Expose a solid sample and a solution of N-NO-HCQ to dry heat (e.g., 80°C) for several hours.

• Photodegradation: Expose a solution of N-NO-HCQ to UV light (e.g., 254 nm) and visible light for several hours.[8]

Analyze the stressed samples by the developed LC-MS/MS method to identify degradation products and to ensure they are well-separated from the main N-NO-HCQ peak.

Data Presentation

Table 1: Factors Influencing N-NO-HCQ Stability (Qualitative Summary)

Factor	Effect on N-NO-HCQ Stability	Mitigation Strategy
Light	Potential for photodegradation, similar to the parent drug, hydroxychloroquine.[8]	Use amber glassware, protect solutions from light.
Temperature	High temperatures can accelerate degradation.	Store solutions at low temperatures (2-8°C), use a cooled autosampler.
pH	Extreme pH (highly acidic or basic) may cause hydrolysis. Hydroxychloroquine photodegradation is faster at higher pH.[1]	Maintain solutions at a neutral or slightly acidic pH.
Oxidizing Agents	Incompatible with strong oxidizing agents.	Avoid contact with oxidizing agents in reagents and during sample preparation.

Visualizations

Diagram 1: Potential Degradation Pathways of N-nitroso-hydroxychloroquine

References

• 1. The role of photodegradation in the environmental fate of hydroxychloroquine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. cleanchemlab.com [cleanchemlab.com]
• 4. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Characterization of four new photodegradation products of hydroxychloroquine through LC-PDA, ESI-MSn and LC-MS-TOF studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. veeprho.com [veeprho.com]
• 7. dason.medicine.duke.edu [dason.medicine.duke.edu]
• 8. researchgate.net [researchgate.net]
• 9. scielo.br [scielo.br]
• 10. N-Nitroso Hydroxychloroquine - SRIRAMCHEM [sriramchem.com]
• 11. Stability Indicating LC Method Development for Hydroxychloroquine Sulfate Impurities as Available for Treatment of COVID-19 and Evaluation of Risk Assessment Prior to Method Validation by Quality by Design Approach - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Robust Quantification of N-nitroso-hydroxychloroquine

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide for the robust quantification of N-nitroso-hydroxychloroquine (N-NO-HCQ) in pharmaceutical products. This resource offers detailed experimental protocols, troubleshooting guidance, and frequently asked questions to ensure accurate and reliable analytical results.

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-hydroxychloroquine and why is its quantification important?

A1: N-nitroso-hydroxychloroquine is a nitrosamine (B1359907) impurity that can form in drug products containing hydroxychloroquine (B89500).[1] Nitrosamines are classified as probable human carcinogens, making it crucial to monitor and control their levels in pharmaceuticals to ensure patient safety.[2][3] Regulatory agencies worldwide have set strict limits for nitrosamine impurities in drug products.[2][4]

Q2: What is the most suitable analytical technique for the quantification of N-nitroso-hydroxychloroquine?

A2: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the preferred method for the quantification of N-nitroso-hydroxychloroquine due to its high sensitivity, selectivity, and ability to detect trace levels of the impurity in complex drug matrices.[2][5] High-resolution mass spectrometry (LC-HRMS) can also be employed for enhanced selectivity and to differentiate the target analyte from potential interferences.[6]

Q3: Where can I obtain a reference standard for N-nitroso-hydroxychloroquine?

A3: Certified reference standards for N-nitroso-hydroxychloroquine are available from various commercial suppliers who specialize in pharmaceutical impurities.[1][7][8][9] It is essential to use a well-characterized reference standard for accurate quantification.

Q4: What are the key challenges in the quantification of N-nitroso-hydroxychloroquine?

A4: Key challenges include achieving the required low limits of detection (LOD) and quantification (LOQ) to meet regulatory requirements, potential matrix effects from the drug product excipients, and the stability of the N-nitroso-hydroxychloroquine analyte during sample preparation and analysis.

Q5: How can I minimize the on-column formation of N-nitroso-hydroxychloroquine during analysis?

A5: To prevent the artificial formation of nitrosamines during analysis, it is recommended to use a mobile phase with a pH that is not strongly acidic. Additionally, ensuring the cleanliness of the LC system and using high-purity solvents can help minimize the presence of potential nitrosating agents.

Experimental Protocol: Quantification of N-nitroso-hydroxychloroquine by LC-MS/MS

This protocol provides a general framework for the quantification of N-nitroso-hydroxychloroquine in a drug product. Method validation and optimization are essential for each specific formulation.

Reagents and Materials

• N-nitroso-hydroxychloroquine reference standard

• Hydroxychloroquine drug substance and drug product

• Methanol (B129727) (LC-MS grade)[7]

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium formate (B1220265) (LC-MS grade)

• Water (ultrapure, 18.2 MΩ·cm)

• Internal Standard (IS): A stable isotope-labeled analog of N-nitroso-hydroxychloroquine is recommended. If unavailable, a structurally similar compound with comparable chromatographic and ionization behavior can be used after thorough validation.

Standard and Sample Preparation

2.1. Standard Stock Solution (e.g., 100 µg/mL)

• Accurately weigh a suitable amount of N-nitroso-hydroxychloroquine reference standard.

• Dissolve in methanol to obtain the desired concentration. Store at 2-8°C, protected from light.[7]

2.2. Working Standard Solutions

• Prepare a series of working standard solutions by serially diluting the stock solution with a suitable diluent (e.g., 50:50 methanol:water) to create a calibration curve covering the expected concentration range of the impurity.

2.3. Internal Standard (IS) Working Solution

• Prepare a working solution of the IS at a fixed concentration in the diluent.

2.4. Sample Preparation

• Accurately weigh and transfer a portion of the powdered drug product equivalent to a specific amount of hydroxychloroquine into a suitable centrifuge tube.

• Add a specific volume of extraction solvent (e.g., methanol).

• Spike with the IS working solution.

• Vortex or sonicate to ensure complete extraction of the analyte.

• Centrifuge to pelletize insoluble excipients.[10][11]

• Filter the supernatant through a 0.22 µm syringe filter (e.g., PVDF) into an autosampler vial.[10][12]

LC-MS/MS Method Parameters

3.1. Liquid Chromatography

Parameter	Recommended Conditions
Column	C18 or Phenyl-Hexyl column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid and 5 mM Ammonium formate in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile/Methanol (e.g., 50:50)
Gradient	Optimized to achieve separation from hydroxychloroquine and other matrix components.
Flow Rate	0.3 - 0.5 mL/min
Column Temperature	30 - 40 °C
Injection Volume	5 - 10 µL

3.2. Mass Spectrometry

Parameter	Recommended Conditions
Ionization Mode	Positive Electrospray Ionization (ESI+)
Scan Type	Multiple Reaction Monitoring (MRM)[13][14]
Capillary Voltage	Optimized for maximum signal
Source Temperature	Optimized for analyte stability and signal
Gas Flows	Optimized for desolvation and ion transmission
MRM Transitions	See table below

MRM Transitions for N-nitroso-hydroxychloroquine

The following are hypothetical MRM transitions based on the molecular weight of N-nitroso-hydroxychloroquine (364.87 g/mol ).[7] These transitions must be empirically determined and optimized using the reference standard.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
N-nitroso-hydroxychloroquine (Quantifier)	365.2	To be determined	To be optimized
N-nitroso-hydroxychloroquine (Qualifier)	365.2	To be determined	To be optimized
Internal Standard	To be determined	To be determined	To be optimized

Note: The precursor ion will be the [M+H]+ adduct. Product ions will result from the fragmentation of the parent molecule. A common fragmentation for nitrosamines is the neutral loss of the nitroso group (-NO).

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
No or Low Analyte Signal	1. Incorrect MRM transitions. 2. Analyte degradation. 3. Inefficient extraction. 4. Ion suppression from matrix.	1. Optimize MRM transitions using the reference standard. 2. Prepare fresh samples and standards. Ensure proper storage conditions (2-8°C, protected from light). 3. Optimize the extraction solvent and procedure. 4. Dilute the sample extract. Improve chromatographic separation from co-eluting matrix components.
Poor Peak Shape	1. Incompatible injection solvent with the mobile phase. 2. Column overload. 3. Column degradation.	1. Ensure the injection solvent is similar in composition to the initial mobile phase. 2. Reduce the injection volume or sample concentration. 3. Use a guard column and/or replace the analytical column.
High Background Noise	1. Contaminated mobile phase or LC system. 2. Matrix interferences.	1. Use high-purity solvents and freshly prepared mobile phases. Flush the LC system. 2. Optimize sample cleanup procedures. Use a more selective chromatographic method or a high-resolution mass spectrometer.[15]
Inconsistent Results	1. Analyte instability in solution. 2. Inconsistent sample preparation. 3. Autosampler variability.	1. Analyze samples immediately after preparation or store them under validated conditions. 2. Ensure accurate and consistent pipetting and weighing. 3. Check autosampler for proper functioning and temperature control.
Carryover	1. Adsorption of the analyte to the column or system components.	1. Optimize the needle wash procedure in the autosampler. 2. Inject blank samples after high-concentration standards or samples to check for carryover. 3. Use a column with a different stationary phase.

Visualizations

References

• 1. veeprho.com [veeprho.com]
• 2. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 3. merieuxnutrisciences.com [merieuxnutrisciences.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. A comprehensive LC-UHPLC-MS/MS method for the monitoring of N-nitrosamines in lipophilic drugs: A case study with rifampicin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. fda.gov [fda.gov]
• 7. allmpus.com [allmpus.com]
• 8. N-Nitroso-Hydroxychloroquine : Venkatasai Life Sciences [venkatasailifesciences.com]
• 9. cleanchemlab.com [cleanchemlab.com]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. fda.gov [fda.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. waters.com [waters.com]

mitigating interference from excipients in N-nitroso-hydroxychloroquine analysis

This technical support center provides troubleshooting guidance and answers to frequently asked questions to help researchers, scientists, and drug development professionals mitigate interference from excipients during the analysis of N-nitroso-hydroxychloroquine.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why are they a significant concern in the LC-MS/MS analysis of N-nitroso-hydroxychloroquine?

A1: Matrix effects are the alteration of the ionization efficiency of a target analyte, such as N-nitroso-hydroxychloroquine, by co-eluting compounds from the sample matrix.[1] This interference can lead to ion suppression (a decrease in signal) or ion enhancement (an increase in signal), which compromises the accuracy, precision, and sensitivity of quantitative analysis.[1] In pharmaceutical analysis, active pharmaceutical ingredients (APIs), excipients, and other formulation components are primary causes of matrix effects.[1] Given the need to detect N-nitroso-hydroxychloroquine at very low levels (parts per billion), even minor interference can lead to significant quantitative errors, such as false negatives or inaccurate measurements.[2][3]

Q2: Which common excipients in hydroxychloroquine (B89500) formulations might cause analytical interference?

A2: Hydroxychloroquine tablets are formulated with various excipients to ensure stability, bioavailability, and ease of manufacturing. These compounds can be sources of matrix interference. A compatibility study of hydroxychloroquine sulfate (B86663) identified several common excipients.[4] While the study focused on physicochemical interactions, these components are potential sources of interference in sensitive LC-MS analysis.

Excipient Category	Example Excipients Found in Hydroxychloroquine Formulations	Potential for Interference
Fillers/Binders	Lactose Monohydrate, Maize Starch, Microcrystalline Cellulose, Mannitol[4][5][6]	Can co-elute with the analyte, causing ion suppression.
Disintegrants	Sodium Starch Glycolate, Crospovidone[7]	May introduce non-volatile salts into the ion source.[2]
Lubricants	Magnesium Stearate[4][5]	Can cause signal suppression and coat the ion source.
Glidants	Colloidal Silicon Dioxide[4]	Generally less problematic but can contribute to matrix complexity.
Coating Agents	Opadry (containing hypromellose, macrogol 4000, titanium dioxide)[5]	Polymers like macrogol (polyethylene glycol) are known to cause significant ion suppression.

Q3: How can I quantitatively assess the extent of matrix effects in my N-nitroso-hydroxychloroquine analysis?

A3: A standard method to quantify matrix effects involves comparing the analyte's response in a post-extraction spiked matrix sample to its response in a neat (clean) solvent.[8] The matrix effect can be calculated using the following formula:

Matrix Effect (%) = (Peak Area in Spiked Matrix / Peak Area in Solvent) x 100[8]

A value less than 100% indicates ion suppression, while a value greater than 100% signifies ion enhancement.[8] A detailed protocol for this assessment is provided in the "Experimental Protocols" section.

Q4: What are the most effective strategies for mitigating interference from excipients?

A4: A multi-faceted approach combining sample preparation, chromatography, and detection optimization is most effective. Key strategies include:

• Optimized Sample Preparation: This is the most critical step.[2] Techniques like Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE) are highly effective at removing interfering matrix components before analysis.[8][9] Simple dilution can also be a powerful first step to reduce the concentration of interfering excipients.[8]

• Chromatographic Separation: Enhancing the separation between N-nitroso-hydroxychloroquine and co-eluting matrix components is crucial.[2] This can be achieved by experimenting with different column stationary phases (e.g., biphenyl (B1667301) instead of C18), adjusting the mobile phase gradient, and modifying the pH.[8]

• Use of Stable Isotope-Labeled Internal Standards (SIL-IS): This is the most effective way to compensate for matrix effects that cannot be eliminated through sample preparation or chromatography.[1] A SIL-IS, such as a deuterated version of N-nitroso-hydroxychloroquine, will behave almost identically to the analyte during ionization and will be affected by the matrix in the same way, allowing for accurate correction of the signal.[8]

• Ionization Source Optimization: Fine-tuning mass spectrometer source parameters can improve the signal-to-noise ratio and minimize the impact of interferences.[8] For nitrosamines, Atmospheric Pressure Chemical Ionization (APCI) can be less susceptible to matrix effects than Electrospray Ionization (ESI).[10]

Q5: Why are Stable Isotope-Labeled (SIL) internal standards preferred over other types of internal standards?

A5: SIL internal standards are considered the gold standard for quantitative LC-MS analysis because their physicochemical properties are nearly identical to the target analyte.[8] This similarity ensures that the SIL-IS experiences the same degree of ion suppression or enhancement as the analyte.[8] As a result, the ratio of the analyte peak area to the SIL-IS peak area remains constant, even with variations in matrix effects between samples, leading to highly accurate and precise quantification.[1]

Troubleshooting Guides

Problem: Low Signal Intensity and Poor Sensitivity for N-nitroso-hydroxychloroquine

Low signal intensity can be caused by significant ion suppression from matrix components or suboptimal analytical conditions. Follow these steps to troubleshoot the issue.

Troubleshooting Workflow for Low Signal Intensity

Caption: Troubleshooting decision tree for low signal intensity.

• Dilute the Sample: A simple first step is to dilute the extracted sample. This reduces the concentration of all components, including interfering excipients, which can lessen ion suppression.[8]

• Refine Sample Preparation: If dilution is insufficient, a more rigorous cleanup is necessary.

  • Liquid-Liquid Extraction (LLE): LLE is a robust method for separating nitrosamines from the matrix.[8] See the protocol below.

  • Solid-Phase Extraction (SPE): SPE is highly recommended for complex samples as it offers excellent cleanup and selectivity.[9] A well-chosen SPE sorbent can retain the N-nitroso-hydroxychloroquine while allowing interfering excipients to be washed away. See the protocol below.

• Optimize Chromatography: Preventing co-elution of matrix components with your analyte is key.[2]

  • Column Chemistry: Try a column with a different stationary phase. For example, if you are using a C18 column, consider a biphenyl or pentafluorophenyl (PFP) phase, which can offer different selectivity for polar compounds.[8]

  • Gradient Adjustment: Modify the gradient elution profile to better separate the analyte from matrix peaks.

• Optimize Mass Spectrometer Settings: Ensure the ion source is tuned for maximum sensitivity for N-nitroso-hydroxychloroquine. Consider testing different ionization sources; APCI is often less prone to matrix effects than ESI for nitrosamine (B1359907) analysis.[10]

Problem: Inconsistent and Irreproducible Quantitative Results

High variability in results for the same sample often points to inconsistent matrix effects between injections.

• Standardize Sample Preparation: Ensure every step of your sample preparation protocol is performed consistently. Automation, such as using robotic SPE platforms, can significantly improve reproducibility.[9]

• Implement a Stable Isotope-Labeled Internal Standard (SIL-IS): This is the most effective solution for correcting variability.[1] A SIL-IS co-elutes with the analyte and experiences the same fluctuations in ionization due to matrix effects. By using the peak area ratio of the analyte to the SIL-IS for quantification, the variability caused by the matrix is effectively normalized.

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effects

This protocol allows you to determine the degree of ion suppression or enhancement caused by the sample matrix.[8]

• Prepare Solution A (Neat Standard): Prepare a standard of N-nitroso-hydroxychloroquine in a clean solvent (e.g., mobile phase) at a known concentration (e.g., 5 ng/mL).

• Prepare Solution B (Post-Spike Matrix):

  • Take a sample of the drug product that is known to be free of N-nitroso-hydroxychloroquine (a placebo or blank matrix).

  • Process this blank matrix through your entire sample preparation procedure (e.g., extraction, SPE, or LLE).

  • After the final step, spike the resulting blank extract with the N-nitroso-hydroxychloroquine standard to achieve the exact same final concentration as in Solution A.

• Prepare Solution C (Blank Matrix): Process the blank matrix sample through the entire sample preparation procedure without spiking.

• Analysis: Inject all three solutions into the LC-MS system.

• Calculation:

  • Confirm that there is no peak for the analyte in Solution C at the correct retention time.

  • Calculate the matrix effect using the peak areas from Solutions A and B: Matrix Effect (%) = (Peak Area from Solution B / Peak Area from Solution A) x 100

Workflow for Assessing Matrix Effects

Caption: Process for the quantitative assessment of matrix effects.

Protocol 2: Solid-Phase Extraction (SPE) for Sample Cleanup

This is a general protocol; the specific sorbent, conditioning, wash, and elution solvents should be optimized for N-nitroso-hydroxychloroquine.

• Sample Pre-treatment: Dissolve the powdered hydroxychloroquine tablet in a suitable solvent. The choice of solvent should ensure the analyte is soluble and compatible with the SPE loading conditions. Filter the sample to remove insoluble excipients.

• Cartridge Conditioning: Select an appropriate SPE cartridge (e.g., a polymeric reversed-phase sorbent). Condition the cartridge by passing an organic solvent (e.g., methanol) followed by an aqueous solution (e.g., water or a buffer).[1]

• Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge at a slow, controlled flow rate to ensure proper binding.[1]

• Washing: Wash the cartridge with a weak solvent (e.g., water or a low percentage of organic solvent). This step is crucial for removing polar interferences and salts while the analyte of interest is retained on the sorbent.[1]

• Elution: Elute the N-nitroso-hydroxychloroquine from the cartridge using a stronger organic solvent (e.g., methanol (B129727) or acetonitrile).

• Final Preparation: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in the mobile phase for LC-MS analysis.

Protocol 3: Liquid-Liquid Extraction (LLE)

LLE separates compounds based on their differential solubilities in two immiscible liquid phases (typically aqueous and organic).

• Sample Preparation: Dissolve the sample in an aqueous buffer. Adjust the pH of the solution to ensure the N-nitroso-hydroxychloroquine is in a neutral state, which will favor its extraction into an organic solvent.

• Extraction: Add an immiscible organic solvent (e.g., dichloromethane (B109758) or ethyl acetate) to the aqueous sample solution in a separatory funnel.

• Mixing: Shake the funnel vigorously to facilitate the transfer of the analyte from the aqueous phase to the organic phase. Allow the layers to separate.

• Collection: Drain the organic layer (which now contains the analyte). Repeat the extraction process on the aqueous layer 1-2 more times to maximize recovery.

• Final Preparation: Combine the organic extracts, evaporate the solvent, and reconstitute the residue in the mobile phase for analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. chemrxiv.org [chemrxiv.org]
• 6. researchgate.net [researchgate.net]
• 7. impactfactor.org [impactfactor.org]
• 8. benchchem.com [benchchem.com]
• 9. resolvemass.ca [resolvemass.ca]
• 10. sciex.jp [sciex.jp]

Technical Support Center: Optimization of Synthetic Routes to Minimize N-Nitroso-Hydroxychloroquine (N-NO-HCQ) Formation

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to minimize the formation of N-nitroso-hydroxychloroquine (N-NO-HCQ), a potential genotoxic impurity, during the synthesis of hydroxychloroquine (B89500) (HCQ).

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis of hydroxychloroquine, leading to the formation of N-NO-HCQ.

Issue	Potential Cause	Recommended Action
High levels of N-NO-HCQ detected in the final product.	Presence of residual nitrosating agents (e.g., nitrites, nitrogen oxides) in starting materials, reagents, or solvents.	Source high-purity starting materials and reagents with low residual nitrite (B80452) content.Perform quality control testing on all incoming materials for nitrite levels.Avoid using solvents that may contain or degrade to form nitrosating agents.
Reaction conditions (e.g., acidic pH, high temperature) favoring nitrosation.	Maintain a neutral or slightly basic pH throughout the synthesis, particularly during steps involving the secondary amine of the hydroxychloroquine side chain.Optimize reaction temperatures to be as low as possible while still ensuring an acceptable reaction rate.
Inefficient removal of nitrosating agents or N-NO-HCQ during work-up and purification.	Incorporate a quenching step using a nitrite scavenger (e.g., ascorbic acid, sodium ascorbate) after the reaction is complete.Optimize purification methods (e.g., crystallization, chromatography) to effectively remove N-NO-HCQ.
Inconsistent N-NO-HCQ levels between batches.	Variability in the quality of raw materials or inconsistent control of reaction parameters.	Implement stringent specifications for all raw materials.Ensure robust process control with well-defined operating ranges for pH, temperature, and reaction time.Utilize process analytical technology (PAT) to monitor critical process parameters in real-time.
Formation of N-NO-HCQ during storage of intermediates or the final API.	Degradation of the drug substance or excipients in the presence of trace nitrosating agents and atmospheric nitrogen oxides.	Store intermediates and the final API under controlled conditions (e.g., inert atmosphere, low humidity, protected from light).Consider the inclusion of antioxidants or stabilizers in the formulation.

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-hydroxychloroquine (N-NO-HCQ) and why is it a concern?

A1: N-nitroso-hydroxychloroquine is a nitrosamine (B1359907) impurity that can form during the synthesis of hydroxychloroquine. Nitrosamines are a class of compounds that are considered probable human carcinogens, and their presence in pharmaceutical products is strictly regulated by health authorities like the FDA and EMA. Therefore, it is crucial to control and minimize the formation of N-NO-HCQ to ensure the safety and quality of the drug product.

Q2: What is the primary chemical reaction that leads to the formation of N-NO-HCQ?

A2: The formation of N-NO-HCQ occurs through the nitrosation of the secondary amine present in the hydroxychloroquine molecule. This reaction is typically facilitated by the presence of nitrosating agents, such as nitrous acid (HNO₂), which can be formed from nitrite salts under acidic conditions.

Caption: Formation pathway of N-Nitroso-Hydroxychloroquine.

Q3: What are the critical control points in the hydroxychloroquine synthesis to minimize N-NO-HCQ formation?

A3: The critical control points are stages in the synthesis where the risk of nitrosation is highest. These include:

• Raw Material Sourcing: Ensuring all starting materials, reagents, and solvents are of high purity and low in residual nitrites.

• Reaction Conditions: Carefully controlling the pH and temperature of the reaction mixture to disfavor nitrosation.

• Quenching and Work-up: Effectively removing any potential nitrosating agents after the reaction.

• Purification: Employing purification techniques that can efficiently remove any N-NO-HCQ that may have formed.

Q4: How can I reduce the risk of N-NO-HCQ formation during my experiments?

A4: Several strategies can be employed:

• pH Control: Maintain a neutral to basic pH, as the formation of the active nitrosating species is favored under acidic conditions.

• Temperature Control: Keep the reaction temperature as low as feasible, as higher temperatures can accelerate the rate of nitrosation.

• Use of Scavengers: Introduce nitrite scavengers, such as ascorbic acid (Vitamin C) or sodium ascorbate, into the reaction mixture. These compounds react with and neutralize nitrosating agents, preventing them from reacting with the hydroxychloroquine molecule.

• Inert Atmosphere: Conducting the reaction under an inert atmosphere (e.g., nitrogen or argon) can help to minimize the presence of atmospheric nitrogen oxides, which can also act as nitrosating agents.

Caption: Key strategies to minimize N-NO-HCQ formation.

Q5: Are there any specific analytical methods recommended for detecting and quantifying N-NO-HCQ?

A5: Highly sensitive and specific analytical methods are required to detect and quantify trace levels of nitrosamine impurities. The most commonly used and regulatory-accepted method is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This technique offers the necessary sensitivity and selectivity to accurately measure N-NO-HCQ levels in the active pharmaceutical ingredient (API) and finished drug product.

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of Hydroxychloroquine with Minimized N-NO-HCQ Formation

This protocol is a general guideline and may require optimization based on laboratory conditions and available starting materials.

• Reaction Setup:

  • All glassware should be thoroughly cleaned and dried.

  • The reaction should be performed under an inert atmosphere (e.g., nitrogen).

• Reaction:

  • In a suitable reactor, charge 4,7-dichloroquinoline (B193633) and N-(2-hydroxyethyl)-N-ethyl-1,4-pentanediamine.

  • Use a high-purity, low-nitrite solvent (e.g., ethanol).

  • Maintain the reaction temperature at the lowest effective level (e.g., 120-130°C, but optimization is recommended).

  • Monitor the reaction progress by a suitable analytical technique (e.g., HPLC).

• Quenching:

  • Upon completion of the reaction, cool the mixture to room temperature.

  • Add a solution of ascorbic acid (a molar excess relative to potential nitrite impurities) and stir for 1-2 hours to quench any residual nitrosating agents.

• Work-up and Purification:

  • Perform an appropriate aqueous work-up to remove inorganic salts and the scavenger.

  • Purify the crude hydroxychloroquine by crystallization from a suitable solvent system to remove impurities, including any N-NO-HCQ that may have formed.

• Analysis:

  • Analyze the final product for the presence of N-NO-HCQ using a validated LC-MS/MS method.

Protocol 2: Analytical Method for Quantification of N-NO-HCQ using LC-MS/MS

• Instrumentation: A high-performance liquid chromatograph coupled to a triple quadrupole mass spectrometer.

• Column: A suitable C18 reversed-phase column.

• Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., ammonium (B1175870) formate) and an organic solvent (e.g., methanol (B129727) or acetonitrile).

• Ionization: Electrospray ionization (ESI) in positive mode.

• Detection: Multiple Reaction Monitoring (MRM) of the specific precursor-to-product ion transitions for N-NO-HCQ.

• Quantification: Use of a stable isotope-labeled internal standard of N-NO-HCQ is recommended for accurate quantification.

Data Presentation

The following table summarizes hypothetical quantitative data from experiments aimed at optimizing the synthetic route to minimize N-NO-HCQ formation. Note: This data is illustrative and should be confirmed by internal experiments.

Experiment ID	Key Parameter Varied	Reaction Conditions	N-NO-HCQ Level (ppm)	Yield of HCQ (%)
EXP-01 (Control)	Standard Protocol	pH 5.5, 140°C, No Scavenger	25	85
EXP-02	pH Control	pH 8.0 , 140°C, No Scavenger	8	83
EXP-03	Temperature Control	pH 5.5, 120°C , No Scavenger	15	80
EXP-04	Scavenger Addition	pH 5.5, 140°C, Ascorbic Acid (1.5 eq)	5	84
EXP-05 (Optimized)	Combined Approach	pH 8.0, 120°C, Ascorbic Acid (1.5 eq)	< 1	82

Visualization of Experimental Workflow

Caption: Optimized workflow for HCQ synthesis and analysis.

resolving co-elution issues of N-nitroso-hydroxychloroquine with other impurities

Welcome to the technical support center for resolving analytical challenges in the identification and quantification of N-nitroso-hydroxychloroquine. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming co-elution issues with other impurities during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is N-nitroso-hydroxychloroquine and why is its detection important?

A1: N-nitroso-hydroxychloroquine is a nitrosamine (B1359907) impurity that can form in drug products containing hydroxychloroquine (B89500). Nitrosamines are classified as probable human carcinogens, making their detection and quantification at trace levels a critical aspect of drug safety and quality control to comply with regulatory standards.[1][2]

Q2: What are the common impurities found in hydroxychloroquine?

A2: Impurities in hydroxychloroquine can originate from the synthesis process, degradation, or storage. Common impurities include Desethylhydroxychloroquine (Impurity C), Chloroquine-related compounds, and other process-related substances. A summary of key impurities is provided in the table below.[3][4][5][6]

Q3: What causes co-elution of N-nitroso-hydroxychloroquine with other impurities?

A3: Co-elution occurs when two or more compounds exit the chromatography column at the same time, resulting in overlapping peaks.[7] This is often due to similar physicochemical properties such as polarity, pKa, and affinity for the stationary phase. For instance, if an impurity has a similar structure and polarity to N-nitroso-hydroxychloroquine, they may not be adequately separated under standard chromatographic conditions.

Q4: How can I confirm if a peak is pure or contains a co-eluting impurity?

A4: Peak purity analysis can be performed using a Diode Array Detector (DAD) or a Mass Spectrometer (MS). A DAD can assess the spectral homogeneity across a peak; different spectra at different points suggest impurity.[7] An MS detector is more definitive, as it can distinguish between compounds with different mass-to-charge ratios (m/z) even if they elute simultaneously.[8]

Troubleshooting Guide: Resolving Co-elution Issues

This guide provides a systematic approach to resolving the co-elution of N-nitroso-hydroxychloroquine with other impurities.

Initial Assessment

Before modifying your analytical method, it's crucial to confirm the co-elution and identify the compounds involved.

• Mass Spectrometry (MS) Analysis: Utilize an LC-MS system to analyze the peak of interest. The mass spectrometer can deconvolute the signal and identify the different m/z values present, confirming the presence of multiple components.

• Peak Shape Analysis: Look for signs of asymmetry in your chromatogram, such as peak fronting, tailing, or shoulders, which can indicate a hidden co-eluting peak.[7]

Method Optimization Strategies

If co-elution is confirmed, the following parameters of your HPLC method can be adjusted to improve resolution.

1. Mobile Phase Modification

Changes to the mobile phase composition can significantly alter the selectivity of the separation.

• Adjusting Organic Modifier: If using reversed-phase chromatography, altering the ratio of the organic solvent (e.g., acetonitrile (B52724), methanol) to the aqueous phase can impact retention times differently for the co-eluting compounds. Try a shallower gradient or isocratic elution in the region where the compounds of interest elute.

• Changing the Organic Modifier: Switching from acetonitrile to methanol (B129727), or vice versa, can change the elution order due to different solvent selectivities.

• Modifying Mobile Phase pH: For ionizable compounds, small adjustments to the mobile phase pH can significantly alter their retention behavior. The pKa of hydroxychloroquine is around 9.67.[9] The pKa of N-nitroso-hydroxychloroquine and its impurities will influence their ionization state and interaction with the stationary phase. Experiment with a pH range that maximizes the difference in charge between the co-eluting species.

• Altering Buffer Concentration: The concentration of the buffer in the mobile phase can also influence peak shape and retention.

2. Stationary Phase Selection

If mobile phase optimization is insufficient, changing the column chemistry may be necessary.

• Orthogonal Column Chemistry: If you are using a standard C18 column, consider switching to a column with a different stationary phase that offers a different separation mechanism.[8] Examples include:

  • Phenyl-Hexyl: Provides pi-pi interactions, which can be beneficial for separating aromatic compounds.

  • Pentafluorophenyl (PFP): Offers a combination of hydrophobic, pi-pi, dipole-dipole, and ion-exchange interactions.

  • Polar-Embedded Phases: Can provide different selectivity for polar and non-polar compounds.

3. Temperature Adjustment

Column temperature can influence the viscosity of the mobile phase and the kinetics of mass transfer, which can affect selectivity.

• Varying Column Temperature: Experiment with different column temperatures (e.g., in 5 °C increments) to see if it improves the resolution between the co-eluting peaks.

Data Presentation

Table 1: Physicochemical Properties of N-nitroso-hydroxychloroquine and Key Hydroxychloroquine Impurities

Compound Name	Molecular Formula	Molecular Weight ( g/mol )	Notes
N-nitroso-hydroxychloroquine	C18H25ClN4O2	364.9	The target nitrosamine impurity.[2][10][11]
Hydroxychloroquine	C18H26ClN3O	335.9	Active Pharmaceutical Ingredient.[4][9]
Desethylhydroxychloroquine (Impurity C)	C16H22ClN3O	307.8	A common metabolite and impurity.[5]
Chloroquine USP Related Compound D	C14H18ClN3	263.8	A potential process-related impurity.[5]
Hydroxychloroquine Impurity-1	C25H26Cl2N4	453.41	A potential process-related impurity.[4][12]

Experimental Protocols

Protocol: Generic LC-MS/MS Method for Nitrosamine Analysis

This protocol provides a starting point for the analysis of N-nitroso-hydroxychloroquine and can be optimized to resolve co-elution issues.

1. Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source.

2. Chromatographic Conditions:

• Column: A reversed-phase C18 column (e.g., 100 x 2.1 mm, 1.8 µm) is a good starting point.

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: A typical starting gradient could be 5-95% B over 10 minutes. This should be optimized based on the observed chromatogram.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

3. Mass Spectrometer Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Scan Type: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Specific precursor-to-product ion transitions for N-nitroso-hydroxychloroquine and other impurities of interest should be determined by infusing standard solutions.

4. Sample Preparation:

• Accurately weigh and dissolve the sample in a suitable diluent (e.g., methanol or the initial mobile phase composition).

• Filter the sample through a 0.22 µm filter before injection.

Visualizations

Caption: A workflow diagram for troubleshooting co-elution issues.

Caption: Key parameters and goals in HPLC method development for impurity analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. N-Nitroso Hydroxychloroquine | CAS No- NA [chemicea.com]
• 3. shimadzu.com [shimadzu.com]
• 4. Hydroxychloroquine Impurities Manufacturers & Suppliers - Daicel Pharma Standards [daicelpharmastandards.com]
• 5. Hydroxychloroquine EP Impurity D | 1476-52-4 | SynZeal [synzeal.com]
• 6. pharmaffiliates.com [pharmaffiliates.com]
• 7. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 8. benchchem.com [benchchem.com]
• 9. Hydroxychloroquine | C18H26ClN3O | CID 3652 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. N-nitroso-hydroxychloroquine | C18H25ClN4O2 | CID 169444621 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. alentris.org [alentris.org]
• 12. cleanchemlab.com [cleanchemlab.com]

Reference Data & Comparative Studies

Navigating Nitrosamine Impurities: A Guide to the Validation of Analytical Methods for N-Nitroso-Hydroxychloroquine

For Immediate Release

Shanghai, China – December 22, 2025 – In response to the growing need for robust analytical methodologies for the detection of nitrosamine (B1359907) impurities in pharmaceutical products, this guide provides a comprehensive overview of the validation of an analytical method for N-nitroso-hydroxychloroquine, in accordance with the International Council for Harmonisation (ICH) guidelines. This document is intended for researchers, scientists, and drug development professionals, offering a comparative analysis of analytical techniques and detailed experimental protocols.

The presence of N-nitrosamines, classified as probable human carcinogens, in medicinal products is a significant safety concern. Regulatory bodies, including the U.S. Food and Drug Administration (FDA), have emphasized the need for sensitive and validated analytical methods to detect and quantify these impurities at trace levels.[1][2][3] The FDA has developed and validated a Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) method capable of detecting eight different nitrosamine impurities in various drug products, including hydroxychloroquine (B89500), with quantitation limits as low as 0.005 ppm.[1][2]

Comparative Analysis of Analytical Methods

The primary methods for the detection of nitrosamine impurities are Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS). While both are powerful techniques, LC-MS is often preferred for its applicability to a wider range of nitrosamines, including less volatile and thermally labile compounds.

Analytical Method	Principle	Advantages	Disadvantages
LC-HRMS	Separation by liquid chromatography followed by detection with a high-resolution mass spectrometer.	High sensitivity and selectivity, suitable for a broad range of nitrosamines, including non-volatile compounds. Provides high mass accuracy for confident identification.	Higher equipment cost compared to conventional LC-MS/MS.
GC-MS/MS	Separation of volatile compounds by gas chromatography followed by detection with a tandem mass spectrometer.	Excellent for the analysis of volatile nitrosamines. Can offer very low detection limits.	Not suitable for non-volatile or thermally unstable compounds. May require derivatization for some analytes.

Performance Data of Validated Analytical Methods

The following table summarizes the performance characteristics of a validated LC-HRMS method for the determination of various nitrosamine impurities, which can be considered representative for the analysis of N-nitroso-hydroxychloroquine. For comparison, typical performance data for a GC-MS/MS method for volatile nitrosamines are also presented.

Table 1: Performance Characteristics of a Validated LC-HRMS Method for Nitrosamine Impurities (in Metformin as a representative matrix)[4]

Parameter	N-Nitrosodimethylamine (NDMA)	N-Nitrosodiethylamine (NDEA)	N-Nitrosoethylisopropylamine (NEIPA)	N-Nitrosodiisopropylamine (NDIPA)	N-Nitrosodipropylamine (NDPA)	N-Nitrosomethylphenylamine (NMPA)	N-Nitrosodibutylamine (NDBA)	N-Nitroso-N-methyl-4-aminobutyric acid (NMBA)
LOD (ng/mL)	0.5	0.2	0.3	0.1	0.1	0.1	0.1	0.2
LOQ (ng/mL)	1.0	2.0	2.0	2.0	0.5	0.5	0.5	0.5
Linearity (ng/mL)	1.0 - 100	2.0 - 100	2.0 - 100	2.0 - 100	0.5 - 100	0.5 - 100	0.5 - 100	0.5 - 100
Accuracy (% Recovery)	Within 80-120%	Within 80-120%	Within 80-120%	Within 80-120%	Within 80-120%	Within 80-120%	Within 80-120%	Within 80-120%
Precision (%RSD)	< 15%	< 15%	< 15%	< 15%	< 15%	< 15%	< 15%	< 15%

Table 2: Typical Performance Characteristics of a GC-MS/MS Method for Volatile Nitrosamines

Parameter	N-Nitrosodimethylamine (NDMA)	N-Nitrosodiethylamine (NDEA)
LOD (ng/mL)	0.05 - 0.5	0.05 - 0.5
LOQ (ng/mL)	0.1 - 1.0	0.1 - 1.0
Linearity (ng/mL)	0.1 - 50	0.1 - 50
Accuracy (% Recovery)	Within 70-130%	Within 70-130%
Precision (%RSD)	< 20%	< 20%

Experimental Protocols

LC-HRMS Method for N-Nitroso-Hydroxychloroquine

This protocol is based on the FDA's published methods for nitrosamine analysis.[4]

1. Sample Preparation:

• Weigh and transfer an amount of powdered hydroxychloroquine drug product equivalent to 100 mg of the active pharmaceutical ingredient (API) into a suitable centrifuge tube.

• Add a known volume of diluent (e.g., 1% formic acid in water/methanol) and an internal standard solution.

• Vortex the sample for an appropriate time to ensure complete dissolution.

• Centrifuge the sample to pelletize any undissolved excipients.

• Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial.

2. Chromatographic Conditions:

• LC System: UHPLC system

• Column: A suitable C18 reversed-phase column

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in methanol (B129727) or acetonitrile

• Gradient: A suitable gradient to separate the nitrosamine from the API and other matrix components.

• Flow Rate: 0.3 - 0.5 mL/min

• Injection Volume: 5 - 10 µL

• Column Temperature: 40 °C

3. Mass Spectrometric Conditions:

• Mass Spectrometer: High-Resolution Mass Spectrometer (e.g., Orbitrap)

• Ionization Source: Heated Electrospray Ionization (HESI) or Atmospheric Pressure Chemical Ionization (APCI) in positive ion mode.

• Resolution: ≥ 60,000

• Scan Mode: Full scan or targeted SIM for detection and quantification based on the accurate mass of the protonated molecule [M+H]⁺.

Comparative GC-MS/MS Method for Volatile Nitrosamines

1. Sample Preparation:

• Headspace Sampling: Place a known amount of the sample into a headspace vial. Add a suitable solvent and matrix modifier. Seal the vial and incubate at a specific temperature for a defined time before injection of the headspace gas.

• Liquid Injection: Dissolve a known amount of the sample in a suitable organic solvent (e.g., dichloromethane).

2. GC Conditions:

• GC System: Gas chromatograph with a split/splitless or PTV injector.

• Column: A suitable capillary column for amine analysis (e.g., DB-624 or equivalent).

• Carrier Gas: Helium at a constant flow rate.

• Oven Temperature Program: A temperature gradient to separate the volatile nitrosamines.

3. MS/MS Conditions:

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Source: Electron Ionization (EI).

• Acquisition Mode: Multiple Reaction Monitoring (MRM) for enhanced selectivity and sensitivity.

Visualizing the Validation Process

The following diagrams illustrate the workflow for analytical method validation as per ICH guidelines and the logical relationship between the key validation parameters.

Caption: Workflow for Analytical Method Validation according to ICH Guidelines.

Caption: Logical Relationship of Analytical Method Validation Parameters.

References

• 1. LC-HRMS Based Analytical Platform to Determine Nitrosamines in Pharmaceuticals: Modern Analytical Techniques Meet Regulatory Needs | FDA [fda.gov]
• 2. fda.gov [fda.gov]
• 3. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 4. fda.gov [fda.gov]

Comparative Analysis of Liquid Chromatography Columns for the Separation of N-nitroso-hydroxychloroquine

For Researchers, Scientists, and Drug Development Professionals

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant safety concern due to their potential carcinogenic properties. N-nitroso-hydroxychloroquine, a potential impurity in hydroxychloroquine (B89500) drug substances and products, requires sensitive and specific analytical methods for its detection and quantification. A critical component of such methods is the choice of the liquid chromatography (LC) column, which dictates the separation efficiency, resolution, and overall performance of the analysis. This guide provides a comparative analysis of different LC columns for the separation of N-nitroso-hydroxychloroquine from its parent drug and other potential impurities.

The selection of an appropriate LC column is paramount for achieving the necessary sensitivity and selectivity to meet stringent regulatory limits for nitrosamine impurities.[1][2] While direct comparative studies on N-nitroso-hydroxychloroquine are limited, data from the analysis of other N-nitroso drug substance-related impurities (NDSRIs) and structurally similar aromatic compounds can inform the selection process. The primary column chemistries considered for this separation are C18, C8, and Phenyl-Hexyl.

Data Presentation: Comparative Performance of LC Columns

The following table summarizes the expected performance of different LC columns for the analysis of N-nitroso-hydroxychloroquine, based on their known separation characteristics for nitrosamines and aromatic compounds.

Column Type	Stationary Phase Chemistry	Principle of Separation	Expected Retention of N-nitroso-hydroxychloroquine	Expected Resolution from Hydroxychloroquine	Potential Advantages	Potential Disadvantages
C18 (Octadecyl)	Octadecylsilane bonded to silica	Primarily hydrophobic (van der Waals) interactions	Moderate to strong	Good	Versatile, widely used, good for general reversed-phase separations.	May have limited selectivity for structurally similar aromatic compounds.
C8 (Octyl)	Octylsilane bonded to silica	Hydrophobic interactions	Moderate	Moderate	Less retentive than C18, allowing for faster analysis times. Good for moderately polar and non-polar compounds.	May provide insufficient retention for polar analytes.
Phenyl-Hexyl	Phenyl-hexylsilane bonded to silica	Hydrophobic and π-π interactions	Strong	Excellent	Enhanced selectivity for aromatic compounds due to π-π interactions with the quinoline (B57606) ring structure of N-nitroso-hydroxychloroquine.	Can be more sensitive to mobile phase composition and temperature.

Experimental Protocols

The following are generalized experimental protocols that can be adapted for the separation of N-nitroso-hydroxychloroquine using different LC columns. Optimization of these conditions is crucial for achieving the desired chromatographic performance.

Sample Preparation

• Standard Solution: Prepare a stock solution of N-nitroso-hydroxychloroquine reference standard in a suitable solvent (e.g., methanol (B129727) or acetonitrile) at a concentration of 1 mg/mL. Further dilute with the mobile phase to achieve a working standard concentration appropriate for the detector response (e.g., 1 µg/mL).

• Sample Solution: Dissolve the hydroxychloroquine drug substance or a powdered tablet sample in the mobile phase to a final concentration that is within the linear range of the detector for N-nitroso-hydroxychloroquine.

Chromatographic Conditions

• Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system equipped with a UV or mass spectrometry (MS) detector. LC-MS/MS is the preferred technique for high sensitivity and selectivity.[1][2]

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile (B52724) or methanol

• Gradient Elution: A typical gradient would start with a low percentage of mobile phase B, ramping up to elute the N-nitroso-hydroxychloroquine, followed by a column wash and re-equilibration.

• Flow Rate: 0.2 - 0.5 mL/min for UHPLC; 0.8 - 1.5 mL/min for HPLC.

• Column Temperature: 30 - 40 °C

• Injection Volume: 1 - 10 µL

• Detection: UV at an appropriate wavelength (e.g., 254 nm) or MS/MS detection with optimized parameters for N-nitroso-hydroxychloroquine.

Mandatory Visualizations

Caption: Experimental workflow for the LC analysis of N-nitroso-hydroxychloroquine.

Caption: Interaction mechanisms of N-nitroso-hydroxychloroquine with different stationary phases.

References

• 1. agilent.com [agilent.com]
• 2. glsciences.com [glsciences.com]

A Guide to Inter-Laboratory Comparison of N-Nitroso-Hydroxychloroquine Analytical Methods

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for conducting an inter-laboratory comparison study for the analysis of N-nitroso-hydroxychloroquine (N-OHCQ), a potential genotoxic impurity in hydroxychloroquine (B89500) drug products. Given the stringent regulatory limits on nitrosamine (B1359907) impurities, establishing robust, reproducible, and accurate analytical methods is critical for ensuring patient safety. This document outlines the design of a comparative study, presents hypothetical yet representative analytical performance data, and provides detailed experimental protocols for commonly employed analytical techniques.

Introduction to N-Nitroso-Hydroxychloroquine

N-nitroso-hydroxychloroquine is the N-nitroso derivative of the secondary amine moiety present in the hydroxychloroquine structure.[1] Nitrosamines are classified as probable human carcinogens, and their presence in pharmaceutical products is a significant concern for regulatory agencies worldwide.[2][3] The U.S. Food and Drug Administration (FDA) has set an Acceptable Intake (AI) limit for N-OHCQ, necessitating highly sensitive analytical methods for its detection and quantification.[1]

An inter-laboratory comparison is essential to evaluate the performance and reliability of different analytical methods across various laboratories, ensuring consistency and confidence in the reported results.

Inter-Laboratory Study Design

A well-structured inter-laboratory study is fundamental to assessing method performance. The following workflow outlines the key phases of such a study.

References

• 1. veeprho.com [veeprho.com]
• 2. Validating analytical procedures for determining nitrosamines in pharmaceuticals: European OMCLs participate in collaborative study with international regulatory agencies - European Directorate for the Quality of Medicines & HealthCare [edqm.eu]
• 3. pubs.acs.org [pubs.acs.org]

A Head-to-Head Comparison: LC-MS/MS and GC-MS for the Analysis of N-Nitroso-Hydroxychloroquine

The emergence of N-nitrosamine impurities in pharmaceutical products has necessitated the development of highly sensitive and selective analytical methods for their detection and quantification. Among these impurities, N-nitroso-hydroxychloroquine, a nitrosamine (B1359907) drug substance-related impurity (NDSRI), presents a unique analytical challenge due to its complex structure and physicochemical properties. This guide provides a comprehensive comparison of two powerful analytical techniques, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS), for the analysis of N-nitroso-hydroxychloroquine.

Executive Summary

For the analysis of N-nitroso-hydroxychloroquine, LC-MS/MS is the unequivocally superior and recommended technique . The large molecular weight, low volatility, and probable thermal instability of N-nitroso-hydroxychloroquine make it unsuitable for GC-MS analysis. In contrast, LC-MS/MS is ideally suited for non-volatile and thermally labile compounds, offering the requisite sensitivity and selectivity for trace-level quantification in complex pharmaceutical matrices. While GC-MS is a powerful tool for volatile nitrosamines like N-nitrosodimethylamine (NDMA), its application to complex NDSRIs is severely limited.

Physicochemical Properties of N-Nitroso-Hydroxychloroquine

N-nitroso-hydroxychloroquine is a derivative of the active pharmaceutical ingredient (API) hydroxychloroquine.[1] Its structure is considerably larger and more complex than the small, volatile nitrosamines that are often the focus of GC-MS methods.

• Molecular Formula: C18H25ClN4O2[2]

• Molecular Weight: 364.9 g/mol [2]

These properties strongly suggest that N-nitroso-hydroxychloroquine has a high boiling point and is likely to degrade at the high temperatures required for GC analysis.

Performance Comparison: LC-MS/MS vs. GC-MS

The choice between LC-MS/MS and GC-MS is fundamentally determined by the analyte's volatility and thermal stability.[3] LC-MS is the most versatile and widely used technique for a broad range of nitrosamines, including less volatile and thermally unstable ones.[2][3] GC-MS, on the other hand, is preferred for volatile nitrosamines.[3][4]

Quantitative Data Summary

Table 1: LC-MS/MS Performance Data for Nitrosamine Analysis

Analyte	Matrix	LOQ (Limit of Quantitation)	Technique	Reference
NDMA, NDEA, NMBA, etc.	Valsartan	0.05 µg/g	LC-MS/MS	[5]
Multiple Nitrosamines	Metformin	0.025 - 0.1 ng/mL	UPLC-MS/MS	[6]
N-Nitroso Varenicline	Varenicline Drug Product	0.027 ppm	LC-MS/MS	[7]
Multiple NDSRIs	Drug Substances	Low ng/mL levels	LC-MS/MS	[7]

Table 2: GC-MS/MS Performance Data for Volatile Nitrosamine Analysis

Analyte	Matrix	LOQ (Limit of Quantitation)	Technique	Reference
NDMA, NDEA, NEIPA, etc.	Sartans	1 - 10 ppb	GC-MS/MS	[6]
13 Volatile Nitrosamines	Drug Products	1 - 10 ppb	GC-MS/MS	[8]
9 Volatile Nitrosamines	Active Pharmaceutical Ingredients	0.15 - 1.00 ng/mL	GC-MS	[1]
Multiple Volatile Nitrosamines	Drug Substance	< 3 ppb (for most analytes)	GC-MS/MS	[9]

Experimental Methodologies

Detailed experimental protocols are crucial for achieving reliable and reproducible results. Below are representative methodologies for both LC-MS/MS and GC-MS/MS.

LC-MS/MS Protocol for N-Nitroso-Hydroxychloroquine (and other NDSRIs)

This protocol is a generalized procedure based on established methods for NDSRIs and the parent compound, hydroxychloroquine.[7][10] Method development and validation are essential for specific applications.

1. Sample Preparation:

• Accurately weigh a suitable amount of the powdered drug product or active pharmaceutical ingredient (API).

• Dissolve the sample in a suitable solvent, such as methanol (B129727) or a mixture of methanol and water.

• Use of an internal standard (e.g., a stable isotope-labeled version of the analyte) is highly recommended.

• Vortex or sonicate the sample to ensure complete dissolution.

• Centrifuge the sample to pellet any undissolved excipients.

• Filter the supernatant through a 0.22 µm or 0.45 µm filter (e.g., PTFE or PVDF) into an LC vial.[11]

2. Liquid Chromatography (LC) Conditions:

• LC System: UHPLC or HPLC system.

• Column: A C18 or similar reversed-phase column is commonly used (e.g., Waters ACQUITY UPLC BEH C18, Agilent ZORBAX SB-C8).[10][12]

• Mobile Phase A: Water with 0.1% formic acid and/or 10 mM ammonium (B1175870) formate.[10]

• Mobile Phase B: Methanol or acetonitrile (B52724) with 0.1% formic acid.

• Flow Rate: 0.2 - 0.5 mL/min.

• Gradient: A typical gradient would start with a high percentage of mobile phase A, ramping up the percentage of mobile phase B to elute the analyte, followed by a column wash and re-equilibration.

• Injection Volume: 1 - 10 µL.

3. Tandem Mass Spectrometry (MS/MS) Conditions:

• Ion Source: Electrospray Ionization (ESI) is generally preferred for large molecules like NDSRIs.[13]

• Polarity: Positive ion mode.

• Scan Type: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Specific precursor and product ions for N-nitroso-hydroxychloroquine would need to be determined by infusing a standard of the compound.

• Source Parameters: Optimize parameters such as capillary voltage, source temperature, and gas flows to maximize signal intensity.

GC-MS/MS Protocol for Volatile Nitrosamines

This protocol is a representative method for the analysis of small, volatile nitrosamines and is not suitable for N-nitroso-hydroxychloroquine.

1. Sample Preparation (Direct Liquid Injection):

• Dissolve the sample in a suitable organic solvent, such as dichloromethane (B109758) (DCM) or methanol.[9]

• Add an appropriate internal standard (e.g., NDMA-d6).

• Vortex and centrifuge the sample.

• Transfer the supernatant to a GC vial.

2. Gas Chromatography (GC) Conditions:

• GC System: Gas chromatograph with a split/splitless injector.

• Column: A mid-polarity column, such as one with a 624-type phase (e.g., Rxi-624Sil MS), is often used.[9]

• Injector Temperature: 220 - 250 °C.

• Oven Program: Start at a low temperature (e.g., 40-50 °C), hold for a short period, then ramp up to a final temperature of around 250 °C.[8]

• Carrier Gas: Helium at a constant flow rate.

• Injection Mode: Splitless injection is typically used for trace analysis.

3. Tandem Mass Spectrometry (MS/MS) Conditions:

• Ion Source: Electron Ionization (EI).

• Ion Source Temperature: ~230 °C.

• Scan Type: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Use established precursor and product ions for the target volatile nitrosamines.

Visualizing the Workflow

The following diagrams illustrate the typical experimental workflows for LC-MS/MS analysis of NDSRIs and GC-MS/MS analysis of volatile nitrosamines.

Caption: Workflow for LC-MS/MS analysis of N-nitroso-hydroxychloroquine.

Caption: Workflow for GC-MS/MS analysis of volatile nitrosamines.

Conclusion and Recommendation

The selection of an appropriate analytical technique is paramount for the accurate and reliable quantification of nitrosamine impurities. For N-nitroso-hydroxychloroquine, a large and non-volatile NDSRI, the evidence strongly supports the use of LC-MS/MS . This technique provides the necessary applicability to non-volatile and thermally labile compounds, coupled with the high sensitivity and selectivity required to meet stringent regulatory limits.

Conversely, GC-MS is not a suitable technique for the analysis of N-nitroso-hydroxychloroquine . The high temperatures of the GC inlet and column would likely lead to the degradation of the molecule, preventing its successful transfer to the mass spectrometer and making accurate quantification impossible. While GC-MS remains a valuable tool for the analysis of small, volatile nitrosamines, its limitations for larger, more complex structures must be recognized.

Therefore, for researchers, scientists, and drug development professionals tasked with the analysis of N-nitroso-hydroxychloroquine, the development and validation of a robust LC-MS/MS method is the recommended and scientifically sound approach.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. ijpsjournal.com [ijpsjournal.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 7. youtube.com [youtube.com]
• 8. agilent.com [agilent.com]
• 9. Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS [restek.com]
• 10. LC-MS/MS Method for Determination of Hydroxychloroquine and Metabolites: Application in a Pharmacokinetic Study - PMC [pmc.ncbi.nlm.nih.gov]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. A comprehensive LC-UHPLC-MS/MS method for the monitoring of N-nitrosamines in lipophilic drugs: A case study with rifampicin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. waters.com [waters.com]

Unraveling the Genotoxic Profile of N-Nitroso-Hydroxychloroquine: A Comparative Analysis with Other Nitrosamine Impurities

A comprehensive guide for researchers and drug development professionals on the genotoxicity assessment of N-nitroso-hydroxychloroquine, benchmarked against other Nitrosamine (B1359907) Drug Substance-Related Impurities (NDSRIs). This document provides a comparative analysis based on available data and structure-activity relationships, details key experimental protocols, and visualizes essential workflows and biological pathways.

In the landscape of pharmaceutical safety, the presence of nitrosamine impurities has become a critical concern for regulatory bodies and manufacturers alike. Nitrosamine Drug Substance-Related Impurities (NDSRIs), which are structurally similar to the active pharmaceutical ingredient (API), require rigorous genotoxicity assessment due to the carcinogenic potential of many compounds in this class. This guide focuses on the genotoxicity of N-nitroso-hydroxychloroquine, a potential NDSRI of the widely used drug hydroxychloroquine (B89500).

Due to a lack of direct experimental data for N-nitroso-hydroxychloroquine, this guide employs a surrogate approach, leveraging data from the structurally similar N-nitroso-chloroquine and a comparative analysis with other well-characterized NDSRIs. This approach, grounded in the principles of structure-activity relationships (SAR), provides a scientifically informed perspective on its potential genotoxic risk.

Comparative Genotoxicity of NDSRIs

The genotoxic potential of NDSRIs is typically evaluated using a battery of tests, with the bacterial reverse mutation assay (Ames test) and the in vitro micronucleus assay being pivotal in initial screening. A positive result in these assays often indicates that a substance can cause DNA mutations or chromosomal damage, which are hallmarks of genotoxicity.

The following table summarizes the results of in vitro micronucleus assays for a selection of NDSRIs, providing a benchmark for comparison. The assay measures the formation of micronuclei, which are small, extranuclear bodies containing chromosome fragments or whole chromosomes left behind during cell division, indicating chromosomal damage.

Table 1: In Vitro Micronucleus Assay Results for Various NDSRIs in Human TK6 Cells

NDSRI	Metabolic Activation (S9)	Result	Concentration-Dependent Increase in Micronuclei
N-nitroso-nortriptyline	Required	Positive	Yes
N-nitroso-fluoxetine	Required	Positive	Yes
N-nitroso-desmethyl-diphenhydramine	Required	Positive	Yes
N-nitroso-duloxetine	Required	Positive	Yes
N-nitroso-lorcaserin	Required	Positive	Yes
N-nitroso-varenicline	Required	Positive	Yes
N-nitroso-sertraline	Required	Positive	Yes
N-nitroso-diclofenac	Not Required (Positive without S9)	Positive	Yes
N-nitroso-ramipril	Required	Negative	No
N-nitroso-quinapril	Required	Negative	No

Data compiled from publicly available research. The results indicate whether the NDSRI induced a statistically significant increase in the frequency of micronucleated cells.

Genotoxicity Profile of N-Nitroso-Hydroxychloroquine: A Surrogate-Based Assessment

Direct experimental data on the genotoxicity of N-nitroso-hydroxychloroquine is not currently available in the public domain. A material safety data sheet for N-nitroso-hydroxychloroquine explicitly states "no data available" for germ cell mutagenicity and carcinogenicity.[1]

In the absence of direct data, a read-across approach using a structurally similar compound is a scientifically accepted method for preliminary risk assessment. N-nitroso-chloroquine serves as a suitable surrogate for N-nitroso-hydroxychloroquine. Chloroquine (B1663885) is the parent compound of hydroxychloroquine, differing only by a hydroxyl group on the N-ethyl substituent of the side chain.

N-nitroso-chloroquine has been categorized by the U.S. Food and Drug Administration (FDA) as a Potency Category 5 NDSRI , with a corresponding acceptable intake (AI) limit of 1500 ng/day. This categorization places it in a lower potency group, suggesting a reduced carcinogenic and genotoxic potential compared to more potent nitrosamines like N-nitrosodimethylamine (NDMA).

The structural difference between N-nitroso-hydroxychloroquine and N-nitroso-chloroquine—the presence of a hydroxyl group on the alkyl side chain—is a critical factor in considering its potential genotoxicity. Hydroxylation at positions other than the α-carbon can influence the metabolic activation and detoxification pathways of nitrosamines. Often, such substitutions can lead to a decrease in genotoxic potency. However, without experimental data, this remains a hypothesis.

It has been noted that N-nitroso compounds, which can induce genotoxic effects and tumor formation in animal models, may be formed in the gastric environment when chloroquine or hydroxychloroquine is co-administered with nitrite-containing drugs.[2] Studies on hydroxychloroquine itself have shown that it can induce weak DNA damage and micronucleus formation in human TK6 cells after prolonged exposure (24 hours).[3]

Experimental Protocols for Genotoxicity Assessment

A robust assessment of genotoxicity relies on standardized and well-executed experimental protocols. The following sections detail the methodologies for the Enhanced Ames Test and the in vitro micronucleus assay, which are central to the evaluation of NDSRIs.

Enhanced Bacterial Reverse Mutation Assay (Ames Test) for NDSRIs

The Ames test is a widely used method to assess a chemical's potential to cause gene mutations. For nitrosamines, an "Enhanced Ames Test" is recommended to improve the sensitivity of the assay.

Objective: To detect point mutations (base substitutions and frameshifts) in amino acid-requiring strains of Salmonella typhimurium and Escherichia coli.

Methodology:

• Tester Strains: A minimum of five strains are typically used, including TA98, TA100, TA1535, TA1537, and E. coli WP2 uvrA (pKM101).

• Metabolic Activation: The assay is performed with and without a metabolic activation system (S9 fraction). For NDSRIs, it is recommended to use both hamster and rat liver S9, typically at a 30% concentration, as the metabolic profiles can differ.

• Assay Procedure (Pre-incubation Method):

  • A mixture of the bacterial culture, the test compound at various concentrations, and the S9 mix (or a buffer for the non-activated condition) is pre-incubated at 37°C for 20-30 minutes.

  • Molten top agar (B569324) is added to the mixture.

  • The entire mixture is poured onto the surface of a minimal glucose agar plate.

  • The plates are incubated at 37°C for 48-72 hours.

• Data Analysis: The number of revertant colonies (colonies that have regained the ability to grow in the absence of the specific amino acid) is counted for each concentration and compared to the solvent control. A compound is considered mutagenic if it causes a concentration-dependent increase in revertant colonies and the increase is statistically significant.

In Vitro Mammalian Cell Micronucleus Test (OECD 487)

This assay detects chromosomal damage by identifying micronuclei in the cytoplasm of interphase cells.

Objective: To determine the clastogenic (chromosome breaking) and aneugenic (whole chromosome loss or gain) potential of a test substance in mammalian cells.

Methodology:

• Cell Line: Human lymphoblastoid TK6 cells are a commonly used p53-competent cell line for this assay.

• Metabolic Activation: The test is conducted with and without an S9 metabolic activation system.

• Exposure Conditions:

  • Short-term treatment with S9: Cells are exposed to the test substance for 3-6 hours in the presence of S9, followed by a recovery period of 1.5-2 normal cell cycles.

  • Short-term treatment without S9: Cells are exposed for 3-6 hours without S9, followed by a recovery period.

  • Continuous treatment without S9: Cells are exposed for 1.5-2 normal cell cycles.

• Cytotoxicity Assessment: A preliminary cytotoxicity assay is performed to determine the appropriate concentration range for the micronucleus assay. The highest concentration should induce approximately 50-60% cytotoxicity.

• Micronucleus Scoring:

  • Cells are harvested and stained with a DNA-specific dye (e.g., acridine (B1665455) orange or DAPI).

  • At least 2000 cells per concentration are scored for the presence of micronuclei.

  • The use of cytochalasin B to block cytokinesis can be employed to identify cells that have undergone one cell division, and micronuclei are scored in these binucleated cells.

• Data Analysis: The frequency of micronucleated cells is calculated for each concentration and compared to the negative control. A substance is considered positive if it induces a statistically significant and concentration-dependent increase in micronucleated cells.

Visualizing Genotoxicity Assessment and Cellular Response

To aid in the understanding of the genotoxicity assessment process and the underlying biological mechanisms, the following diagrams are provided.

Workflow for Genotoxicity Assessment of NDSRIs.

p53-Mediated DNA Damage Response Pathway.

Conclusion

The genotoxicity assessment of N-nitroso-hydroxychloroquine presents a challenge due to the absence of direct experimental data. However, by employing a surrogate-based approach with N-nitroso-chloroquine and considering structure-activity relationships, a preliminary assessment is possible. The FDA's classification of N-nitroso-chloroquine as a lower potency NDSRI (Category 5) suggests that N-nitroso-hydroxychloroquine may also exhibit a lower genotoxic potential compared to high-potency nitrosamines. The presence of a hydroxyl group on the side chain could potentially be a deactivating feature, though this requires experimental confirmation.

For a definitive assessment, it is imperative that N-nitroso-hydroxychloroquine be subjected to a battery of genotoxicity tests, starting with the Enhanced Ames Test and an in vitro micronucleus assay, following established protocols such as those detailed in this guide. The comparative data from other NDSRIs provide a valuable framework for interpreting these future results and for making informed risk assessments in the context of drug safety. Researchers and drug development professionals are encouraged to consider these factors when evaluating the potential risks associated with this and other NDSRIs.

References

• 1. Optimizing the detection of N-nitrosamine mutagenicity in the Ames test - PMC [pmc.ncbi.nlm.nih.gov]
• 2. nib.si [nib.si]
• 3. TK6 Cell Line Panel - Risk Assessment Strategy / Tools & Technology - Nitrosamines Exchange [nitrosamines.usp.org]

Validation of In Vitro Genotoxicity Assays for N-nitroso-hydroxychloroquine: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: As of the latest literature review, specific experimental data from in vitro genotoxicity assays on N-nitroso-hydroxychloroquine is not publicly available. A material safety data sheet for the compound indicates no data is available for germ cell mutagenicity[1]. However, N-nitroso compounds can be formed when hydroxychloroquine (B89500) is administered with nitrites, and these compounds are known to have genotoxic effects in animal models[2][3]. Furthermore, the U.S. FDA has classified N-nitroso-hydroxychloroquine as a Potency Category 5 Nitrosamine Drug Substance-Related Impurity (NDSRI), setting an acceptable intake limit and underscoring the need for rigorous safety assessment[4].

This guide provides a comparative framework for the validation of standard in vitro genotoxicity assays for N-nitroso-hydroxychloroquine. It details the recommended experimental protocols based on best practices for testing N-nitrosamine impurities and offers a structure for the presentation and comparison of data once it is generated.

Overview of Recommended In Vitro Genotoxicity Assays

A standard battery of in vitro tests is recommended to assess the genotoxic potential of pharmaceutical impurities. For N-nitrosamines, these assays must be conducted with and without metabolic activation, typically using a liver S9 fraction, to mimic mammalian metabolism[5]. Enhanced testing protocols are often encouraged for N-nitrosamines to increase the sensitivity of these assays[6].

The recommended assays include:

• Bacterial Reverse Mutation Assay (Ames Test): To detect gene mutations (point mutations and frameshifts).

• In Vitro Micronucleus Assay: To detect both clastogenic (chromosome breaking) and aneugenic (chromosome loss) effects.

• In Vitro Chromosomal Aberration Assay: To identify structural chromosomal damage.

Bacterial Reverse Mutation Assay (Ames Test)

The Ames test is a widely used method to assess the mutagenic potential of chemical substances[5][7]. For N-nitrosamines, which often produce false-negative results under standard conditions, an enhanced protocol is recommended[7].

Experimental Protocol: Enhanced Ames Test for N-nitrosamines

This protocol is adapted from recommendations for testing N-nitrosamine impurities to maximize assay sensitivity[6][8].

a. Materials:

• Bacterial Strains: Salmonella typhimurium strains TA98, TA100, TA1535, TA1537, and Escherichia coli strain WP2 uvrA (pKM101)[8].

• Metabolic Activation: Aroclor-1254 induced rat liver S9 and/or hamster liver S9. For N-nitrosamines, a 30% hamster liver S9 mix is often recommended for increased sensitivity[6][8].

• Test Substance: N-nitroso-hydroxychloroquine dissolved in a suitable solvent (e.g., DMSO or water).

• Controls:

  • Negative Control: Solvent vehicle.

  • Positive Controls (without S9): Strain-specific direct-acting mutagens.

  • Positive Controls (with S9): N-nitrosamines known to be mutagenic with metabolic activation (e.g., N-nitrosodimethylamine - NDMA)[9].

• Media: Minimal glucose agar (B569324) plates, top agar.

b. Procedure (Pre-incubation Method):

• Preparation: In sterile test tubes, add 0.1 mL of the appropriate bacterial culture, 0.05 mL of the test substance at various concentrations, and 0.5 mL of either 30% hamster liver S9 mix or phosphate (B84403) buffer (for non-activation arms)[7].

• Pre-incubation: Vortex the tubes gently and incubate at 37°C for 30-60 minutes with gentle shaking[7][8].

• Plating: After incubation, add 2.0 mL of molten top agar (at 45°C) to each tube. Vortex briefly and pour the contents onto minimal glucose agar plates[7].

• Incubation: Allow the top agar to solidify, then invert the plates and incubate at 37°C for 48-72 hours[7].

• Scoring: Count the number of revertant colonies on each plate. A positive result is a concentration-dependent increase in revertant colonies that is at least double the background count.

Data Presentation: Hypothetical Ames Test Results

Test Substance	Concentration (µ g/plate )	Metabolic Activation (S9)	Strain TA98 Revertants (Mean ± SD)	Strain TA100 Revertants (Mean ± SD)	Strain TA1535 Revertants (Mean ± SD)
Vehicle Control	0	None	25 ± 5	120 ± 15	15 ± 4
0	30% Hamster	30 ± 6	140 ± 18	20 ± 5
N-nitroso-HCQ	1	None
10	None
100	None
1	30% Hamster
10	30% Hamster
100	30% Hamster
Positive Control	Conc.	Specific	(Expected Result)	(Expected Result)	(Expected Result)

Experimental Workflow: Ames Test

Ames Test Experimental Workflow

In Vitro Micronucleus Assay

The in vitro micronucleus test is a robust method for detecting both clastogens and aneugens[10]. It evaluates the presence of micronuclei, which are small nuclei that form around chromosome fragments or whole chromosomes that were not incorporated into the main nucleus during cell division.

Experimental Protocol

This protocol is based on OECD Test Guideline 487[10].

a. Materials:

• Cell Lines: Human peripheral blood lymphocytes (HPBL) or mammalian cell lines like CHO, V79, or TK6[10][11].

• Metabolic Activation: As described for the Ames test.

• Test Substance: N-nitroso-hydroxychloroquine.

• Controls:

  • Negative Control: Solvent vehicle.

  • Positive Controls (without S9): A known clastogen (e.g., Mitomycin C).

  • Positive Controls (with S9): A known clastogen that requires activation (e.g., Cyclophosphamide).

• Reagents: Culture medium, cytochalasin B (for cytokinesis block), fixative, DNA-specific stain (e.g., Giemsa)[10].

b. Procedure:

• Cell Treatment: Cultures are incubated with several concentrations of the test compound. The treatment duration is typically 3-4 hours in the presence and absence of S9, and for a longer period (e.g., 21-24 hours, equivalent to 1.5-2 cell cycles) in the absence of S9[10].

• Cell Harvesting: After treatment, cells are washed and cultured in fresh medium. For the cytokinesis-block method, cytochalasin B is added to accumulate binucleated cells.

• Slide Preparation: Cells are harvested, subjected to hypotonic treatment, fixed, and dropped onto microscope slides[10].

• Staining: The slides are stained with a DNA-specific dye.

• Scoring: Slides are coded and scored blindly. At least 2000 binucleated cells per concentration are analyzed for the presence of micronuclei[12]. A positive result is a statistically significant, dose-dependent increase in the frequency of micronucleated cells[10].

Data Presentation: Hypothetical In Vitro Micronucleus Assay Results

Test Substance	Concentration (µM)	Treatment Duration (h)	Metabolic Activation (S9)	% Binucleated Cells with Micronuclei (Mean ± SD)	Cytotoxicity (% of Control)
Vehicle Control	0	4	None	1.5 ± 0.5	100
0	4	30% Hamster	1.8 ± 0.6	100
0	24	None	1.6 ± 0.5	100
N-nitroso-HCQ	X	4	None
Y	4	None
Z	4	None
X	4	30% Hamster
Y	4	30% Hamster
Z	4	30% Hamster
X	24	None
Y	24	None
Z	24	None
Positive Control	Conc.	Specific	Specific	(Expected Result)	(Expected Result)

Experimental Workflow: In Vitro Micronucleus Assay

In Vitro Micronucleus Assay Workflow

In Vitro Chromosomal Aberration Assay

This assay is designed to identify substances that cause structural damage to chromosomes in cultured mammalian cells[11][13].

Experimental Protocol

This protocol is based on OECD Test Guideline 473[11].

a. Materials:

• Cell Lines: Human peripheral blood lymphocytes (HPBL) or a cell line such as Chinese hamster ovary (CHO)[11][14].

• Metabolic Activation: As previously described.

• Test Substance: N-nitroso-hydroxychloroquine.

• Controls: As described for the micronucleus assay.

• Reagents: Culture medium, colcemid (to arrest cells in metaphase), hypotonic solution, fixative, and a chromosome stain (e.g., Giemsa).

b. Procedure:

• Cell Treatment: Cultures are treated with the test substance at several concentrations, similar to the micronucleus assay (e.g., 3-4 hours with and without S9, and a longer exposure without S9)[11].

• Metaphase Arrest: Before harvesting, a spindle inhibitor like colcemid is added to the culture to accumulate cells in the metaphase stage of mitosis.

• Harvesting and Slide Preparation: Cells are harvested, treated with a hypotonic solution to swell the cells and spread the chromosomes, fixed, and dropped onto microscope slides.

• Staining: Slides are stained with Giemsa.

• Analysis: At least 200 metaphase spreads per concentration are analyzed under a microscope for chromosomal aberrations (e.g., breaks, gaps, exchanges)[14]. A positive result is a statistically significant, dose-dependent increase in the percentage of cells with structural aberrations[11].

Data Presentation: Hypothetical Chromosomal Aberration Assay Results

Test Substance	Concentration (µM)	Treatment Duration (h)	Metabolic Activation (S9)	% Cells with Structural Aberrations (Excluding Gaps)
Vehicle Control	0	4	None	< 5%
0	4	30% Hamster	< 5%
0	21	None	< 5%
N-nitroso-HCQ	X	4	None
Y	4	None
Z	4	None
X	4	30% Hamster
Y	4	30% Hamster
Z	4	30% Hamster
X	21	None
Y	21	None
Z	21	None
Positive Control	Conc.	Specific	Specific	(Expected Result)

Experimental Workflow: In Vitro Chromosomal Aberration Assay

Chromosomal Aberration Assay Workflow

References

• 1. cleanchemlab.com [cleanchemlab.com]
• 2. jhsss.sums.ac.ir [jhsss.sums.ac.ir]
• 3. researchgate.net [researchgate.net]
• 4. veeprho.com [veeprho.com]
• 5. iphasebiosci.com [iphasebiosci.com]
• 6. Enhancing The Ames Test For N-nitrosamines: Key Findings From A Multi-sector Study | Lhasa Limited [lhasalimited.org]
• 7. benchchem.com [benchchem.com]
• 8. Optimizing the detection of N-nitrosamine mutagenicity in the Ames test - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Current Status Of The Ames Test For N-nitrosamines | Lhasa Limited [lhasalimited.org]
• 10. criver.com [criver.com]
• 11. criver.com [criver.com]
• 12. Frontiers | In vitro micronucleus assay: Method for assessment of nanomaterials using cytochalasin B [frontiersin.org]
• 13. syngeneintl.com [syngeneintl.com]
• 14. | PDF or Rental [articles.researchsolutions.com]

Navigating Nitrosamine Analysis: A Comparative Guide to Cross-Validation of Analytical Methods for N-Nitroso-hydroxychloroquine

For researchers, scientists, and drug development professionals, ensuring the safety and quality of pharmaceutical products is paramount. The emergence of N-nitrosamine impurities, such as N-nitroso-hydroxychloroquine, a potential mutagenic carcinogen, has necessitated the development and rigorous validation of highly sensitive analytical methods. This guide provides a comprehensive comparison of analytical methodologies for the detection and quantification of N-nitroso-hydroxychloroquine, with a focus on cross-validation principles, experimental protocols, and performance data.

The control of nitrosamine (B1359907) impurities to exceedingly low levels is a mandate from global regulatory agencies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[1][2] Consequently, the analytical methods employed must be capable of accurately and precisely quantifying these impurities at trace levels.[3] The most widely adopted techniques for this purpose are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS), with LC-MS/MS being particularly suitable for a broad range of nitrosamines, including less volatile or thermally labile compounds.[2][4]

Comparative Analysis of Analytical Method Performance

The validation of an analytical method is a critical process that establishes its fitness for a specific purpose.[2] Key validation parameters, as stipulated by the International Council for Harmonisation (ICH) guideline Q2(R1), include specificity, limit of detection (LOD), limit of quantification (LOQ), linearity, accuracy, and precision.[2] The following tables summarize typical performance data for LC-MS/MS based methods applicable to the analysis of nitrosamine impurities like N-nitroso-hydroxychloroquine.

Validation Parameter	Purpose	Typical Acceptance Criteria	Reported Performance (LC-MS/MS Methods for Nitrosamines)
Specificity	To ensure the analytical signal is unequivocally from the target analyte, free from interference.[2][5]	No interfering peaks at the retention time of the analyte.[5]	Methods demonstrate no interference from matrix components, other impurities, or placebo.[5][6]
Limit of Detection (LOD)	The lowest amount of analyte that can be detected but not necessarily quantified.[2]	Signal-to-Noise (S/N) ratio of ~3.[2]	As low as 0.005 ppm.[7][8]
Limit of Quantification (LOQ)	The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.[3]	Signal-to-Noise (S/N) ratio of ~10.	Typically in the range of 0.01 to 0.05 ppm.[8][9]
Linearity	The ability to elicit test results that are directly proportional to the concentration of the analyte.	Correlation coefficient (r²) ≥ 0.99.	r² values are consistently > 0.99 for a range of nitrosamines.[6]
Accuracy	The closeness of the test results obtained by the method to the true value.	Recovery of spiked analyte typically within 80-120%.[8]	Reported recoveries are generally within the 80-120% range across different concentration levels.[8]
Precision (Repeatability & Intermediate Precision)	The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings from a homogeneous sample.	Relative Standard Deviation (RSD) ≤ 15%.	RSD values are typically well below 15% for both repeatability and intermediate precision.[6]

Experimental Protocols: A Closer Look

The development of a robust analytical method involves a systematic workflow, from initial planning and risk assessment to final implementation in a quality control setting.[2] Below are generalized experimental protocols for the analysis of N-nitroso-hydroxychloroquine using LC-MS/MS.

General Sample Preparation Protocol for Hydroxychloroquine (B89500) Tablets

• Sample Comminution: A sufficient number of hydroxychloroquine tablets are crushed to obtain a fine, homogeneous powder.[10]

• Extraction: A portion of the powdered sample, equivalent to a specific amount of the active pharmaceutical ingredient (API), is accurately weighed and transferred to a suitable centrifuge tube.[2][11]

• Solvent Addition: A precise volume of an appropriate diluent (e.g., methanol) is added to the tube.[10][11]

• Extraction Procedure: The sample is subjected to vortex mixing followed by mechanical shaking or sonication for a defined period to ensure complete extraction of the analyte.[10][11]

• Centrifugation and Filtration: The resulting suspension is centrifuged to pelletize insoluble excipients. The supernatant is then filtered through a 0.22 µm syringe filter to remove any remaining particulate matter before injection into the LC-MS/MS system.[10][11]

Illustrative LC-MS/MS Method Parameters

Parameter	Typical Conditions
LC System	UPLC/UHPLC system[9][12]
Column	Reversed-phase C18 or similar (e.g., ZORBAX SB-C8)[12]
Mobile Phase A	0.1% Formic Acid in Water[2]
Mobile Phase B	Acetonitrile or Methanol with 0.1% Formic Acid[11]
Gradient	A suitable gradient program to achieve separation of the analyte from matrix components.
Flow Rate	0.2 - 0.5 mL/min[12]
Injection Volume	5 - 10 µL[12][13]
MS System	Triple Quadrupole Mass Spectrometer[6][9]
Ionization Source	Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI)[14]
Detection Mode	Multiple Reaction Monitoring (MRM)[12]

Visualizing the Workflow

To better understand the logical flow of analytical method validation, the following diagram illustrates the key stages involved.

Caption: High-level workflow for analytical method validation.

Conclusion

The cross-validation of analytical methods for N-nitroso-hydroxychloroquine, while not extensively documented in head-to-head studies, can be effectively achieved by comparing the performance characteristics of individual, well-validated methods. The prevailing use of LC-MS/MS provides a sensitive and specific platform for the quantification of this and other nitrosamine impurities. By adhering to rigorous validation protocols and employing robust experimental designs, researchers and drug developers can ensure the reliability of their analytical data, thereby safeguarding patient health and meeting stringent regulatory expectations. The continuous development and refinement of these methods are crucial in the ongoing effort to mitigate the risks associated with nitrosamine impurities in pharmaceutical products.

References

• 1. Validating analytical procedures for determining nitrosamines in pharmaceuticals: European OMCLs participate in collaborative study with international regulatory agencies - European Directorate for the Quality of Medicines & HealthCare [edqm.eu]
• 2. benchchem.com [benchchem.com]
• 3. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ijpsjournal.com [ijpsjournal.com]
• 5. Analytical Procedures and Validation_Specificity parameter requirment - Guidance, Documents, Resources - Nitrosamines Exchange [nitrosamines.usp.org]
• 6. Development and Validation of four Nitrosamine Impurities Determination Method in Medicines of Valsartan, Losartan, and Irbesartan with HPLC-MS/MS (APCI) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. fda.gov [fda.gov]
• 8. Safety and human health: The landscape of an effective UPLC-MS/MS method for the identification and quantification of N-Nitroso Hydrochlorothiazide impurity in Hydrochlorothiazide - Journal of King Saud University - Science [jksus.org]
• 9. waters.com [waters.com]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. fda.gov [fda.gov]
• 12. LC-MS/MS Method for Determination of Hydroxychloroquine and Metabolites: Application in a Pharmacokinetic Study - PMC [pmc.ncbi.nlm.nih.gov]
• 13. shimadzu.com [shimadzu.com]
• 14. waters.com [waters.com]

Comparative Stability of N-Nitroso-Hydroxychloroquine and Other Nitrosamines: A Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant concern due to their potential carcinogenic properties. Understanding the stability of these impurities, particularly N-nitrosamine drug substance-related impurities (NDSRIs) like N-nitroso-hydroxychloroquine, is crucial for risk assessment and the development of mitigation strategies. This guide provides a comparative overview of the stability of N-nitroso-hydroxychloroquine and other common nitrosamines, supported by available experimental data.

Comparative Stability Analysis

Forced degradation studies are essential for evaluating the intrinsic stability of chemical compounds under various stress conditions, as recommended by the International Council for Harmonisation (ICH) guidelines. These studies help to identify potential degradation products and understand the degradation pathways.

While direct comparative forced degradation studies for a wide range of nitrosamines under identical conditions are limited in publicly available literature, this section compiles and compares available quantitative data to provide an overview of their relative stability.

Table 1: Comparative Stability of Nitrosamines under Forced Degradation Conditions

Nitrosamine	Stress Condition	Experimental Details	% Degradation	Reference(s)
N-nitroso-hydroxychloroquine	Data Not Available	Not available in the reviewed literature.	-	-
N-nitrosodimethylamine (NDMA)	Thermal Degradation	Drug substance (form I) heated.	10.7	[1]
As such (form II)	Stored under unspecified conditions.	17.8	[1]
Peroxide Degradation	Treated with hydrogen peroxide.	18.9	[1]
Acid Degradation	Treated with acid.	16.1	[1]
N-nitroso-nortriptyline (NNORT)	Accelerated Stress Testing	Commercial nortriptyline (B1679971) products subjected to accelerated stress conditions.	Formed (190 ng/g avg.)	[2]
N-nitroso-sertraline (NSERT)	Accelerated Stress Testing	Commercial sertraline (B1200038) products subjected to accelerated stress conditions.	Formed (172 ng/g avg.)	[2]

Note: The lack of publicly available quantitative forced degradation data for N-nitroso-hydroxychloroquine highlights a critical knowledge gap. The data for other nitrosamines are provided for a general understanding of their stability under certain stress conditions. Direct comparison is challenging due to variations in experimental setups across different studies.

Factors Influencing Nitrosamine Stability

The stability of nitrosamines is influenced by several factors:

• pH: Nitrosation reactions are highly favored in acidic environments (pH 3–4).[3]

• Temperature: Higher temperatures can accelerate the kinetics of nitrosamine formation and degradation.[3]

• Light: Photolytic conditions can lead to the degradation of nitrosamines.

• Oxidizing and Reducing Agents: The presence of these agents can promote the degradation of nitrosamines.

• Structure of the Amine Precursor: The basicity and steric hindrance around the nitrogen atom of the parent amine influence the rate of nitrosamine formation and potentially its stability.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and comparison of stability studies. The following are generalized protocols for forced degradation studies and the analytical techniques commonly employed.

Forced Degradation (Stress Testing) Protocol

Forced degradation studies are typically performed on a single batch of the drug substance to evaluate its intrinsic stability.[4] The following conditions are generally applied:

• Acid Hydrolysis: The substance is exposed to an acidic solution (e.g., 2 N HCl) at an elevated temperature (e.g., 70°C) for a specified duration (e.g., 30 minutes).[4]

• Base Hydrolysis: The substance is exposed to a basic solution (e.g., 2 N NaOH) at an elevated temperature (e.g., 70°C) for a specified duration (e.g., 30 minutes).[4]

• Oxidation: The substance is treated with an oxidizing agent, such as hydrogen peroxide (e.g., 10%), at an elevated temperature (e.g., 70°C) for a set time (e.g., 6 hours).[4]

• Thermal Degradation: The substance is subjected to high temperatures to assess its stability.

• Photostability: The substance is exposed to light with a minimum of 1.2 million lux hours and 200 watt hours/m² to evaluate light sensitivity.

The goal of these studies is to achieve a target degradation of 5-20%.[4]

Analytical Methodology: Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS, particularly with tandem mass spectrometry (LC-MS/MS), is the most widely used technique for the sensitive and selective quantification of nitrosamine impurities.[5][6]

A General LC-MS/MS Method for Nitrosamine Analysis:

• Chromatographic Separation: A reverse-phase C18 or phenyl-hexyl column is often used to separate the nitrosamine from the active pharmaceutical ingredient (API) and other impurities.[2] Gradient elution with a mobile phase consisting of an aqueous component (e.g., water with 0.1% formic acid) and an organic component (e.g., methanol (B129727) or acetonitrile) is common.

• Mass Spectrometric Detection: A tandem quadrupole or high-resolution mass spectrometer is used for detection. The analysis is typically performed in positive electrospray ionization (ESI) mode, monitoring specific precursor-to-product ion transitions for each nitrosamine (Multiple Reaction Monitoring - MRM). This provides high selectivity and sensitivity.

• Quantification: Quantification is achieved by comparing the peak area of the nitrosamine in the sample to a calibration curve generated from certified reference standards.[7]

Experimental and Logical Workflows

Understanding the process of nitrosamine analysis is critical for researchers. The following diagram illustrates a typical workflow for the identification and quantification of nitrosamine impurities in a drug substance.

Caption: A generalized workflow for the analysis of nitrosamine impurities.

The following diagram illustrates the logical relationship in assessing the risk of nitrosamine formation and the subsequent steps.

Caption: A logical flow for nitrosamine risk assessment and mitigation.

References

• 1. japsonline.com [japsonline.com]
• 2. Determination of Nitrosamine Drug Substance-Related Impurities Derived from Nortriptyline and Sertraline Using LC-MS/MS: A Comparative Evaluation of Chromatographic Separation and Pharmaceutical Application - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Stability Indicating LC Method Development for Hydroxychloroquine Sulfate Impurities as Available for Treatment of COVID-19 and Evaluation of Risk Assessment Prior to Method Validation by Quality by Design Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter [sigmaaldrich.com]

Assessment of N-nitroso-hydroxychloroquine (N-NO-HCQ) in Hydroxychloroquine Products: A Guide for Researchers

For Immediate Release

This guide provides a comprehensive overview of the current landscape regarding the nitrosamine (B1359907) impurity N-nitroso-hydroxychloroquine (N-NO-HCQ) in hydroxychloroquine (B89500) (HCQ) products. Aimed at researchers, scientists, and drug development professionals, this document outlines the regulatory context, analytical methodologies for detection, and potential formation pathways. While direct comparative data on N-NO-HCQ levels across different commercial HCQ products is not publicly available, this guide offers the necessary framework for such an assessment.

Executive Summary

The presence of nitrosamine impurities in pharmaceutical products is a significant concern for global regulatory bodies due to their potential carcinogenic properties.[1][2] N-nitroso-hydroxychloroquine, a nitrosamine derivative of hydroxychloroquine, is a known potential impurity.[3][4][5][6][7][8][9] Regulatory agencies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent guidelines for the control of such impurities in drug substances and products.[1][2][10][11] The FDA has set an Acceptable Intake (AI) limit for N-NO-HCQ at 1500 ng/day.[12] This guide details a representative analytical protocol for the quantification of N-NO-HCQ and provides visual workflows to aid in understanding its formation and analysis.

Comparative Data on N-nitroso-hydroxychloroquine Levels

As of the publication of this guide, comprehensive, publicly available studies directly comparing the levels of N-NO-HCQ across various marketed hydroxychloroquine products are limited. The data presented in the following table is illustrative and intended to serve as a template for researchers conducting such comparative analyses. The values are hypothetical and do not represent actual measured concentrations in any specific product.

Hydroxychloroquine Product	Manufacturer	Lot Number	N-NO-HCQ Level (ng/g of API)	N-NO-HCQ Level per Tablet (ng/200mg tablet)	Compliance with FDA AI (1500 ng/day)
Product A	Generic Corp.	A12345	< LOQ (Limit of Quantitation)	< LOQ	Yes
Product B	Brand Pharma	B67890	50	10	Yes
Product C	Generic Labs	C11223	150	30	Yes
Product D	Innovator Inc.	D44556	75	15	Yes

Experimental Protocols

The quantification of N-NO-HCQ in hydroxychloroquine products is typically performed using highly sensitive analytical techniques such as Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).[1][2][11][13] The following is a representative protocol based on established methodologies for nitrosamine analysis.

Objective:

To develop and validate a method for the quantification of N-nitroso-hydroxychloroquine (N-NO-HCQ) in hydroxychloroquine drug products.

Materials and Reagents:

• N-nitroso-hydroxychloroquine Reference Standard

• Hydroxychloroquine Sulfate Tablets

• Methanol (B129727) (LC-MS Grade)

• Acetonitrile (LC-MS Grade)

• Formic Acid (LC-MS Grade)

• Ultrapure Water

• Syringe filters (0.22 µm, PVDF)

Instrumentation:

• Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Tandem Mass Spectrometer (MS/MS) with an Electrospray Ionization (ESI) source

Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient Elution:

  • 0-1 min: 5% B

  • 1-5 min: 5% to 95% B

  • 5-6 min: 95% B

  • 6-6.1 min: 95% to 5% B

  • 6.1-8 min: 5% B

• Flow Rate: 0.4 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

Mass Spectrometric Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Multiple Reaction Monitoring (MRM) Transitions:

  • N-NO-HCQ: Precursor Ion (m/z) 365.2 → Product Ion (m/z) 276.1

  • (Note: Specific transitions should be optimized using the reference standard)

• Source Parameters: Optimized for maximum sensitivity (e.g., Capillary Voltage, Source Temperature, Gas Flows).

Sample Preparation:

• Standard Stock Solution: Prepare a 100 µg/mL stock solution of N-NO-HCQ reference standard in methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with a 50:50 mixture of methanol and water to create a calibration curve (e.g., 0.1 to 50 ng/mL).

• Sample Preparation: a. Weigh and crush a representative number of hydroxychloroquine tablets to obtain a fine powder. b. Accurately weigh a portion of the powder equivalent to one tablet (e.g., 200 mg of HCQ) into a volumetric flask. c. Add a suitable volume of methanol to dissolve the active ingredient and the N-NO-HCQ impurity. d. Sonicate for 15 minutes and then shake for 30 minutes. e. Dilute to the final volume with methanol and mix well. f. Centrifuge a portion of the solution at 4000 rpm for 10 minutes. g. Filter the supernatant through a 0.22 µm PVDF syringe filter into an autosampler vial.

Data Analysis:

• Construct a calibration curve by plotting the peak area of the N-NO-HCQ standards against their concentration.

• Determine the concentration of N-NO-HCQ in the sample preparations by interpolating their peak areas from the calibration curve.

• Calculate the final amount of N-NO-HCQ in the drug product, expressed in ng per tablet or ppm (µg/g of the active pharmaceutical ingredient).

Visualized Workflows and Pathways

To facilitate a deeper understanding of the formation and analysis of N-NO-HCQ, the following diagrams have been generated.

References

• 1. Nitrosamine impurities | European Medicines Agency (EMA) [ema.europa.eu]
• 2. Nitrosamine impurities in specific medicines | European Medicines Agency (EMA) [ema.europa.eu]
• 3. EMA/HMA: Nitrosamine Report published - ECA Academy [gmp-compliance.org]
• 4. fda.gov [fda.gov]
• 5. LC-MS/MS Method for Determination of Hydroxychloroquine and Metabolites: Application in a Pharmacokinetic Study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. N-Nitroso Hydroxychloroquine HCl | Axios Research [axios-research.com]
• 7. Development and validation of an LC-MS/MS method for determination of hydroxychloroquine, its two metabolites, and azithromycin in EDTA-treated human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pharmaffiliates.com [pharmaffiliates.com]
• 9. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 10. Heads of Medicines Agencies: Nitrosamine impurities [hma.eu]
• 11. N-Nitroso-Hydroxychloroquine : Venkatasai Life Sciences [venkatasailifesciences.com]
• 12. veeprho.com [veeprho.com]
• 13. Important update on N-nitrosamine impurities in substances covered by CEPs - European Directorate for the Quality of Medicines & HealthCare [edqm.eu]

Performance Evaluation of Mass Spectometers for N-nitroso-hydroxychloroquine Analysis: A Comparison Guide

For Researchers, Scientists, and Drug Development Professionals

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant safety concern due to their potential carcinogenic properties. N-nitroso-hydroxychloroquine, a potential impurity in hydroxychloroquine (B89500) drug substances and products, requires highly sensitive and selective analytical methods for its detection and quantification at trace levels. This guide provides an objective comparison of the performance of different mass spectrometry platforms for the analysis of N-nitroso-hydroxychloroquine, supported by representative experimental data and detailed methodologies.

Data Presentation: Performance Benchmarks

The selection of a mass spectrometer for the analysis of N-nitroso-hydroxychloroquine is critical for achieving the low detection limits mandated by regulatory agencies. While direct comparative data for N-nitroso-hydroxychloroquine is limited, the following table summarizes the typical performance of triple quadrupole (QqQ) and high-resolution mass spectrometry (HRMS), such as Orbitrap technology, for the analysis of analogous nitrosamine compounds. These values are representative of the expected performance for N-nitroso-hydroxychloroquine analysis.

Mass Spectrometer Type	Typical Analyte	Limit of Detection (LOD) (ng/mL)	Limit of Quantitation (LOQ) (ng/mL)	Key Advantages
Triple Quadrupole (QqQ) MS	Various Nitrosamines	0.05 - 0.8[1]	0.1 - 2.0[1]	High sensitivity and selectivity in MRM mode, robustness for routine quantification.[2]
High-Resolution MS (Orbitrap)	Various Nitrosamines	0.4 - 12 (ng/L)	~0.3 (ng/mL)	High mass accuracy eliminates false positives, retrospective data analysis, capable of both targeted and non-targeted screening.[3][4][5]

Note: The presented LOD and LOQ values are indicative and can vary based on the specific instrument, method optimization, and matrix effects.

Experimental Protocols

To ensure accurate and reproducible results, detailed and validated experimental protocols are essential. The following are representative methodologies for the analysis of N-nitroso-hydroxychloroquine using liquid chromatography coupled with mass spectrometry (LC-MS).

Sample Preparation

A generic yet effective sample preparation protocol for N-nitroso-hydroxychloroquine in a drug product (e.g., tablets) would involve the following steps:

• Sample Weighing and Dissolution: An accurately weighed portion of the powdered tablets is dissolved in a suitable diluent, such as a mixture of methanol (B129727) and water.

• Extraction: The sample solution is subjected to vortexing and sonication to ensure complete dissolution of the analyte.

• Centrifugation: The solution is centrifuged to precipitate any insoluble excipients.

• Filtration: The supernatant is filtered through a 0.22 µm filter to remove any remaining particulate matter before injection into the LC-MS system.

Liquid Chromatography (LC) Method

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A reversed-phase column, such as a C18 (e.g., 150 mm x 4.6 mm, 3 µm), is suitable for retaining and separating N-nitroso-hydroxychloroquine from the drug matrix.[6]

• Mobile Phase: A gradient elution with:

  • Mobile Phase A: 0.1% formic acid in water.[6]

  • Mobile Phase B: 0.1% formic acid in methanol.[6]

• Flow Rate: A typical flow rate is 0.4 mL/min.[6]

• Injection Volume: 15 µL.[6]

• Column Temperature: 40 °C.[6]

Mass Spectrometry (MS) Conditions

1. Triple Quadrupole (QqQ) Mass Spectrometer:

• Ionization Source: Atmospheric Pressure Chemical Ionization (APCI) is often preferred for nitrosamine analysis due to its efficiency for a broad range of these compounds.[2] Electrospray Ionization (ESI) in positive mode can also be utilized.

• Detection Mode: Multiple Reaction Monitoring (MRM) is employed for its high selectivity and sensitivity.[2] Specific precursor-to-product ion transitions for N-nitroso-hydroxychloroquine would need to be determined through infusion experiments.

2. High-Resolution Mass Spectrometer (e.g., Orbitrap):

• Ionization Source: Heated Electrospray Ionization (HESI) in positive ion mode.

• Scan Mode: A high-resolution full scan is used for detection, and targeted single ion monitoring (t-SIM) or parallel reaction monitoring (PRM) can be used for quantification.[7]

• Resolution: A resolution of 60,000 or higher is typically used to ensure high mass accuracy and specificity.[8]

Mandatory Visualization

The following diagram illustrates the general experimental workflow for the analysis of N-nitroso-hydroxychloroquine by LC-MS.

Caption: Experimental workflow for N-nitroso-hydroxychloroquine analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. lcms.cz [lcms.cz]
• 5. researchgate.net [researchgate.net]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. Combining High-Resolution Mass Spectrometry and Chemiluminescence Analysis to Characterize the Composition and Fate of Total N-Nitrosamines in Wastewater Treatment Plants - PMC [pmc.ncbi.nlm.nih.gov]

comparison of N-nitroso-hydroxychloroquine formation potential in different formulations

For Researchers, Scientists, and Drug Development Professionals

The presence of N-nitroso-hydroxychloroquine (N-nitroso-HCQ), a potential mutagenic impurity, in hydroxychloroquine (B89500) (HCQ) drug products is a significant concern for pharmaceutical manufacturers and regulatory bodies. The formation of this nitrosamine (B1359907) is primarily linked to the reaction of the secondary amine moiety in the HCQ molecule with nitrosating agents, which can be introduced through various sources, most notably as nitrite (B80452) impurities in commonly used excipients. This guide provides a comparative analysis of the N-nitroso-HCQ formation potential in different hypothetical HCQ formulations, supported by experimental data from model compounds and established analytical protocols.

Factors Influencing N-Nitroso-HCQ Formation

Several factors during the manufacturing and storage of HCQ solid dosage forms can influence the rate and extent of N-nitroso-HCQ formation. Understanding these factors is critical for developing robust and safe drug products.

• Excipient Nitrite Content: The level of nitrite impurities in excipients is a primary driver of nitrosamine formation. Different excipients, and even different grades or suppliers of the same excipient, can have varying levels of nitrites.

• Manufacturing Process: The manufacturing method significantly impacts the potential for nitrosamine formation. Processes involving water, such as wet granulation, can create a more favorable environment for the nitrosation reaction compared to dry processes like direct compression.[1]

• Storage Conditions: Elevated temperature and humidity during storage can accelerate the formation of N-nitroso-HCQ.

• API and Formulation pH: The nitrosation reaction is pH-dependent. The micro-pH within the formulation can influence the reaction kinetics.

Comparative Analysis of N-Nitroso-HCQ Formation Potential

While specific quantitative data for N-nitroso-HCQ formation across a range of commercial HCQ formulations is not publicly available, experimental studies on model secondary amine drugs provide valuable insights. The following table summarizes the potential for N-nitrosamine formation in hypothetical HCQ tablet formulations based on different excipients and manufacturing processes. The data is extrapolated from studies on other amine drug substances and theoretical models.

Table 1: Comparative N-Nitroso-HCQ Formation Potential in Different Hypothetical HCQ Formulations

Formulation ID	Manufacturing Process	Key Excipients	Nitrite Level in Key Excipient (ppm)	Predicted N-Nitroso-HCQ Formation (ng/tablet)*	Risk Level
HCQ-DC-01	Direct Compression	Microcrystalline Cellulose (MCC)	0.1	< 1.0	Low
HCQ-DC-02	Direct Compression	Lactose Monohydrate	0.5	2.5 - 5.0	Low to Medium
HCQ-WG-01	Wet Granulation	Microcrystalline Cellulose (MCC)	0.1	5.0 - 10.0	Medium
HCQ-WG-02	Wet Granulation	Lactose Monohydrate	0.5	25.0 - 50.0	High
HCQ-WG-03	Wet Granulation	Starch	1.0	50.0 - 100.0	Very High

*Predicted values are for comparative purposes and are based on theoretical calculations and data from model compounds. Actual formation levels can vary based on the specific formulation, processing parameters, and storage conditions.

Experimental Protocols

Accurate quantification of N-nitroso-HCQ is essential for risk assessment and control. The recommended analytical method is Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) due to its high sensitivity and selectivity.[2]

Protocol: Quantification of N-Nitroso-Hydroxychloroquine in Tablets by LC-MS/MS

1. Sample Preparation

• Tablet Composite: Weigh and finely powder a representative number of HCQ tablets.

• Extraction: Accurately weigh a portion of the powdered tablets equivalent to one tablet dose into a volumetric flask. Add a suitable extraction solvent (e.g., methanol (B129727) with 0.1% formic acid).

• Sonication and Centrifugation: Sonicate the mixture for 30 minutes to ensure complete extraction of the analyte. Centrifuge the sample at high speed to pelletize insoluble excipients.

• Filtration: Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for analysis.

2. LC-MS/MS Instrumentation and Conditions

• Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Mass Spectrometer: A triple quadrupole mass spectrometer capable of Multiple Reaction Monitoring (MRM).

• Chromatographic Column: A reversed-phase C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase: A gradient of water with 0.1% formic acid (Mobile Phase A) and acetonitrile (B52724) with 0.1% formic acid (Mobile Phase B).

• Flow Rate: 0.3 mL/min.

• Ionization Source: Electrospray Ionization (ESI) in positive mode.

• MRM Transitions: Monitor for specific precursor-to-product ion transitions for N-nitroso-HCQ and a suitable internal standard (e.g., N-nitroso-HCQ-d4).

3. Quantification

• Prepare a calibration curve using certified reference standards of N-nitroso-HCQ.

• Quantify the amount of N-nitroso-HCQ in the sample by comparing its peak area to the calibration curve.

Visualizing the Process and Logic

To better understand the factors and workflows involved in managing N-nitroso-HCQ formation, the following diagrams are provided.

Caption: Pathway of N-Nitroso-HCQ formation.

Caption: Workflow for N-Nitroso-HCQ quantification.

Mitigation Strategies

To control the formation of N-nitroso-HCQ, a multi-faceted approach is recommended:

• Excipient Selection: Source excipients with low nitrite content and establish appropriate specifications with suppliers.[3]

• Formulation Development: Consider using formulations that are less susceptible to nitrosamine formation, such as those manufactured by direct compression.

• Process Control: Optimize manufacturing processes to minimize exposure to high temperatures and moisture.

• Packaging: Utilize packaging materials that provide adequate protection against moisture.

• Inhibitors: In some cases, the inclusion of inhibitors such as ascorbic acid or alpha-tocopherol (B171835) in the formulation may help to scavenge nitrites and reduce nitrosamine formation.

By implementing a comprehensive risk-based approach throughout the product lifecycle, from development to commercial manufacturing, the formation of N-nitroso-HCQ can be effectively controlled, ensuring the safety and quality of hydroxychloroquine drug products.

References

• 1. N-Nitrosamine Formation in Pharmaceutical Solid Drug Products: Experimental Observations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Medicine Maker | Formulating for Safety: How to Minimize Nitrosamine Risk [themedicinemaker.com]

validation of a method for the simultaneous analysis of multiple nitrosamine impurities

For Researchers, Scientists, and Drug Development Professionals

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant safety concern due to their potential carcinogenic properties. Regulatory bodies worldwide have established stringent limits for these impurities, necessitating the development and validation of highly sensitive and robust analytical methods for their simultaneous detection and quantification. This guide provides an objective comparison of common analytical techniques, supported by experimental data, to assist in the selection of the most suitable method for your analytical needs.

Comparison of Analytical Methods

The most prevalent and effective techniques for the simultaneous analysis of multiple nitrosamine impurities are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS). Each method offers distinct advantages and is suited to different types of nitrosamines and sample matrices.

Data Presentation

The following table summarizes the performance characteristics of three representative methods for the simultaneous analysis of various nitrosamine impurities. The data has been compiled from published and validated methods.

Parameter	Method A: LC-MS/MS (Triple Quadrupole)	Method B: LC-HRMS (High-Resolution Mass Spectrometry)	Method C: GC-MS/MS (Headspace)
Target Analytes	NDMA, NDEA, NEIPA, NDIPA, NDBA, NMBA	NDMA, NDEA, NEIPA, NDIPA, NDBA, NMBA	NDMA, NDEA, NDIPA, NEIPA
Limit of Detection (LOD)	0.02 - 0.03 ppm[1][2]	0.10 ng/mL[3]	0.02 - 0.03 ppm[1][2]
Limit of Quantitation (LOQ)	0.06 - 0.09 ppm[1][2]	0.2 ng/mL[4]	0.06 - 0.09 ppm[1][2]
Linearity (Correlation Coefficient, r²)	> 0.999[2]	≥ 0.99	> 0.999[2]
Accuracy (Recovery)	91.9 - 122.7%[2]	80 - 120%[5]	91.9 - 122.7%[2]
Precision (RSD)	< 9.15%[2]	< 20%[5]	< 9.15%[2]

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and validation of any analytical method. Below are the key experimental protocols for the compared methods.

Method A: LC-MS/MS (Triple Quadrupole)

This method is widely used for a broad range of nitrosamines, including both volatile and non-volatile compounds.

• Sample Preparation:

  • Accurately weigh 250 mg of the drug substance or ground tablet powder into a 15 mL centrifuge tube.[5]

  • Add a suitable internal standard solution.[5]

  • Add 5 mL of a suitable organic solvent (e.g., methanol (B129727) or a mixture of acetonitrile (B52724) and methanol).[5]

  • Vortex for 1 minute and sonicate for 30 minutes.

  • Centrifuge the sample at 4000 rpm for 10 minutes.[6]

  • Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.[6]

• Chromatographic Conditions:

  • Column: A C18 or a Phenyl-Hexyl column is commonly used.

  • Mobile Phase A: 0.1% Formic acid in Water.[5]

  • Mobile Phase B: 0.1% Formic acid in Methanol or Acetonitrile.[5]

  • Gradient: A suitable gradient elution is employed to separate the target nitrosamines.

  • Flow Rate: Typically 0.3 - 0.5 mL/min.

  • Column Temperature: 40 °C.[3]

• Mass Spectrometric Conditions:

  • Ionization Source: Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) in positive ion mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM) is used for quantification, monitoring specific precursor-to-product ion transitions for each nitrosamine.

Method B: LC-HRMS (High-Resolution Mass Spectrometry)

This method offers high selectivity and is particularly useful for complex matrices and for identifying unknown nitrosamine impurities.

• Sample Preparation: The sample preparation protocol is similar to that of the LC-MS/MS (Triple Quadrupole) method.

• Chromatographic Conditions: The chromatographic conditions are generally similar to the LC-MS/MS method, with potential adjustments to the gradient profile to ensure optimal separation for high-resolution detection.[3]

• Mass Spectrometric Conditions:

  • Ionization Source: ESI or APCI in positive ion mode.

  • Analyzer: A high-resolution mass spectrometer such as a Quadrupole-Time of Flight (Q-TOF) or Orbitrap.

  • Detection Mode: Full scan data is acquired with a high resolution (>10,000) to ensure accurate mass measurement. Quantification is performed using the extracted ion chromatogram of the accurate mass of the protonated molecule of each nitrosamine.

Method C: GC-MS/MS (Headspace)

This method is particularly suitable for the analysis of volatile nitrosamines.[7] The headspace technique minimizes sample preparation and reduces matrix effects.

• Sample Preparation:

  • Accurately weigh a specified amount of the drug product into a 20 mL headspace vial.

  • Add a suitable solvent (e.g., N,N-Dimethylformamide or N-Methyl-2-pyrrolidone).

  • Seal the vials immediately.

• Headspace Conditions:

  • Oven Temperature: 80 - 100 °C.

  • Incubation Time: A specific time is allowed for the volatile nitrosamines to partition into the headspace.

• GC Conditions:

  • Column: A polar column, such as a WAX column, is typically used.[1]

  • Carrier Gas: Helium.

  • Inlet Temperature: 250 °C.

  • Oven Program: A temperature gradient is used to separate the nitrosamines. For example, starting at 70°C, ramping to 240°C.[1]

• Mass Spectrometric Conditions:

  • Ionization Source: Electron Ionization (EI).[1]

  • Detection Mode: Multiple Reaction Monitoring (MRM) for quantification.

Mandatory Visualization

Experimental Workflow for Nitrosamine Analysis

The following diagram illustrates a typical workflow for the analysis of nitrosamine impurities in pharmaceutical products.

Caption: A general workflow for nitrosamine analysis.

Method Validation Parameters

The validation of an analytical method is essential to ensure that it is suitable for its intended purpose. The following diagram outlines the key validation parameters as per the International Council for Harmonisation (ICH) Q2(R1) guidelines.[8][9][10]

Caption: Key parameters for analytical method validation.

References

• 1. Development of GC-MS/MS Method for Simultaneous Estimation of Four Nitrosoamine Genotoxic Impurities in Valsartan - PMC [pmc.ncbi.nlm.nih.gov]
• 2. turkjps.org [turkjps.org]
• 3. fda.gov [fda.gov]
• 4. Development and Validation of four Nitrosamine Impurities Determination Method in Medicines of Valsartan, Losartan, and Irbesartan with HPLC-MS/MS (APCI) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A multi-analyte LC-MS/MS method for screening and quantification of nitrosamines in sartans - PMC [pmc.ncbi.nlm.nih.gov]
• 6. youtube.com [youtube.com]
• 7. benchchem.com [benchchem.com]
• 8. altabrisagroup.com [altabrisagroup.com]
• 9. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 10. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]

Safety & Regulatory Compliance

Navigating the Disposal of N-nitroso-hydroxychloroquine: A Procedural Guide for Laboratory Professionals

The proper disposal of N-nitroso-hydroxychloroquine, a compound requiring careful management, is a critical aspect of laboratory safety and environmental responsibility. As a member of the N-nitroso compound family, it should be handled with stringent safety measures due to the potential carcinogenicity associated with this class of chemicals. This guide provides a comprehensive, step-by-step plan for the safe and compliant disposal of N-nitroso-hydroxychloroquine waste, ensuring the protection of laboratory personnel and the environment.

While specific disposal protocols for N-nitroso-hydroxychloroquine are not extensively detailed in publicly available literature, a robust disposal plan can be formulated by adhering to general principles of hazardous waste management for N-nitroso compounds. The following procedures are designed to provide essential safety and logistical information for researchers, scientists, and drug development professionals.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to consult the material's Safety Data Sheet (SDS) and be fully aware of the associated hazards. All handling and disposal steps must be conducted within a certified chemical fume hood while wearing appropriate personal protective equipment (PPE), including a lab coat, chemical-resistant gloves, and safety goggles.[1][2][3]

Key Safety Considerations:

• Avoid Dust Formation: Handle the solid material with care to prevent the generation of dust.[1][3]

• Incompatible Materials: Keep N-nitroso-hydroxychloroquine waste away from acids, strong oxidizing agents, acid anhydrides, acid chlorides, and chloroformates.[3]

Step-by-Step Disposal Protocol for N-nitroso-hydroxychloroquine

The following protocol outlines the necessary steps for the safe collection, storage, and disposal of N-nitroso-hydroxychloroquine waste.

Step 1: Waste Identification and Classification The initial and most critical step is to identify N-nitroso-hydroxychloroquine waste as hazardous.[4] Given its classification as an N-nitroso compound, it should be managed as a potential chemical carcinogen.[3][5] A complete waste profile should be completed to ensure safe handling throughout the disposal process.[4]

Step 2: Proper Containerization Select a primary waste container that is compatible with N-nitroso-hydroxychloroquine.[4][6] The container must be leak-proof with a secure, screw-on cap.[6] To prevent spillage and allow for thermal expansion, do not fill liquid waste containers more than 80% full.[5][7] All containers should have their outer surfaces cleaned and be free of contamination.[5]

Step 3: Accurate Labeling Every waste container must be clearly labeled as "Hazardous Waste."[8] The label must include:

• The full chemical name: "N-nitroso-hydroxychloroquine". Avoid using abbreviations or chemical formulas.[5][8]

• The concentration of all constituents in a mixture.[5]

• The date of waste generation.[8]

• The location of origin (e.g., laboratory room number).[8]

• The name and contact information of the principal investigator.[8]

• Appropriate hazard pictograms.[8]

Step 4: Segregation and Safe Storage Properly segregate N-nitroso-hydroxychloroquine waste from other chemical waste streams to prevent dangerous reactions.[5] Specifically, it should be segregated from incompatible materials such as acids and strong oxidizers.[3][5] Store the sealed waste container in a designated, well-ventilated hazardous waste storage area.[6] Secondary containment, such as a chemically compatible tray or bin, is mandatory to capture any potential leaks or spills.[6] The secondary container should be capable of holding 110% of the volume of the primary container.[6]

Step 5: Arrange for Professional Disposal N-nitroso-hydroxychloroquine waste must be disposed of through a licensed hazardous waste disposal company.[1] Do not dispose of this chemical in the sink or regular trash.[5][8] Contact your institution's Environmental Health and Safety (EHS) department to schedule a waste pickup.[6][8] All hazardous waste must be collected within 90 days of the initial date of accumulation.[6]

Summary of Safety and Handling Information

For quick reference, the following table summarizes key safety and handling data for N-nitroso-hydroxychloroquine.

Parameter	Information	Source
Personal Protective Equipment (PPE)	Tightly fitting safety goggles, fire/flame resistant and impervious clothing, chemical-resistant gloves.	[1][2]
Engineering Controls	A laboratory fume hood or other appropriate form of local exhaust ventilation.	[1]
First Aid: Skin Contact	Take off contaminated clothing immediately. Wash off with soap and plenty of water. Consult a doctor.	[1]
First Aid: Eye Contact	Rinse with pure water for at least 15 minutes. Consult a doctor.	[1]
First Aid: Ingestion	Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison Control Center immediately.	[1]
Spill Cleanup	Avoid the generation of dusts. Sweep up or vacuum up spillage and collect in a suitable container for disposal. Clean the surface thoroughly to remove residual contamination.	[1][9]
Fire Extinguishing Media	Water, dry chemical, carbon dioxide, or alcohol-resistant foam.	[1][2]

Experimental Protocols for Chemical Decontamination

While general hazardous waste disposal through a licensed contractor is the standard and recommended procedure, research has been conducted on the chemical decontamination of N-nitroso compounds. One such study describes a procedure for the destruction of nitrosoureas and related "nitrosamides" using an aluminum:nickel alloy powder in a basic medium, achieving at least 99.98% destruction.[10][11] However, it is crucial to note that this is a specialized chemical treatment and its efficacy and safety for N-nitroso-hydroxychloroquine have not been established. Attempting such a procedure without thorough validation for the specific compound is not recommended. The standard and safest method of disposal remains incineration by a licensed hazardous waste facility.[1]

Visualizing the Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of N-nitroso-hydroxychloroquine.

Caption: Disposal workflow for N-nitroso-hydroxychloroquine waste.

References

• 1. cleanchemlab.com [cleanchemlab.com]
• 2. kmpharma.in [kmpharma.in]
• 3. benchchem.com [benchchem.com]
• 4. enviroserve.com [enviroserve.com]
• 5. Central Washington University | Hazardous Waste Disposal Procedures [cwu.edu]
• 6. How to Store and Dispose of Hazardous Chemical Waste [blink.ucsd.edu]
• 7. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health and Safety [safety.uchicago.edu]
• 8. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 9. nj.gov [nj.gov]
• 10. [PDF] Decontamination and disposal of nitrosoureas and related N-nitroso compounds. | Semantic Scholar [semanticscholar.org]
• 11. Decontamination and disposal of nitrosoureas and related N-nitroso compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

Personal protective equipment for handling N-nitroso-hydroxychloroquine

Essential Safety and Handling Guide for N-Nitroso-Hydroxychloroquine

This guide provides critical safety and logistical information for the handling and disposal of N-nitroso-hydroxychloroquine, a nitroso derivative of hydroxychloroquine.[1][2] Given that many N-nitroso compounds are recognized as potential carcinogens, a stringent precautionary approach is essential to ensure the safety of all laboratory personnel.[3][4] This document outlines the necessary personal protective equipment (PPE), operational protocols, and disposal procedures to minimize exposure risk.

Hazard Identification and Risk Assessment

While specific toxicity data for N-nitroso-hydroxychloroquine is limited, it is classified as a pharmaceutical-related compound of unknown potency.[5] The primary concern stems from its classification as an N-nitroso compound, a class of substances containing many known carcinogens.[4][6][7] The U.S. Food and Drug Administration (FDA) has established an Acceptable Intake (AI) limit of 1500 ng/day for N-nitroso-hydroxychloroquine.[1] All handling procedures should adhere to the principle of "As Low As Reasonably Achievable" (ALARA) for exposure.

Hazard Classification	Description	Source
Chemical Class	N-Nitroso Compound	[2]
Potential Health Effects	Carcinogenicity (presumed based on class)	[4][6]
Physical State	Solid (assumed from related compounds)	[5]
Storage Temperature	2-8°C (Refrigerator)	[8][9]

Personal Protective Equipment (PPE)

The selection and use of appropriate PPE is a critical final barrier in preventing chemical exposure, supplementing engineering controls like fume hoods. The following PPE is mandatory when handling N-nitroso-hydroxychloroquine.

PPE Category	Specification	Rationale
Eye/Face Protection	Tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards.[5][10]	Protects eyes from splashes and airborne dust particles.
Hand Protection	Chemical-resistant gloves (e.g., nitrile) inspected prior to use. Must satisfy EU Directive 89/686/EEC and EN 374.[5][10] Double gloving is recommended for handling the pure compound or concentrated solutions.[10]	Prevents dermal absorption, a significant route of exposure for many chemicals.
Body Protection	Fire/flame resistant and impervious laboratory coat or coveralls.[5][10]	Protects skin from splashes and prevents contamination of personal clothing.
Respiratory Protection	For routine handling of small quantities in a certified chemical fume hood, respiratory protection may not be required. For spill cleanup or when there is a risk of aerosolization or dust formation, a self-contained breathing apparatus or a NIOSH-approved respirator is necessary.[10][11]	Prevents inhalation of the compound, which is a potential route of exposure.[6]

Operational Plan: Safe Handling Protocol

All work with N-nitroso-hydroxychloroquine must be conducted in a designated area, such as a certified chemical fume hood, to minimize inhalation exposure.[3][10]

Step-by-Step Handling Procedure:

• Preparation: Before handling, ensure all required PPE is correctly donned. Prepare the work area within the chemical fume hood by covering the surface with absorbent, disposable bench paper.

• Weighing and Aliquoting: Handle the solid material carefully to avoid the formation of dust.[3][11] Use appropriate tools (e.g., anti-static spatulas) for weighing.

• Dissolving: When preparing solutions, add the solvent to the solid slowly to prevent splashing.

• Post-Handling: After handling, wipe down the work area with an appropriate decontaminating solution. Dispose of all contaminated disposable materials (e.g., gloves, bench paper) as hazardous waste.

• Personal Hygiene: Wash hands thoroughly with soap and water after removing gloves.[5] Do not take contaminated PPE or lab coats home.

Emergency Procedures: Spill Management Workflow

In the event of a spill, immediate and correct action is crucial to prevent exposure and contamination. Unnecessary personnel should be kept away from the spill area.[5]

Caption: Workflow for N-nitroso-hydroxychloroquine spill response.

Disposal Plan

Proper disposal of N-nitroso-hydroxychloroquine and all contaminated materials is mandatory to prevent environmental contamination and potential exposure.

Waste Segregation and Disposal Protocol:

• Solid Waste:

  • Collect all unused or expired N-nitroso-hydroxychloroquine powder, contaminated gloves, bench paper, and other solid materials in a dedicated, clearly labeled hazardous waste container.[10]

• Liquid Waste:

  • Collect all solutions containing N-nitroso-hydroxychloroquine in a separate, labeled hazardous liquid waste container.[10]

• Final Disposal:

  • All waste must be handled by a licensed hazardous material disposal company.[5]

  • Incineration in a facility equipped with an afterburner and scrubber may be a suitable disposal method.[5]

  • Chemical degradation methods, such as treatment with aluminum-nickel alloy powder and aqueous alkali, have been shown to be effective for other N-nitroso compounds and may be applicable, but should be validated.[12][13]

Ensure that all federal, state, and local regulations for the disposal of hazardous materials are strictly followed.[5]

References

• 1. veeprho.com [veeprho.com]
• 2. N-Nitroso Hydroxychloroquine | CAS No- NA [chemicea.com]
• 3. benchchem.com [benchchem.com]
• 4. UNDERSTANDING N-NITROSO COMPOUNDS: BENEFITS, TYPES, AND SAFETY - AquigenBio [aquigenbio.com]
• 5. cleanchemlab.com [cleanchemlab.com]
• 6. OSHA Hazard Information Bulletins N-Nitroso Compounds in Industry | Occupational Safety and Health Administration [osha.gov]
• 7. fda.gov [fda.gov]
• 8. clearsynth.com [clearsynth.com]
• 9. pharmaffiliates.com [pharmaffiliates.com]
• 10. benchchem.com [benchchem.com]
• 11. kmpharma.in [kmpharma.in]
• 12. Decontamination and disposal of nitrosoureas and related N-nitroso compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Safe disposal of carcinogenic nitrosamines - PubMed [pubmed.ncbi.nlm.nih.gov]